Antimony trifluoride

• CAS: 7783-56-4

Core Science & Biosynthesis

Antimony trifluoride synthesis from antimony trioxide

An In-depth Technical Guide to the Synthesis of Antimony Trifluoride from Antimony Trioxide

Introduction

Antimony trifluoride (SbF₃), also known as Swarts' reagent, is an inorganic compound with significant applications in organic and inorganic chemistry.[1][2] It serves as a crucial fluorinating agent, particularly in the conversion of organochlorine compounds to their fluorine analogs, a process known as the Swarts reaction.[1][3] SbF₃ is also utilized in the manufacturing of ceramics, enamels, glazes, and as a mordant in the dyeing industry.[1][2][3][4] The primary industrial and laboratory synthesis route involves the reaction of antimony trioxide (Sb₂O₃) with hydrogen fluoride (HF).[1][5][6]

This technical guide provides a comprehensive overview of the synthesis of antimony trifluoride from antimony trioxide, aimed at researchers, scientists, and professionals in drug development. It details the underlying chemistry, experimental protocols, purification methods, and associated safety considerations.

Core Synthesis Reaction

The synthesis is based on the acid-base reaction between antimony trioxide, an amphoteric oxide, and hydrogen fluoride. The balanced chemical equation for this reaction is:

Sb₂O₃ + 6 HF → 2 SbF₃ + 3 H₂O [1][7]

This reaction is typically performed using an aqueous solution of hydrogen fluoride (hydrofluoric acid).

Quantitative Data Summary

The physical and chemical properties of the primary reactant and product are summarized in the table below for easy reference.

Property	Antimony Trioxide (Sb₂O₃)	Antimony Trifluoride (SbF₃)
Molar Mass	291.52 g/mol	178.76 g/mol [1][4][8]
Appearance	White crystalline solid[9]	White to gray crystalline solid[1][6]
Density	5.2 (senarmontite) or 5.67 (valentinite) g/cm³	4.379 g/cm³[1][8][10]
Melting Point	656 °C (1213 °F; 929 K)[9]	292 °C (558 °F; 565 K)[1][10]
Boiling Point	1,425 °C (2,597 °F; 1,698 K)[9]	376 °C (709 °F; 649 K)[1][11]
Solubility in Water	Insoluble	385 g/100 mL (0 °C); 443 g/100 mL (20 °C)[1][4]

Experimental Protocols

Method 1: Synthesis using Aqueous Hydrofluoric Acid

This is the most common laboratory method for preparing antimony trifluoride.

Objective: To synthesize antimony trifluoride by reacting antimony trioxide with aqueous hydrofluoric acid.

Materials:

• Antimony trioxide (Sb₂O₃)

• Aqueous hydrofluoric acid (HF), typically 40-60%

• Lead or platinum reaction vessel (or a vessel lined with a resistant polymer like PTFE)

• Heating mantle or hot plate

• Stirring apparatus

Procedure:

• In a suitable reaction vessel (e.g., lead or platinum dish) placed in a fume hood, carefully measure a predetermined amount of aqueous hydrofluoric acid.

• Slowly add stoichiometric amounts of antimony trioxide to the hydrofluoric acid in small portions while stirring continuously.[12] An excess of hydrofluoric acid is often used to drive the reaction to completion and prevent hydrolysis.[10][13]

• The reaction is exothermic. Control the addition rate to manage the temperature of the mixture.

• After the addition is complete, gently heat the solution to evaporate the water and excess hydrofluoric acid.[5][10] This step is critical and must be performed in a well-ventilated fume hood due to the evolution of corrosive and toxic HF fumes.[13]

• Continue heating until a dry, crude product of antimony trifluoride is obtained.

Challenges: A significant challenge with this method is the hydrolysis of antimony trifluoride in hot aqueous solutions, which can form basic antimony fluorides or antimony oxyfluoride.[10][13] To minimize this, the evaporation is conducted in the presence of excess hydrofluoric acid. However, this is wasteful and generates hazardous fumes.[10][13]

Purification of Crude Antimony Trifluoride

The crude product obtained often contains unreacted starting material, oxyfluorides, or other impurities. Two common methods for purification are sublimation and crystallization.

1. Purification by Sublimation:

• Procedure: The crude SbF₃ is placed in a sublimation apparatus. It is heated under vacuum. The antimony trifluoride sublimes and is then condensed on a cold surface (a cold finger) as purified crystals.[4][5]

• Advantage: This method is effective for removing non-volatile impurities like oxides and oxyfluorides.

2. Purification by Crystallization:

• Procedure: The crude product can be crystallized from a suitable solvent, such as methanol, to remove oxides and oxyfluorides.[4] The crude solid is dissolved in hot methanol, filtered to remove insoluble impurities, and then allowed to cool slowly to form purified crystals of SbF₃.

• Advantage: This method can be more amenable to larger scale purifications than sublimation.

Diagrams and Visualizations

Synthesis Workflow

Caption: General workflow for the synthesis and purification of SbF₃.

Reaction Pathway

Caption: Reactants to products transformation in SbF₃ synthesis.

Safety Considerations

• Antimony Compounds: Antimony trioxide and antimony trifluoride are toxic.[10] Inhalation or ingestion should be strictly avoided. They are also suspected carcinogens.

• Hydrogen Fluoride (HF): Hydrofluoric acid is extremely corrosive and toxic. It can cause severe burns to the skin, eyes, and respiratory tract that may not be immediately painful. Contact with skin requires immediate and specialized medical attention.

• Personal Protective Equipment (PPE): All manipulations must be conducted inside a certified chemical fume hood. Full PPE is mandatory, including:

  • Chemical splash goggles and a face shield.

  • Heavy-duty, acid-resistant gloves (e.g., neoprene or nitrile), with calcium gluconate gel readily available as a first aid measure for HF exposure.

  • A chemically resistant apron or lab coat.

• Waste Disposal: All waste materials containing antimony or fluoride must be disposed of according to institutional and environmental regulations for hazardous waste.[4]

Conclusion

The synthesis of antimony trifluoride from antimony trioxide via reaction with hydrogen fluoride is a well-established and effective method. While the procedure is straightforward, it requires careful handling of highly corrosive and toxic materials. The primary challenges, including product hydrolysis and the hazards associated with excess hydrofluoric acid, necessitate stringent safety protocols and controlled reaction conditions. Subsequent purification by sublimation or crystallization is essential to obtain a high-purity product suitable for its various applications in research and industry.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. Antimony trifluoride - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 3. Antimony trifluoride distributors, manufacturers, exporters, and suppliers in India | Vizag Chemicals [vizagchemical.com]
• 4. Antimony trifluoride Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. kmchem.com [kmchem.com]
• 7. Sb2O3 + 6 HF → 2 SbF3 + 3 H2O - Balanced equation | Chemical Equations online! [chemequations.com]
• 8. Antimony(III) fluoride powder, 99.8 trace metals 7783-56-4 [sigmaaldrich.com]
• 9. Antimony Trioxide | Sb2O3 | CID 14794 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Page loading... [wap.guidechem.com]
• 11. echemi.com [echemi.com]
• 12. Antimony Trifluoride (SbF3) Supplier in China | Properties, Uses, Safety Data & Price | High-Purity Antimony(III) Fluoride Manufacturer [boulingchem.com]
• 13. US2068005A - Antimony trifluoride preparation - Google Patents [patents.google.com]

Antimony Trifluoride: A Comprehensive Technical Guide for Researchers

CAS Number: 7783-56-4

This technical guide provides an in-depth overview of antimony trifluoride (SbF₃), a versatile fluorinating agent with significant applications in organic synthesis and materials science. This document is intended for researchers, scientists, and professionals in drug development and related fields, offering detailed information on its properties, synthesis, applications, and safety protocols.

Core Properties of Antimony Trifluoride

Antimony trifluoride is a white to gray, odorless crystalline solid. It is a key reagent in inorganic and organofluorine chemistry, primarily utilized for the conversion of chloro- and bromo-compounds to their fluorinated analogs.[1] A summary of its key physical and chemical properties is presented below.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of antimony trifluoride are summarized in Table 1.

Property	Value	References
CAS Number	7783-56-4	[1][2]
Molecular Formula	SbF₃	[1]
Molar Mass	178.76 g/mol	[1]
Appearance	White to gray crystalline solid	[1]
Melting Point	292 °C (558 °F; 565 K)	[1]
Boiling Point	376 °C (709 °F; 649 K)	[1]
Density	4.379 g/cm³	[1]
Solubility in Water	385 g/100 mL (0 °C)443 g/100 mL (20 °C)562 g/100 mL (30 °C)	[1]
Solubility in Other Solvents	Soluble in methanol and acetone; insoluble in ammonia.	[1]

Toxicological Data

Antimony trifluoride is classified as a toxic and corrosive substance.[3][4] Acute exposure can cause severe irritation and burns to the skin, eyes, and respiratory tract.[3] Ingestion or inhalation can lead to systemic toxic effects.[4] Key toxicological data are presented in Table 2.

Parameter	Value	Species	References
LD₅₀ (Oral)	100 mg/kg	Guinea Pig
OSHA PEL (as Sb)	0.5 mg/m³ (8-hour TWA)	Human	[3]

Synthesis and Purification

Antimony trifluoride is typically synthesized through the reaction of antimony trioxide with hydrogen fluoride.[1] The resulting product can be purified by sublimation.

Synthesis of Antimony Trifluoride from Antimony Trioxide

The primary industrial and laboratory synthesis of antimony trifluoride involves the reaction of antimony trioxide (Sb₂O₃) with anhydrous or aqueous hydrogen fluoride (HF).[1][3]

Caption: Synthesis of Antimony Trifluoride.

Experimental Protocol: Synthesis of Antimony Trifluoride

Materials:

• Antimony trioxide (Sb₂O₃)

• 48% aqueous hydrofluoric acid (HF)

• Lead or platinum dish

• Heating mantle or hot plate

Procedure:

• In a well-ventilated fume hood, place a stoichiometric amount of antimony trioxide into a lead or platinum dish.

• Slowly and carefully add a slight excess of 48% aqueous hydrofluoric acid to the dish. The reaction is exothermic and will generate heat.

• Gently heat the mixture to evaporate the water. It is crucial to maintain an excess of HF during this step to prevent the formation of antimony oxyfluorides.

• Continue heating until a dry, crystalline solid is obtained.

• The crude antimony trifluoride can be further purified by sublimation.

Purification by Sublimation

For applications requiring high purity, antimony trifluoride can be purified by vacuum sublimation. This process removes less volatile impurities such as oxides and oxyfluorides.

Experimental Protocol: Purification of Antimony Trifluoride by Sublimation

Materials:

• Crude antimony trifluoride

• Sublimation apparatus

• Vacuum pump

• Heating mantle

Procedure:

• Place the crude antimony trifluoride in the bottom of the sublimation apparatus.

• Assemble the apparatus and connect it to a vacuum pump.

• Evacuate the system to a pressure of approximately 1-10 mmHg.

• Gently heat the bottom of the apparatus using a heating mantle.

• The antimony trifluoride will sublime and deposit as pure crystals on the cold finger or the cooler upper surfaces of the apparatus.

• Once the sublimation is complete, allow the apparatus to cool to room temperature under vacuum before carefully collecting the purified crystals.

Applications in Organic Synthesis: The Swarts Reaction

A primary application of antimony trifluoride is as a fluorinating agent in the Swarts reaction.[5][6] This reaction is a halogen exchange process, typically converting alkyl chlorides or bromides to alkyl fluorides.[5] The reaction is often catalyzed by the addition of antimony pentachloride (SbCl₅) or chlorine, which generates the more reactive species, SbCl₂F₃.[1]

Caption: The Swarts Reaction.

Experimental Protocol: Fluorination of Benzotrichloride to Benzotrifluoride

Materials:

• Benzotrichloride (C₆H₅CCl₃)

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst)

• Reaction flask equipped with a reflux condenser and a distillation setup

Procedure:

• In a fume hood, charge a reaction flask with benzotrichloride and a catalytic amount of antimony pentachloride.

• Add a stoichiometric amount of antimony trifluoride to the flask.

• Heat the reaction mixture gently. The reaction is typically exothermic and may require initial cooling.

• Once the initial reaction subsides, continue heating to drive the reaction to completion. The progress of the reaction can be monitored by the distillation of the lower-boiling benzotrifluoride.

• The product, benzotrifluoride, is collected by fractional distillation.

• The residue, primarily antimony trichloride, can be recycled.

Safety and Handling

Antimony trifluoride is a hazardous chemical that requires careful handling in a laboratory setting.[4][7]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[7]

• Skin Protection: A lab coat, and gloves (nitrile or neoprene) should be worn.[7]

• Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is a risk of dust formation, a respirator with a particulate filter is necessary.[8]

Handling and Storage:

• Store in a cool, dry, and well-ventilated area in a tightly sealed container.[4][7]

• Keep away from incompatible materials such as strong acids and oxidizing agents.

• Avoid contact with moisture, as it can hydrolyze to form hydrogen fluoride.[3]

First Aid Measures:

• Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[2]

• Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Biological Effects and Relevance to Drug Development

While not directly used as a therapeutic agent, the chemistry of antimony trifluoride is relevant to drug development, particularly in the synthesis of fluorinated organic molecules. The introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate, including its metabolic stability, lipophilicity, and binding affinity.

The toxicity of antimony compounds is a critical consideration. Antimony can affect the cardiovascular, respiratory, and gastrointestinal systems. Chronic exposure may lead to long-term health effects. Therefore, any potential for antimony contamination in a final pharmaceutical product must be rigorously controlled and minimized.

Conclusion

Antimony trifluoride is a powerful and important reagent in fluorine chemistry. Its ability to efficiently replace other halogens with fluorine via the Swarts reaction has made it a valuable tool in both industrial and academic research. A thorough understanding of its properties, synthesis, and safe handling procedures is essential for its effective and responsible use in the laboratory. The information and protocols provided in this guide are intended to support researchers in harnessing the synthetic utility of antimony trifluoride while maintaining the highest standards of safety.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Swarts fluorination - Wikipedia [en.wikipedia.org]
• 6. Swarts Reaction [unacademy.com]
• 7. chemos.de [chemos.de]
• 8. lobachemie.com [lobachemie.com]

Unveiling the Solid-State Architecture of Antimony Trifluoride: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure and coordination geometry of antimony trifluoride (SbF₃), a compound of significant interest in fluorine chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development seeking a detailed understanding of the solid-state characteristics of this inorganic fluoride.

Crystal Structure of Antimony Trifluoride

Antimony trifluoride crystallizes in the orthorhombic space group Ama2.[1][2][3] This non-centrosymmetric arrangement gives rise to its interesting physical and chemical properties. The three-dimensional network is constructed from interconnected antimony and fluorine atoms.

The unit cell parameters for the conventional cell of SbF₃ are summarized in the table below.

Crystallographic Parameter	Value
Crystal System	Orthorhombic
Space Group	Ama2 (No. 40)
a	4.82 Å - 4.95 Å
b	7.28 Å - 7.46 Å
c	7.14 Å - 7.26 Å
α	90.00°
β	90.00°
γ	90.00°
Volume	~250.48 ų

Note: The range in lattice parameters reflects values from different experimental determinations.[1][4]

Coordination Geometry

The coordination environment of both antimony and fluorine atoms in the SbF₃ crystal lattice is complex and deviates from ideal geometries.

Antimony (Sb³⁺) Coordination

The antimony(III) cation is coordinated to six fluoride anions in a highly distorted octahedral geometry.[2][4][5] This distortion is significant, leading some descriptions to characterize the coordination polyhedron as a distorted corner-sharing SbF₆ pentagonal pyramid.[1]

A key feature of the Sb³⁺ coordination is the presence of two distinct sets of Sb-F bond lengths. There are three short, covalent bonds with lengths in the range of 1.92 Å to 1.97 Å.[1][2][4] Additionally, there are three longer, more ionic interactions with Sb-F distances of approximately 2.51 Å to 2.61 Å.[1][2][4] This asymmetric coordination is a manifestation of the stereochemically active lone pair of electrons on the Sb³⁺ ion.

Fluorine (F¹⁻) Coordination

Within the SbF₃ structure, there are two crystallographically independent fluorine atoms.[1] Each of these fluorine atoms is bonded to two antimony atoms, acting as bridging ligands. The geometry around each fluorine atom is described as a distorted bent arrangement, with an Sb-F-Sb bond angle of approximately 150 degrees.[1]

Experimental Protocols

The determination and refinement of the crystal structure of antimony trifluoride have been primarily accomplished through single-crystal X-ray diffraction.

General Experimental Workflow for Single-Crystal X-ray Diffraction:

• Crystal Growth: High-quality single crystals of SbF₃ are grown, typically from a suitable solvent or by sublimation.

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated. Data is collected over a wide range of angles to ensure a complete dataset.

• Data Reduction: The raw diffraction data is processed to correct for experimental factors such as background scattering, Lorentz polarization effects, and absorption. The intensities of the reflections are integrated.

• Structure Solution: The positions of the heavy antimony atoms are typically determined first using methods such as the Patterson function or direct methods.

• Structure Refinement: The positions of the fluorine atoms are located from the difference Fourier map. The entire structure is then refined by least-squares methods, adjusting atomic coordinates and thermal parameters to minimize the difference between the observed and calculated structure factors.

The crystal structure of SbF₃ has been the subject of several investigations, with notable redeterminations refining the atomic positions and bond parameters.[1][3][4]

Visualizations

To aid in the understanding of the coordination environment within the SbF₃ crystal, the following diagrams are provided.

Caption: Distorted octahedral coordination of Sb³⁺ in SbF₃.

Caption: Distorted bent coordination of F¹⁻ in SbF₃.

References

• 1. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 2. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 3. mp-1880: SbF3 (orthorhombic, Ama2, 40) [legacy.materialsproject.org]
• 4. researchgate.net [researchgate.net]
• 5. chemistrypsneetjeewbjee.quora.com [chemistrypsneetjeewbjee.quora.com]

The Lewis Acidity of Antimony Trifluoride: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony trifluoride (SbF₃), commonly known as Swarts' reagent, is a versatile inorganic compound recognized for its role as a mild Lewis acid and a potent fluorinating agent. While its synthetic utility, particularly in the conversion of organochlorides to organofluorides, has been established for over a century, a detailed understanding of its Lewis acidic character is crucial for optimizing existing protocols and developing novel applications. This technical guide provides an in-depth examination of the Lewis acidity of SbF₃, consolidating theoretical principles, quantitative metrics, experimental methodologies, and key applications.

Introduction to the Lewis Acidity of Antimony(III) Fluoride

A Lewis acid is defined as a chemical species that can accept a pair of non-bonding electrons from a Lewis base to form a Lewis adduct. The Lewis acidity of antimony trifluoride stems from the electron-deficient nature of the central antimony(III) atom. Although it possesses a stereochemically active lone pair of electrons, the antimony center has accessible vacant orbitals, allowing it to act as an electron pair acceptor.

In the solid state, SbF₃ exists as a polymer where each antimony center features a distorted octahedral geometry, connected by bridging fluoride ligands.[1] This polymeric structure contributes to its relatively low volatility compared to related compounds like arsenic trifluoride (AsF₃) and antimony trichloride (SbCl₃).[1] When dissolved or interacting with Lewis bases, this structure can be disrupted, revealing the inherent Lewis acidic sites on the antimony atom.

While SbF₃ is classified as a mild Lewis acid, it is a crucial member of the antimony halide family.[1] Its reactivity is distinct from the exceptionally strong Lewis acidity of antimony pentafluoride (SbF₅), which is a key component of superacid systems.[2] The moderate nature of SbF₃'s Lewis acidity makes it a valuable reagent for specific transformations where high reactivity is not required or desired.

Theoretical Framework and Bonding

The Lewis acidity of SbF₃ is fundamentally governed by its electronic and molecular structure. The antimony atom in SbF₃ has a [Kr] 4d¹⁰ 5s² 5p³ electron configuration. In the SbF₃ molecule, three of the valence electrons form covalent bonds with fluorine atoms. The remaining two electrons constitute a lone pair, which influences the molecule's geometry and reactivity.

The interaction with a Lewis base (L:) involves the acceptance of an electron pair into a vacant orbital on the antimony atom, forming a coordinate covalent bond. This interaction is depicted below.

Caption: SbF₃ acting as a Lewis acid to accept an electron pair from a Lewis base (L:).

Quantitative Assessment of Lewis Acidity

The strength of a Lewis acid can be quantified using various experimental and computational scales. These scales can be broadly categorized into global Lewis acidity (gLA), which measures the thermodynamics of adduct formation, and effective Lewis acidity (eLA), which measures the effect of the Lewis acid on a probe molecule.

Fluoride Ion Affinity (FIA)

Fluoride Ion Affinity (FIA) is a primary measure of global Lewis acidity, defined as the negative of the enthalpy change for the gas-phase reaction of a Lewis acid with a fluoride ion. A higher FIA value indicates stronger Lewis acidity. As an experimental determination of FIA is challenging, these values are often derived from quantum chemical calculations.[3][4]

Gutmann-Beckett Method

The Gutmann-Beckett method is a widely used experimental technique to determine the effective Lewis acidity by measuring the Acceptor Number (AN).[5] It utilizes triethylphosphine oxide (Et₃PO) as a probe molecule. The Lewis basic oxygen atom of Et₃PO coordinates to the Lewis acid, causing a deshielding effect on the adjacent phosphorus atom. This effect is observed as a downfield shift in the ³¹P NMR spectrum. The AN is calculated from the chemical shift (δ) of the adduct.[5]

Equation for Acceptor Number (AN): AN = 2.21 × (δsample − 41.0) where δsample is the ³¹P NMR chemical shift of the Et₃PO adduct and 41.0 ppm is the chemical shift of Et₃PO in the non-coordinating solvent hexane.[5]

While this method is well-established for a wide range of Lewis acids, an experimentally determined Gutmann-Beckett Acceptor Number for SbF₃ is not prominently reported in the literature.

Summary of Quantitative Data

The available quantitative data for the Lewis acidity of SbF₃ is summarized in the table below. It is important to note that these values are derived from computational studies and represent the gas-phase acidity of the monomeric species.

Method	Parameter	Value (kJ mol⁻¹)	Lewis Acid	Reference / Note
Computational Chemistry	FIA	489	SbF₃ (monomer)	Gas-phase value.[6]
Computational Chemistry	ΔE	-71.2 kcal/mol (~298)	SbF₃ (monomer)	Electronic energy of fluoride binding.[2]
Gutmann-Beckett (Reference)	AN	100	SbCl₅	Reference standard for the AN scale.[5]
Gutmann-Beckett (Reference)	AN	89 - 115	Boron Trihalides	Range for BF₃ to BI₃.[5]

Experimental and Computational Protocols

Protocol: Gutmann-Beckett Method for SbF₃

The following outlines the generalized experimental procedure to determine the Acceptor Number of SbF₃.

Caption: Experimental workflow for the Gutmann-Beckett method.

• Solvent Selection: A weakly Lewis acidic, deuterated solvent such as dichloromethane-d₂ (CD₂Cl₂) or benzene-d₆ is chosen to dissolve the sample without significant interaction.

• Sample Preparation: A known concentration of SbF₃ is dissolved in the chosen solvent inside an NMR tube under an inert atmosphere to prevent hydrolysis.

• Probe Addition: A precise stoichiometric equivalent of the Lewis base probe, triethylphosphine oxide (Et₃PO), is added to the solution.

• NMR Acquisition: The ³¹P NMR spectrum is recorded. A downfield shift from the reference value for free Et₃PO (δ = 41.0 ppm in hexane) is expected.[5]

• Calculation: The observed chemical shift (δsample) is used in the Gutmann-Beckett equation to calculate the Acceptor Number (AN).[5]

Protocol: Computational Determination of FIA

• Software and Method: Quantum chemistry software packages (e.g., Gaussian, ORCA) are used. A suitable level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP or a higher-level method like CCSD(T), is selected along with an appropriate basis set (e.g., def2-TZVPP).[4]

• Geometry Optimization: The 3D structures of the Lewis acid (SbF₃) and the corresponding fluoride adduct ([SbF₄]⁻) are optimized to find their lowest energy conformations.

• Frequency Calculation: Vibrational frequency calculations are performed to confirm that the optimized structures are true energy minima and to obtain thermochemical data, including zero-point vibrational energy and thermal corrections to enthalpy.

• Energy Calculation: The single-point electronic energies of the optimized structures are calculated with high accuracy.

• FIA Calculation: The gas-phase FIA is calculated as the negative of the enthalpy change (ΔH) for the reaction: SbF₃(g) + F⁻(g) → [SbF₄]⁻(g).

Applications Driven by Lewis Acidity

The primary application of SbF₃ is as a fluorinating agent, a role directly enabled by its Lewis acidic character.

The Swarts Reaction

The most notable application of SbF₃ is in the Swarts reaction, which facilitates halogen exchange to form organofluorine compounds.[7] In this reaction, SbF₃ converts alkyl chlorides or bromides into the corresponding fluorides. The reaction is often catalyzed by the addition of antimony(V) salts, such as SbCl₅, which generates a more active fluorinating species, antimony trifluorodichloride (SbCl₂F₃).[1][5] This process has been historically significant in the industrial production of chlorofluorocarbons (freons).[1]

Caption: Simplified workflow of the Swarts fluorination reaction.

Catalysis and Adduct Formation

Beyond fluorination, the mild Lewis acidity of SbF₃ allows it to function as a catalyst in various organic transformations, although it is less potent than stronger Lewis acids like AlCl₃ or SbF₅. It can catalyze reactions such as Friedel-Crafts alkylations and acylations.[8] Furthermore, its ability to accept fluoride ions makes it useful for generating complex fluoroantimonate(III) anions, such as [SbF₄]⁻.[9][10]

Conclusion

Antimony trifluoride possesses a moderate but highly significant Lewis acidity that is central to its chemical behavior and synthetic applications. While its primary role as a fluorinating agent in the Swarts reaction is well-established, a deeper quantitative understanding through modern techniques like the Gutmann-Beckett method and computational chemistry continues to refine its profile. The calculated Fluoride Ion Affinity provides a valuable theoretical measure of its strength. For drug development professionals and researchers, SbF₃ remains a key reagent in the synthesis of fluorinated organic molecules, where precise control of reactivity is paramount. Future experimental work to determine its Gutmann-Beckett Acceptor Number would provide a valuable benchmark for its effective Lewis acidity in solution, further aiding in its rational application in catalysis and synthesis.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Estimation of enthalpy data for reactions involving gas phase ions utilizing lattice potential energies: fluoride ion affinities (FIA) and pF- values of mSbF5(l) and mSbF5(g) (m = 1, 2, 3), AsF5(g), AsF5.SO2(c). Standard enthalpies of formation: Delta(f)H degrees (SbmF5m+1)(-),g) (m = 1, 2, 3), Delta(f)H degrees (AsF6(-),g), and Delta(f)H degrees (NF4+,g) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 6. Fluorid Ion Affinity (FIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 7. Antimony fluoride (SbF3) - CAS-Number 7783-56-4 - Order from Chemodex [chemodex.com]
• 8. Gutmann acceptor and donor numbers [stenutz.eu]
• 9. 2,2-Bipyridine complexes of antimony: sequential fluoride ion abstraction from SbF3 by exploiting the fluoride ion affinity of Me3Si+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Solubility of Antimony Trifluoride in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of antimony trifluoride (SbF₃) in a range of organic solvents. The information is intended to assist researchers, scientists, and professionals in drug development in understanding the behavior of this compound in non-aqueous media, which is crucial for its application as a fluorinating agent and catalyst in organic synthesis.

Core Solubility Data

The solubility of antimony trifluoride is significantly influenced by the nature of the organic solvent, particularly its polarity and the presence of donor atoms that can coordinate with the antimony center. The following table summarizes the available quantitative solubility data for antimony trifluoride in various organic solvents.

Solvent	Chemical Class	Solubility ( g/100 g of solvent)	Temperature (°C)
Methanol	Alcohol	168[1]	25
1-Propanol	Alcohol	42.7[1]	25
Acetone	Ketone	70[1]	25
Methyl Ethyl Ketone	Ketone	10[1]	25
1,4-Dioxane	Ether	1.07[1]	25
Dibutyl Ether	Ether	0.065[1]	25
Nitrobenzene	Aromatic	0.047[1]	25
Benzene	Aromatic	0.0063[1]	25
Monochlorobenzene	Halogenated Aromatic	0.00045[1]	25
Heptane	Alkane	0.0024[1]	25
Ethanol	Alcohol	Soluble[1]	Not Specified
Liquid Ammonia	Inorganic	Insoluble[1]	Not Specified
Sulfur Dioxide	Inorganic	Insoluble[1]	Not Specified

Note: The term "soluble" for ethanol indicates a qualitative observation without specific quantitative data available in the cited sources.[1] Another source states a solubility of 154 g/100 mL in methanol and confirms its solubility in acetone.[2]

Factors Influencing Solubility

The solubility of antimony trifluoride in organic solvents is largely dictated by the solvent's ability to solvate the Sb³⁺ cation and the F⁻ anions. Key factors include:

• Polarity: SbF₃ exhibits higher solubility in polar solvents like alcohols and ketones compared to nonpolar solvents such as benzene and heptane.[1]

• Hydrogen Bonding: The high solubility in alcohols like methanol and 1-propanol can be attributed to the formation of hydrogen bonds between the solvent's hydroxyl group and the fluoride ions.[3]

• Donor Ability: Solvents with oxygen donor atoms, such as ketones and ethers, can coordinate with the Lewis acidic antimony center, facilitating dissolution. The high solubility in acetone is a prime example of this interaction.[3]

Experimental Protocol for Solubility Determination

While specific experimental details for the cited data are not available, a general and robust methodology for determining the solubility of a solid like antimony trifluoride in an organic solvent involves the isothermal saturation method.

Objective: To determine the equilibrium concentration of antimony trifluoride in a given organic solvent at a constant temperature.

Materials:

• Antimony trifluoride (high purity)

• Selected organic solvent (analytical grade)

• Constant temperature bath (e.g., water or oil bath)

• Sealed, inert sample vials or flasks

• Magnetic stirrer and stir bars

• Syringe filters (chemically resistant, e.g., PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• Appropriate analytical instrument for quantification (e.g., ICP-MS for antimony, ion chromatography for fluoride, or gravimetric analysis)

Procedure:

• Preparation: An excess amount of solid antimony trifluoride is added to a known volume or mass of the organic solvent in a sealed vial.

• Equilibration: The vial is placed in a constant temperature bath and agitated vigorously using a magnetic stirrer. This process is continued until the solution reaches equilibrium, meaning the concentration of dissolved antimony trifluoride no longer changes. The time required to reach equilibrium should be determined empirically but is typically several hours to days.

• Sample Withdrawal: Once equilibrium is reached, agitation is stopped, and the excess solid is allowed to settle. A sample of the supernatant (the clear liquid above the solid) is carefully withdrawn using a syringe fitted with a filter to prevent any undissolved solid from being collected.

• Sample Preparation for Analysis: A precise volume or mass of the filtered supernatant is transferred to a volumetric flask and diluted with an appropriate solvent to a concentration suitable for the chosen analytical method.

• Quantification: The concentration of antimony in the diluted sample is determined using a calibrated analytical instrument.

• Calculation: The solubility is calculated from the measured concentration, taking into account the dilution factor, and is typically expressed in grams of solute per 100 grams of solvent or moles per liter.

Safety Precautions: Antimony trifluoride is toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin burns and eye damage.[4] It is also toxic to aquatic life with long-lasting effects.[4] All handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.[5][6][7] Avoid formation of dust and aerosols.[6]

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the logical relationships governing the solubility of antimony trifluoride.

Caption: Experimental workflow for determining the solubility of SbF₃.

Caption: Factors influencing the solubility of antimony trifluoride.

References

• 1. antimony(III) fluoride [chemister.ru]
• 2. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. datapdf.com [datapdf.com]
• 4. lobachemie.com [lobachemie.com]
• 5. chemos.de [chemos.de]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.co.uk [fishersci.co.uk]

Navigating the Hazards: A Technical Guide to Antimony Trifluoride Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Antimony trifluoride (SbF₃), a versatile fluorinating agent used in organic synthesis and various industrial processes, presents significant health and safety challenges. Its dual toxicity, stemming from both the antimony cation and the fluoride anion, necessitates stringent safety protocols and a thorough understanding of its hazardous properties. This technical guide provides an in-depth overview of the safety precautions and handling procedures for antimony trifluoride, tailored for laboratory and research settings.

Physicochemical and Toxicological Profile

A comprehensive understanding of the inherent properties of antimony trifluoride is the foundation of its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Antimony Trifluoride

Property	Value
CAS Number	7783-56-4[1]
Molecular Formula	SbF₃[1]
Molecular Weight	178.76 g/mol [2]
Appearance	White to gray crystalline solid[3][4]
Melting Point	292 °C (558 °F)[2][5]
Boiling Point	376 °C (709 °F)[2][3][5]
Solubility in Water	443 g/100 mL at 20 °C (with partial hydrolysis)[2][6]
Density	4.379 g/cm³[2][5]

Table 2: Toxicological Data for Antimony Trifluoride

Parameter	Value	Species
LD₅₀ (Oral)	804 mg/kg[7][8]	Rat
LD₅₀ (Oral)	100 mg/kg (minimum lethal dose)[2]	Guinea Pig
Hazards	Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage.[7][8]	-

Table 3: Occupational Exposure Limits

Organization	Limit (as Sb)	Limit (as F)	Notes
OSHA (PEL)	0.5 mg/m³ (8-hr TWA)[9]	2.5 mg/m³ (8-hr TWA)[9]	Permissible Exposure Limit
NIOSH (REL)	0.5 mg/m³ (10-hr TWA)[9]	2.5 mg/m³ (10-hr TWA)[9]	Recommended Exposure Limit
ACGIH (TLV)	0.5 mg/m³ (8-hr TWA)[9]	2.5 mg/m³ (8-hr TWA)[9]	Threshold Limit Value
IDLH	50 mg/m³ (as Sb)[4]	-	Immediately Dangerous to Life or Health

Note on Experimental Protocols: The provided search results did not contain detailed experimental methodologies for the cited toxicological data (e.g., the specific protocol for the LD₅₀ determination). This information is typically found in primary research articles or detailed toxicological reports, which are beyond the scope of publicly available safety datasheets.

Mechanism of Toxicity

The toxicity of antimony trifluoride is a composite of the effects of both antimony and fluoride ions. Antimony compounds can cause damage to the liver, heart, and lungs, with effects resembling arsenic poisoning.[10][11] The trivalent antimony (Sb³⁺) ion is known to decrease mitochondrial activity. The fluoride ion can lead to hypocalcemia by binding with calcium in the blood, and chronic exposure can result in fluorosis, the hardening of bones and teeth.[7]

Caption: Dual mechanism of Antimony Trifluoride toxicity.

Safe Handling and Storage Workflow

A systematic approach to handling and storage is crucial to minimize exposure risk. The following workflow outlines the key steps for safely managing antimony trifluoride in a research environment.

Caption: A systematic workflow for safely handling SbF₃.

Engineering Controls

• Ventilation: Always handle antimony trifluoride in a certified chemical fume hood to minimize inhalation exposure.[9][10] Local exhaust ventilation should be used at the site of chemical release.[9]

• Designated Area: Establish a designated area for working with antimony trifluoride to prevent cross-contamination.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling antimony trifluoride.

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[7][8]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure gloves are inspected before use and disposed of properly.[8]

• Respiratory Protection: If engineering controls are insufficient or during emergency situations, use a NIOSH-approved respirator with a particulate filter (N100 or P3).[7] For higher concentrations, a full-face supplied-air respirator may be necessary.[7]

Storage and Incompatibilities

• Storage Conditions: Store in a cool, dry, well-ventilated area in a tightly closed container.[8] Store under an inert atmosphere and protect from moisture.

• Incompatible Materials: Avoid contact with strong acids, oxidizing agents, and perchloric acid.[8] Antimony trifluoride can react dangerously with glass.[8] It is also corrosive to metals.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving antimony trifluoride.

Caption: Decision tree for SbF₃ emergency response.

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Due to the fluoride component, treatment with a 2.5% calcium gluconate gel is recommended.[7] Seek immediate medical attention.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention from an ophthalmologist.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7]

Spills and Leaks

• Evacuation: Evacuate non-essential personnel from the spill area.[4]

• Containment: For solid spills, sweep up and shovel into a suitable container for disposal without creating dust.[7]

• Cleanup: Use a vacuum to reduce dust during cleanup; do not dry sweep.[9]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7]

Firefighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[7] Antimony trifluoride itself does not burn, but may decompose upon heating to produce corrosive and toxic fumes.[3]

• Special Hazards: Decomposition products include hydrogen fluoride and antimony oxides.[7] Containers may explode when heated.[9]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

Waste Disposal

Dispose of antimony trifluoride and any contaminated materials as hazardous waste in accordance with all applicable federal, state, and local regulations.[7] Consult with environmental regulatory agencies for guidance on acceptable disposal practices.[7]

This guide is intended to provide a comprehensive overview of the safety and handling of antimony trifluoride. It is not a substitute for a thorough risk assessment and adherence to all institutional and regulatory safety protocols. Always consult the most current Safety Data Sheet (SDS) for antimony trifluoride before use.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Principles of fluoride toxicity and the cellular response: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms underlying the toxic effects of antimony species in human embryonic kidney cells (HEK-293) and their comparison with arsenic species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 5. ANTIMONY TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. nj.gov [nj.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. Antimony Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimony trifluoride - Hazardous Agents | Haz-Map [haz-map.com]
• 10. Antimony Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]

Commercial Suppliers of High-Purity Antimony Trifluoride: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, sourcing high-purity reagents is a critical factor in the success of experimental work and the journey of therapeutic innovation. Antimony trifluoride (SbF₃), a versatile fluorinating agent and Lewis acid catalyst, is no exception. This technical guide provides an in-depth overview of commercial suppliers, available purities, and key considerations for the procurement and application of high-purity antimony trifluoride in research and development.

Antimony trifluoride is a crystalline solid that serves as a crucial reagent in a variety of chemical transformations.[1][2] Its primary application lies in the fluorination of organic compounds, a key step in the synthesis of many pharmaceuticals and agrochemicals.[2][3][4] The compound is also utilized in the production of ceramics, enamels, and as a component in some catalytic systems. For laboratory and pharmaceutical applications, the purity of antimony trifluoride is paramount, as impurities can lead to undesirable side reactions and affect the quality and yield of the final product.

Commercial Availability and Purity Grades

A number of chemical suppliers offer various grades of antimony trifluoride, ranging from technical to high-purity grades suitable for sensitive applications. The table below summarizes the offerings from several prominent suppliers, highlighting the available purities and providing links to their product pages for further details.

Supplier	Purity/Grade	Key Specifications
Sigma-Aldrich (Merck)	99.8% (trace metals basis)	Impurities (Trace Metal Analysis): ≤2500.0 ppm
Thermo Scientific Chemicals	98%, 99+%	Assay (Iodimetry): 97.5% min. (for 98% grade)
Noah Chemicals	99.5% (-100 mesh)	---
Ottokemi	98%	SO₄: ≤ 0.02%, Cl: ≤ 0.002%, Fe: ≤ 0.005%
CDH Fine Chemical	98% (Pure)	---
Madras Fluorine Pvt. Ltd.	99.9%	---
XIAMEN EQUATION CHEMICAL CO.,LTD	Industrial Grade (99%)	---
Chemodex	≥99% (Assay)	---
VladaChem GmbH	99%	---
Cenik Chemicals	Analytical/ACS, Technical (98%)	---

This table is not exhaustive and represents a snapshot of available information. Researchers are encouraged to visit the suppliers' websites for the most current and detailed specifications.

Impurity Profile and Analytical Considerations

For high-stakes applications such as drug development, understanding the impurity profile of antimony trifluoride is crucial. Common impurities can include other antimony compounds (e.g., antimony trioxide), heavy metals, and anions like sulfates and chlorides. Suppliers typically provide a Certificate of Analysis (CoA) that details the levels of specific impurities in a given batch. For instance, a CoA for a 99+% grade from Thermo Scientific Chemicals indicates a fluoride content of 31.81%.[5] Sigma-Aldrich specifies a trace metals basis for its 99.8% grade, indicating a low level of metallic impurities.

The quality control of antimony trifluoride often involves techniques such as iodometric titration to determine the assay and ion chromatography or ion-selective electrodes to quantify anionic impurities. Trace metal analysis is typically performed using inductively coupled plasma (ICP) based methods.

Applications in Research and Drug Development

The primary utility of high-purity antimony trifluoride in a research context is as a fluorinating agent. It is a key reagent in the Swarts reaction , which is used to convert organic chlorides and bromides to their corresponding fluorides.[1][2][3] This reaction is particularly valuable in the synthesis of fluoro-organic molecules, which often exhibit unique biological activities and are therefore of great interest in drug discovery.

Beyond simple fluorination, antimony trifluoride can act as a Lewis acid catalyst in various organic transformations, including Friedel-Crafts reactions and rearrangements. Its catalytic activity is central to the synthesis of complex molecular architectures.

Experimental Workflow: Procurement to Application

The process of utilizing high-purity antimony trifluoride in a research setting follows a logical workflow. This can be visualized as a series of sequential steps, each with critical considerations.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. Antimony trifluoride distributors, manufacturers, exporters, and suppliers in India | Vizag Chemicals [vizagchemical.com]
• 3. Antimony fluoride (SbF3) - CAS-Number 7783-56-4 - Order from Chemodex [chemodex.com]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]

An In-depth Technical Guide to the Reactivity of Antimony Trifluoride with Protic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony trifluoride (SbF₃), a versatile fluorinating agent and Lewis acid catalyst, exhibits a range of reactivities with protic solvents, which is critical to its application in chemical synthesis. This guide provides a comprehensive overview of the interactions between antimony trifluoride and various protic solvents, including water, alcohols, and carboxylic acids. It details the solubility, solvolysis reactions, and the formation of complex species. Quantitative data is summarized for comparative analysis, and experimental protocols for key reactions are provided. The underlying reaction mechanisms and logical relationships are illustrated through diagrams to facilitate a deeper understanding of the chemical processes involved.

Introduction

Antimony trifluoride (SbF₃), also known as Swarts' reagent, is a white crystalline solid widely employed in organic and inorganic chemistry.[1][2] Its utility primarily stems from its capacity to act as a fluorinating agent, substituting chlorine or bromine atoms with fluorine, a transformation famously known as the Swarts reaction.[1][3][4] Furthermore, its nature as a mild Lewis acid allows it to catalyze a variety of chemical transformations.[1] The reactivity of SbF₃ is significantly influenced by the solvent system, particularly in the presence of protic solvents which can act as both the reaction medium and a reactant. Understanding these interactions is paramount for optimizing reaction conditions and maximizing product yields in various applications, including the synthesis of pharmaceuticals and other fine chemicals.

Reactivity with Water: Hydrolysis and Formation of Oxyfluorides

Antimony trifluoride is highly soluble in water, but its dissolution is accompanied by a slow hydrolysis process.[5] This reaction leads to the formation of antimony(III) oxide (Sb₂O₃) and a variety of complex antimony oxyfluorides.[5] The hydrolysis is a complex equilibrium process influenced by factors such as temperature and pH.

Solubility in Water

The solubility of antimony trifluoride in water is temperature-dependent. Quantitative data for its solubility is presented in Table 1.

Temperature (°C)	Solubility ( g/100 mL)
0	385
20	443
25	492
30	562
Table 1: Solubility of Antimony Trifluoride in Water

Hydrolysis Mechanism

The hydrolysis of antimony trifluoride is a stepwise process that involves the progressive replacement of fluoride ions with hydroxide ions, followed by condensation reactions to form oxo-bridged species. Spectroscopic studies, including ¹⁹F NMR, have been instrumental in elucidating the species present in aqueous solutions of SbF₃.[2][6] The initial step is the formation of aquated SbF₃ complexes, which then undergo deprotonation and subsequent condensation.

The overall hydrolysis reaction can be simplified as:

2 SbF₃(aq) + 3 H₂O(l) ⇌ Sb₂O₃(s) + 6 HF(aq)

However, in reality, a variety of intermediate oxyfluoride species are formed. These can include linear and cyclic oligomers with varying Sb:O:F ratios. The formation of these complex structures is a key aspect of antimony(III) chemistry in aqueous media.[7]

A simplified logical flow of the hydrolysis process is depicted in the following diagram:

Figure 1: Simplified logical pathway for the hydrolysis of antimony trifluoride.

Experimental Protocol: Characterization of Hydrolysis Products

Objective: To qualitatively analyze the products of antimony trifluoride hydrolysis.

Materials:

• Antimony trifluoride (SbF₃)

• Deionized water

• Beaker

• Stir plate and stir bar

• Filtration apparatus (e.g., Buchner funnel and filter paper)

• Drying oven

• X-ray powder diffraction (XRD) instrument

Procedure:

• Add 10 g of antimony trifluoride to 100 mL of deionized water in a beaker at room temperature.

• Stir the solution gently for 24 hours to allow for slow hydrolysis.

• Observe the formation of a white precipitate.

• Separate the precipitate by vacuum filtration.

• Wash the precipitate with a small amount of deionized water and then with ethanol.

• Dry the precipitate in an oven at 100 °C for 2 hours.

• Characterize the dried precipitate using X-ray powder diffraction to identify the crystalline phases of antimony oxyfluorides and/or antimony(III) oxide.

Reactivity with Alcohols: Alcoholysis and Adduct Formation

Antimony trifluoride is soluble in several alcohols, and its reactivity in these solvents is of significant interest for organic synthesis, particularly in the context of the Swarts reaction where alcohols might be present as co-solvents or impurities. The primary interactions are alcoholysis, leading to the formation of antimony alkoxides, and the formation of alcohol adducts.

Solubility in Alcohols

Quantitative solubility data for antimony trifluoride in common alcohols is presented in Table 2.

Alcohol	Temperature (°C)	Solubility ( g/100 mL)
Methanol	25	154
1-Propanol	25	42.7
Table 2: Solubility of Antimony Trifluoride in Alcohols [8]

Alcoholysis and Adduct Formation

In alcoholic solutions, antimony trifluoride can undergo alcoholysis, where a fluoride ligand is replaced by an alkoxide group. This is an equilibrium process that is dependent on the nature of the alcohol and the reaction conditions.

SbF₃ + ROH ⇌ SbF₂(OR) + HF

Furthermore, SbF₃, acting as a Lewis acid, can form stable adducts with alcohols. For instance, the formation of a methanol adduct, formulated as [SbF₃(MeOH)], has been reported.[9] These adducts can be intermediates in alcoholysis reactions or may be stable complexes in their own right.

The interaction of SbF₃ with alcohols can be visualized as follows:

Figure 2: General reaction pathways for antimony trifluoride in an alcohol (ROH).

Experimental Protocol: Synthesis of an Antimony Trifluoride-Methanol Adduct

Objective: To synthesize and isolate an adduct of antimony trifluoride with methanol.

Materials:

• Anhydrous antimony trifluoride (SbF₃)

• Anhydrous methanol

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., nitrogen or argon)

• Cannula or syringe for liquid transfer

• Filtration apparatus suitable for air-sensitive compounds (e.g., Schlenk filter)

• Drying apparatus (e.g., vacuum line)

Procedure:

• Under an inert atmosphere, add 5.0 g of anhydrous antimony trifluoride to a Schlenk flask equipped with a magnetic stir bar.

• Carefully add 50 mL of anhydrous methanol to the flask via cannula or syringe while stirring.

• Stir the mixture at room temperature for 1 hour. A clear solution should form.

• Slowly remove the solvent under reduced pressure until a crystalline solid begins to precipitate.

• Isolate the solid by filtration under an inert atmosphere.

• Wash the crystals with a small amount of cold, anhydrous diethyl ether.

• Dry the product under high vacuum.

• The resulting solid can be characterized by elemental analysis and spectroscopic methods (e.g., IR, NMR) to confirm the formation of the [SbF₃(MeOH)] adduct.

Reactivity with Other Protic Solvents

Carboxylic Acids

Information on the reactivity of antimony trifluoride with carboxylic acids is limited in the readily available literature. However, given the acidic nature of carboxylic acids and the Lewis acidity of SbF₃, several potential reactions can be postulated. These include the formation of adducts, and potentially, the formation of antimony carboxylate fluorides with the elimination of hydrogen fluoride. Such reactions could be relevant in the context of using SbF₃ as a catalyst in reactions involving carboxylic acid substrates.

A plausible reaction pathway is the formation of an acyl fluoride, although this is more commonly achieved with other fluorinating agents.

Polyols (e.g., Ethylene Glycol, Glycerol)

There is evidence from patent literature that antimony halides react with ethylene glycol to form antimony ethylene glyoxide.[10] By extension, a similar reaction can be expected with glycerol. The multiple hydroxyl groups of polyols can potentially lead to the formation of chelated antimony complexes or polymeric structures. These reactions are likely to involve the elimination of hydrogen fluoride.

Role as a Lewis Acid in Protic Media

The Lewis acidity of antimony trifluoride is a key determinant of its reactivity.[1] In protic solvents, the Lewis acidity of SbF₃ can be modulated by the formation of adducts with the solvent molecules. This interaction can either enhance or diminish its catalytic activity depending on the specific reaction. For example, the coordination of an alcohol to the antimony center can activate the alcohol for subsequent reactions or, conversely, reduce the availability of the antimony center to interact with other substrates. The study of these interactions is crucial for designing catalytic systems that utilize SbF₃ in protic media.[11]

Conclusion

Antimony trifluoride exhibits a rich and complex reactivity with protic solvents. Its interaction with water leads to hydrolysis and the formation of a variety of oxyfluoride species. In alcohols, it can form adducts and undergo alcoholysis. While its reactivity with other protic solvents like carboxylic acids and polyols is less well-documented, the existing evidence suggests the potential for interesting and synthetically useful transformations. A deeper understanding of the kinetics and mechanisms of these reactions will undoubtedly pave the way for new applications of this versatile reagent in chemical synthesis and materials science. Further research into the quantitative aspects of these reactions and detailed structural characterization of the resulting products is warranted.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Swarts Reaction [unacademy.com]
• 4. SECTION ‘B’ ( 2 \times 2 = 4 11) Describe the swart's reactions with exam.. [askfilo.com]
• 5. Antimony trifluoride | 7783-56-4 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. WO1998046661A1 - Process for the preparation of antimony ethylene glycolate - Google Patents [patents.google.com]
• 11. Influence of the solvent on the Lewis acidity of antimony pentahalides and group 13 Lewis acids toward acetonitrile and pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis of a Fluorine Revolution: A Technical Guide to Swarts' Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the late 19th century, the field of organic chemistry was burgeoning, yet the element fluorine remained a formidable challenge. Its extreme reactivity made direct fluorination of organic compounds a perilous and often explosive endeavor. This landscape was irrevocably changed by the pioneering work of Belgian chemist Frédéric Jean Edmond Swarts, whose development of a novel fluorinating agent in 1892 opened the door to the systematic study and synthesis of organofluorine compounds.[1] This guide provides an in-depth technical exploration of the historical context of Swarts' reagent, its pivotal role in the Swarts reaction, and the foundational experimental work that paved the way for the modern era of fluorine chemistry, including the development of iconic compounds like Freons.

The Architect of Organofluorine Chemistry: Frédéric Swarts

Frédéric Swarts (1866-1940) was a meticulous and insightful chemist who dedicated a significant portion of his career to taming the reactivity of fluorine.[2] Recognizing the impracticality of direct fluorination, he devised an ingenious indirect method: halogen exchange. This approach involved the use of a metallic fluoride to replace a more reactive halogen, such as chlorine or bromine, in an organic molecule. This seminal contribution, now universally known as the Swarts reaction, was first reported in 1892 and became the cornerstone of organofluorine synthesis for decades.[1][3]

Swarts' Reagent: The Key to Controlled Fluorination

The heart of Swarts' innovation was his choice of fluorinating agent: antimony trifluoride (SbF₃) .[4] This unassuming white solid proved to be remarkably effective and controllable for introducing fluorine into organic frameworks. In many applications, the reactivity of antimony trifluoride was enhanced by the addition of a catalyst, typically antimony pentachloride (SbCl₅) or elemental chlorine (Cl₂).[3] This combination, often referred to as "Swarts' reagent," generates the highly active fluorinating species, antimony trifluorodichloride (SbCl₂F₃), in situ.[5]

Physicochemical Properties of Antimony Trifluoride

Property	Value
Chemical Formula	SbF₃
Molar Mass	178.76 g/mol
Appearance	White to light gray crystalline solid
Melting Point	292 °C
Boiling Point	376 °C
Solubility in Water	385 g/100 mL (0 °C)

Data sourced from Wikipedia.[4]

The Swarts Reaction: A Paradigm Shift in Synthesis

The Swarts reaction is a nucleophilic substitution reaction where a chlorine or bromine atom in an organic halide is replaced by a fluorine atom. The general transformation can be represented as follows:

R-X + SbF₃ → R-F + SbF₂X (where X = Cl, Br)

The reaction is typically carried out by heating the organic halide with antimony trifluoride, often in the presence of a catalytic amount of antimony pentachloride.[3] The catalytic cycle involves the formation of the more reactive SbCl₂F₃, which facilitates the halogen exchange.

Key Characteristics of the Swarts Reaction:

• Versatility: The reaction is applicable to a wide range of organic halides, particularly those with activated C-X bonds.

• Controllability: Unlike direct fluorination, the Swarts reaction proceeds in a more controlled and predictable manner.

• Industrial Significance: The Swarts reaction was the cornerstone of the industrial production of chlorofluorocarbons (CFCs), widely used as refrigerants and propellants under the trade name Freon.[6]

Foundational Experiments: The Synthesis of Early Organofluorine Compounds

Frédéric Swarts' publications laid the groundwork for the synthesis of a variety of organofluorine compounds. While detailed quantitative data from his original 1892 paper is not readily accessible in modern databases, subsequent work and historical accounts allow for the reconstruction of his key experiments. One of the most significant early achievements was the synthesis of trichlorofluoromethane (CCl₃F), a precursor to the Freon family of compounds.

Representative Experimental Protocol: Synthesis of Trichlorofluoromethane (CCl₃F)

Objective: To replace one chlorine atom in carbon tetrachloride with a fluorine atom using Swarts' reagent.

Materials:

• Carbon tetrachloride (CCl₄)

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst)

• Distillation apparatus

• Heating mantle

Methodology:

• A mixture of antimony trifluoride and a catalytic amount of antimony pentachloride is placed in a reaction flask equipped with a reflux condenser.

• Carbon tetrachloride is added to the flask.

• The mixture is gently heated to initiate the reaction. The progress of the reaction can be monitored by the evolution of antimony chlorides.

• The volatile product, trichlorofluoromethane, is distilled from the reaction mixture.

• The collected distillate is then purified by fractional distillation to yield pure CCl₃F.

Table of Early Organofluorine Compounds Synthesized via the Swarts Reaction

Precursor	Product	Boiling Point of Product (°C)	Notes
Carbon tetrachloride (CCl₄)	Trichlorofluoromethane (CCl₃F)	23.7	A key precursor to CFCs.
Carbon tetrachloride (CCl₄)	Dichlorodifluoromethane (CCl₂F₂)	-29.8	Widely known as Freon-12.
Chloroform (CHCl₃)	Dichlorofluoromethane (CHCl₂F)	8.9	An important intermediate.
Hexachloroethane (C₂Cl₆)	Trichlorotrifluoroethane (C₂Cl₃F₃)	47.7	A member of the Freon family.

Note: The boiling points are established modern values. Precise yields from Swarts' original work are not consistently documented in accessible literature.

Mechanistic Insights

The Swarts reaction, in its catalyzed form, proceeds through a fascinating interplay of antimony species. The addition of antimony pentachloride to antimony trifluoride is crucial for the formation of the active fluorinating agent.

Caption: Formation of the active fluorinating agent and subsequent halogen exchange.

The reaction is believed to proceed through a four-membered transition state involving the carbon-halogen bond and the antimony-fluorine bond.

Experimental Workflow Visualization

The general laboratory procedure for a Swarts reaction can be visualized as a clear workflow, from reagent preparation to product purification.

Caption: A typical experimental workflow for the Swarts reaction.

Logical Relationship of Key Concepts

The historical development and application of Swarts' reagent can be understood through a clear logical progression of scientific discovery and technological innovation.

Caption: The logical progression from a chemical challenge to a new field of chemistry.

Conclusion

The introduction of Swarts' reagent and the Swarts reaction represents a pivotal moment in the history of chemistry. Frédéric Swarts' innovative approach to fluorination transformed a once-feared element into a controllable and synthetically valuable tool. His work not only enabled the creation of entirely new classes of compounds with profound industrial and societal impacts but also laid the fundamental groundwork for the vast and dynamic field of organofluorine chemistry that continues to thrive today. For researchers and professionals in drug development and materials science, understanding this historical context provides a crucial appreciation for the origins of the powerful synthetic methodologies that are now routinely employed to harness the unique properties of fluorine.

References

• 1. researchgate.net [researchgate.net]
• 2. SATHEE: Chemistry Swarts Reaction [satheeneet.iitk.ac.in]
• 3. Swarts Reaction [unacademy.com]
• 4. researchgate.net [researchgate.net]
• 5. Swarts fluorination - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]

Protocols & Analytical Methods

Application Notes and Protocols: Antimony Trifluoride as a Fluorinating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony trifluoride (SbF₃), also known as Swarts' reagent, is a powerful and widely used fluorinating agent in organic synthesis.[1][2] Its primary application lies in the halogen exchange reaction, known as the Swarts reaction, where it effectively replaces chlorine or bromine atoms with fluorine.[3][4] This method is particularly valuable for the synthesis of organofluorine compounds, a class of molecules with increasing importance in pharmaceuticals, agrochemicals, and materials science. The introduction of fluorine can significantly alter a molecule's physical, chemical, and biological properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[5][6]

This document provides detailed application notes and protocols for the use of antimony trifluoride as a fluorinating agent, with a focus on its practical application in a laboratory setting for researchers, scientists, and professionals involved in drug development.

The Swarts Reaction: Mechanism and Catalysis

The Swarts reaction is a nucleophilic substitution where antimony trifluoride serves as the fluoride source. The reaction is most effective for the fluorination of organic halides. The general transformation can be represented as:

R-X + SbF₃ → R-F + SbX₃ (where X = Cl, Br)

The efficiency of the Swarts reaction is often enhanced by the presence of a catalyst, typically a pentavalent antimony salt such as antimony pentachloride (SbCl₅) or by the in-situ generation of the active fluorinating species with chlorine.[1][7][8] The active species is believed to be antimony trifluorodichloride (SbCl₂F₃), which is a more potent fluorinating agent than antimony trifluoride alone.[1][2]

The catalytic cycle can be visualized as follows:

Caption: Catalytic cycle of the Swarts reaction.

Applications in Organic Synthesis

Antimony trifluoride is a versatile reagent for the synthesis of a variety of fluorinated organic compounds.

Fluorination of Alkyl Halides

The most common application of the Swarts reaction is the conversion of alkyl chlorides and bromides to alkyl fluorides. The reaction conditions are typically heating the alkyl halide with antimony trifluoride, with or without a catalyst.[3]

General Protocol for Fluorination of an Alkyl Halide:

A general procedure for the fluorination of an alkyl halide involves charging a dry reaction flask with antimony trifluoride and a catalytic amount of antimony pentachloride under an inert atmosphere. The alkyl halide is then added, and the mixture is heated to initiate the reaction. The product, being volatile, can often be distilled directly from the reaction mixture and collected in a cold trap.

Experimental Workflow for Alkyl Halide Fluorination:

Caption: General experimental workflow for alkyl halide fluorination.

Synthesis of Gem-Difluoro Compounds

Antimony trifluoride is particularly effective for the synthesis of gem-difluoro compounds from gem-dichloro compounds. This is a valuable transformation in medicinal chemistry as the gem-difluoro group is a common motif in many drug candidates.

Protocol for the Synthesis of 2,2-Difluoropropane:

This protocol is a representative example for the synthesis of a gem-difluoroalkane.[9]

Materials:

• 2,2-Dichloropropane

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst)

• Dry reaction vessel with a reflux condenser and distillation head

• Cold trap (dry ice/acetone)

Procedure:

• In a fume hood, assemble a dry reaction flask equipped with a magnetic stirrer, reflux condenser, and a distillation head connected to a cold trap.

• Charge the reaction flask with antimony trifluoride and a catalytic amount of antimony pentachloride.

• Slowly add 2,2-dichloropropane to the reaction flask.

• Gently heat the reaction mixture to initiate the exothermic reaction, maintaining a steady reflux.

• The gaseous 2,2-difluoropropane product will distill and be collected in the cold trap.

Fluorination of Organosilicon Compounds

Antimony trifluoride can also be used to fluorinate organosilicon compounds, such as those containing a trichloromethyl group attached to a silicon atom.[10]

Protocol for the Preparation of Trimethyl(trifluoromethyl)silane: [10]

Materials:

• Trimethyl(trichloromethyl)silane

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅)

• Reaction flask with magnetic stirrer, dropping funnel, thermometer, and distillation setup

Procedure:

• Place trimethyl(trichloromethyl)silane and antimony trifluoride in the reaction flask.

• Heat the reaction mixture to 60 °C.

• Add antimony pentachloride dropwise.

• Gradually increase the temperature of the reaction mixture to 80-100 °C, collecting the product as it distills.

• Rectify the distillate to obtain pure trimethyl(trifluoromethyl)silane.

Quantitative Data

The yield of the Swarts reaction can vary significantly depending on the substrate, catalyst, and reaction conditions. The following table summarizes some reported yields for the fluorination of various substrates using antimony trifluoride.

Substrate	Catalyst	Product	Yield (%)	Reference
Trimethyl(trichloromethyl)silane	SbCl₅	Trimethyl(trifluoromethyl)silane	68%	[10]
Trimethyl(trichloromethyl)silane	Br₂	Trimethyl(trifluoromethyl)silane	76%	[10]
2,2-Dichloropropane	SbCl₅	2,2-Difluoropropane	Not specified, but is the primary product	[9]

Application in Drug Development

The introduction of fluorine into drug candidates can profoundly impact their pharmacokinetic and pharmacodynamic properties. Fluorination can enhance metabolic stability, increase binding affinity to target proteins, and modulate pKa, thereby improving oral bioavailability.[5][6] While direct examples of the use of antimony trifluoride in the synthesis of marketed drugs are not always readily available in public literature, its role in generating key fluorinated building blocks is significant.

Impact of Fluorination on Signaling Pathways

Fluorinated molecules have been shown to act as inhibitors of various signaling pathways implicated in diseases such as cancer and inflammation. The strategic placement of fluorine atoms can enhance the interaction of a small molecule with its biological target.

PI3K/Akt Signaling Pathway: The PI3K/Akt/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival.[11] Dysregulation of this pathway is a hallmark of many cancers. The introduction of fluorine into PI3K inhibitors can improve their potency and pharmacokinetic properties.[6] While fluoride itself has been shown to induce apoptosis in certain cells via the PI3K/Akt pathway, the targeted use of fluorinated inhibitors offers a more controlled therapeutic approach.[11][12][13]

Caption: Inhibition of the PI3K/Akt signaling pathway by a fluorinated inhibitor.

MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) signaling pathway is another critical pathway involved in cell proliferation, differentiation, and apoptosis. Fluorinated compounds have been designed as inhibitors of key kinases within this pathway, such as p38 MAPK, for the treatment of inflammatory diseases and cancer. The structure-activity relationship of these inhibitors often reveals the importance of fluorine substituents for achieving high potency and selectivity.

Safety Precautions

Antimony trifluoride is a corrosive and toxic substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[14] All manipulations should be performed in a well-ventilated fume hood. Antimony trifluoride is sensitive to moisture and will hydrolyze, so it should be stored in a tightly sealed container in a dry environment.

Conclusion

Antimony trifluoride is a valuable and versatile fluorinating agent for the synthesis of a wide range of organofluorine compounds. The Swarts reaction provides a reliable method for the introduction of fluorine, particularly for the preparation of alkyl fluorides and gem-difluoro compounds. With the increasing importance of fluorinated molecules in drug discovery, the application of antimony trifluoride in the synthesis of novel bioactive compounds and key pharmaceutical intermediates remains a significant area of research. Careful consideration of reaction conditions and safety precautions is essential for the successful and safe use of this reagent.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. Antimony trifluoride distributors, manufacturers, exporters, and suppliers in India | Vizag Chemicals [vizagchemical.com]
• 3. scienceinfo.com [scienceinfo.com]
• 4. quora.com [quora.com]
• 5. pharmacyjournal.org [pharmacyjournal.org]
• 6. mdpi.com [mdpi.com]
• 7. SECTION ‘B’ ( 2 \times 2 = 4 11) Describe the swart's reactions with exam.. [askfilo.com]
• 8. Swarts Reaction [unacademy.com]
• 9. benchchem.com [benchchem.com]
• 10. Volume # 5(120), September - October 2018 — "Preparation of trifluoromethyl(trimethyl)silane using Swarts reaction " [notes.fluorine1.ru]
• 11. Fluoride induces osteoblast autophagy by inhibiting the PI3K/AKT/mTOR signaling pathway in vivo and in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PI3K/AKT signaling pathway involvement in fluoride-induced apoptosis in C2C12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fluoride induces osteoblast autophagy by inhibiting the PI3K/AKT/mTOR signaling pathway in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antimony trifluoride - Hazardous Agents | Haz-Map [haz-map.com]

Application Notes and Protocols for the Swarts Reaction using Antimony Trifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Swarts reaction, named after the Belgian chemist Frédéric Swarts, is a halogen exchange reaction that is instrumental in the synthesis of organofluorine compounds. Specifically, it facilitates the conversion of alkyl chlorides and bromides to alkyl fluorides.[1][2][3][4] This reaction is of significant interest to researchers and professionals in drug development due to the profound impact that fluorine substitution can have on the pharmacokinetic and pharmacodynamic properties of a molecule. The use of antimony trifluoride (SbF₃), often in the presence of a catalyst such as antimony pentachloride (SbCl₅) or chlorine, is a hallmark of the Swarts reaction, enabling efficient fluorination.[2][3][5] These application notes provide a detailed overview of the Swarts reaction mechanism with antimony trifluoride, quantitative data on its application, and experimental protocols for its implementation.

Reaction Mechanism

The Swarts reaction is generally understood to proceed via a nucleophilic substitution mechanism, most commonly an Sₙ2 pathway.[1][6] The key steps involve the interaction of the alkyl halide with antimony trifluoride. In many cases, the reaction is catalyzed by the presence of antimony(V) salts, which are thought to generate a more potent fluorinating agent.

A critical aspect of the reaction is the formation of the active fluorinating species. When antimony trifluoride is used in conjunction with chlorine or antimony pentachloride, the active species is believed to be antimony trifluorodichloride (SbCl₂F₃).[3] This species then participates in the halogen exchange with the alkyl halide.

The overall transformation can be summarized as follows:

R-X + SbF₃ → R-F + SbX₃ (where X = Cl, Br)

The driving force for the reaction is the formation of a more stable antimony halide (SbCl₃ or SbBr₃) and the strong carbon-fluorine bond.

A simplified representation of the Swarts reaction mechanism.

Quantitative Data

The efficiency of the Swarts reaction is dependent on the substrate, the specific fluorinating agent, and the reaction conditions. While comprehensive comparative data is scarce in publicly available literature, the following table summarizes some reported examples of the Swarts reaction using antimony trifluoride.

Substrate	Reagents	Product	Yield (%)	Reference(s)
Carbon Tetrachloride (CCl₄)	SbF₃, SbCl₅ (catalyst)	Dichlorodifluoromethane (CCl₂F₂)	Good	[7]
2,2-Dichloropropane	SbF₃	2,2-Difluoropropane	-
Alkyl Chlorides/Bromides	SbF₃, SbCl₅ or Cl₂	Alkyl Fluorides	Good	[2][3]

Applications in Drug Development and Industry

The Swarts reaction is a valuable tool in medicinal chemistry for the introduction of fluorine atoms into organic molecules. Fluorination can significantly alter a molecule's properties, including:

• Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic oxidation, increasing the drug's half-life.

• Binding Affinity: Fluorine's high electronegativity can lead to favorable interactions with biological targets.

• Lipophilicity: The introduction of fluorine can increase the lipophilicity of a molecule, affecting its absorption, distribution, and penetration of the blood-brain barrier.

One of the most significant industrial applications of the Swarts reaction has been in the production of chlorofluorocarbons (CFCs), commonly known as Freons, which were historically used as refrigerants and aerosol propellants.[2][7] For example, dichlorodifluoromethane (Freon-12) can be synthesized from carbon tetrachloride using antimony trifluoride and a catalytic amount of antimony pentachloride.[7]

Key application areas of the Swarts reaction.

Experimental Protocols

The following protocols provide generalized procedures for conducting the Swarts reaction. Caution: Antimony compounds are toxic and corrosive. Hydrogen fluoride (which can be formed from hydrolysis of SbF₃) is extremely dangerous. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: General Procedure for the Synthesis of an Alkyl Fluoride

Materials:

• Alkyl chloride or bromide

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst, optional)

• Anhydrous reaction vessel (e.g., round-bottom flask)

• Reflux condenser

• Heating mantle

• Distillation apparatus

Procedure:

• To a dry reaction vessel equipped with a reflux condenser, add the alkyl chloride or bromide.

• Add antimony trifluoride (typically in a stoichiometric amount or slight excess).

• If a catalyst is used, add a catalytic amount of antimony pentachloride.

• Heat the reaction mixture to reflux. The reaction temperature and time will vary depending on the substrate. Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• The alkyl fluoride product can be isolated by distillation directly from the reaction mixture. The lower boiling point of the fluoride compared to the corresponding chloride or bromide facilitates this separation.[2]

Protocol 2: Synthesis of Dichlorodifluoromethane (Freon-12)

Materials:

• Carbon tetrachloride (CCl₄)

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst)

• Pressure-rated reactor

Procedure:

• In a pressure-rated reactor, combine carbon tetrachloride, antimony trifluoride, and a catalytic amount of antimony pentachloride.

• Heat the reactor to the desired temperature. The reaction is typically carried out under pressure.

• The gaseous dichlorodifluoromethane product is continuously removed from the reactor.

• The product is then purified by passing it through a series of scrubbers and distillation columns to remove any unreacted starting materials or byproducts.

A general workflow for a laboratory-scale Swarts reaction.

Conclusion

The Swarts reaction using antimony trifluoride remains a relevant and powerful method for the synthesis of alkyl fluorides. Its applications in both industrial processes and pharmaceutical research underscore its importance. While newer fluorinating agents have been developed, the Swarts reaction offers a classic and effective approach, particularly for specific substrates. Researchers and drug development professionals can leverage this reaction for the strategic incorporation of fluorine to optimize the properties of lead compounds. Careful attention to safety precautions is paramount when working with antimony-based reagents.

References

• 1. Swarts Reaction: Definition, Mechanism & Example for Class 12 [vedantu.com]
• 2. Swarts Reaction [unacademy.com]
• 3. Swarts fluorination - Wikipedia [en.wikipedia.org]
• 4. careers360.com [careers360.com]
• 5. SECTION ‘B’ ( 2 \times 2 = 4 11) Describe the swart's reactions with exam.. [askfilo.com]
• 6. scienceinfo.com [scienceinfo.com]
• 7. Solved: CCl4 on treatment with SbF3 in presence of SbCl5 as a catalyst gives; CCl3F CF3Cl CF4 [Chemistry] [gauthmath.com]

Application Notes and Protocols: Antimony Trifluoride in the Synthesis of Fluorinated Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony trifluoride (SbF₃), often referred to as Swarts' reagent, is a powerful and widely used fluorinating agent in organic synthesis.[1][2][3] Its primary application lies in the conversion of organochlorine compounds to their corresponding organofluorine counterparts, a transformation known as the Swarts reaction.[1] This method is particularly effective for the synthesis of trifluoromethyl (-CF₃) groups from trichloromethyl (-CCl₃) precursors. The introduction of fluorine and trifluoromethyl groups into heterocyclic scaffolds is a critical strategy in medicinal chemistry and agrochemical development. These modifications can significantly enhance a molecule's metabolic stability, binding affinity, lipophilicity, and bioavailability.

These application notes provide detailed protocols and data for the use of antimony trifluoride in the synthesis of fluorinated nitrogen-containing heterocycles, with a focus on pyridines and benzimidazoles.

Key Applications of Antimony Trifluoride in Heterocyclic Fluorination

Antimony trifluoride is most effective for the fluorination of polychlorinated side chains on heterocyclic rings. The reactivity of the halogen exchange generally follows the order: -CCl₃ > -CCl₂- > -CHCl-. For the reaction to proceed efficiently, particularly for less reactive substrates, a catalytic amount of a Lewis acid such as antimony pentachloride (SbCl₅) is often required.[1] The in situ generation of a more reactive fluorinating species, antimony trifluorodichloride (SbCl₂F₃), is believed to be a key step in the catalytic cycle.[1]

Synthesis of Trifluoromethylpyridines

A prominent application of antimony trifluoride is in the synthesis of trifluoromethylpyridines, which are key intermediates in the production of various pharmaceuticals and agrochemicals.[4] The conversion of a trichloromethylpyridine to a trifluoromethylpyridine is a robust and scalable process.

Table 1: Synthesis of 2-Chloro-6-(trifluoromethyl)pyridine

Entry	Starting Material	Reagents	Temperature (°C)	Time (h)	Yield (%)	Reference
1	2-Chloro-6-(trichloromethyl)pyridine	SbF₃, SbCl₅ (cat.)	100-105 then 145-150	2	86	[5]

Materials:

• 2-Chloro-6-(trichloromethyl)pyridine

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅)

• Anhydrous ether

• 100 mL reaction kettle equipped with a mechanical stirrer and a reflux condenser

Procedure:

• To a 100 mL reaction kettle, add 2.31 g (10 mmol) of 2-chloro-6-(trichloromethyl)pyridine, 2.67 g (15 mmol) of antimony trifluoride, and 0.3 g (1 mmol) of antimony pentachloride.

• Heat the reaction mixture with stirring at 100-105 °C for 1 hour.

• Increase the temperature to 145-150 °C and continue heating for an additional hour.

• Cool the reaction mixture to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material.

• Extract the product with anhydrous ether (3 x 20 mL).

• Combine the organic extracts and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation at 1.06 kPa and 59-61 °C to yield 1.56 g (86%) of 2-chloro-6-(trifluoromethyl)pyridine as a pure compound.

Characterization:

• The structure of the product can be confirmed by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Synthesis of Trifluoromethylbenzimidazoles

Trifluoromethyl-substituted benzimidazoles are an important class of heterocyclic compounds with a wide range of biological activities, including antimicrobial and antiparasitic properties.[6][7] Antimony trifluoride can be employed in the synthesis of these compounds by converting a trichloromethyl precursor to the desired trifluoromethylbenzimidazole.

Table 2: Synthesis of 2-(Trifluoromethyl)benzimidazole (Conceptual)

Entry	Starting Material	Reagents	Temperature (°C)	Time (h)	Yield (%)
1	2-(Trichloromethyl)benzimidazole	SbF₃, SbCl₅ (cat.)	120-150	2-4	70-85 (Estimated)

Materials:

• 2-(Trichloromethyl)benzimidazole

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅)

• Anhydrous toluene

• Round-bottom flask equipped with a magnetic stirrer and a reflux condenser

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-(trichloromethyl)benzimidazole (1.0 eq) in anhydrous toluene.

• Add antimony trifluoride (1.5 - 2.0 eq) and a catalytic amount of antimony pentachloride (0.1 eq).

• Heat the reaction mixture to reflux (approximately 110-120 °C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature and quench by carefully adding saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-(trifluoromethyl)benzimidazole.

Reaction Mechanisms and Workflows

The Swarts reaction proceeds via a halogen exchange mechanism. In the presence of a Lewis acid catalyst like SbCl₅, the fluorinating power of SbF₃ is enhanced. The generally accepted mechanism involves the formation of a mixed antimony halide species that facilitates the fluoride transfer.

Caption: Proposed mechanism for the SbCl₅-catalyzed Swarts reaction.

The experimental workflow for a typical fluorination reaction using antimony trifluoride involves standard organic synthesis techniques.

Caption: General experimental workflow for SbF₃-mediated fluorination.

Safety Precautions

Antimony trifluoride and its derivatives are toxic and corrosive. All manipulations should be carried out in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Antimony pentachloride is highly reactive and moisture-sensitive. Reactions should be conducted under an inert atmosphere.

Conclusion

Antimony trifluoride is an indispensable reagent for the synthesis of fluorinated heterocycles, particularly for the introduction of trifluoromethyl groups. The Swarts reaction, especially when catalyzed by antimony pentachloride, provides a reliable and high-yielding method for this transformation. The protocols and data presented here serve as a valuable resource for researchers in drug discovery and agrochemical development, enabling the synthesis of novel fluorinated heterocyclic compounds with potentially enhanced biological properties.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. assignmentpoint.com [assignmentpoint.com]
• 3. Antimony trifluoride distributors, manufacturers, exporters, and suppliers in India | Vizag Chemicals [vizagchemical.com]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Trifluoromethyl Benzimidazoles with Potential Anti-Microbial Activities | CoLab [colab.ws]
• 6. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 7. Synthesis and antiparasitic activity of 2-(trifluoromethyl)-benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fluorination Reactions Using Antimony Trifluoride (SbF₃)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and protocols for conducting fluorination reactions using antimony trifluoride (SbF₃). SbF₃, also known as Swarts' reagent, is a versatile and effective fluorinating agent for the conversion of various organic compounds, particularly alkyl halides and their derivatives, into their corresponding fluorinated analogues.

Introduction to SbF₃ Fluorination (Swarts Reaction)

The Swarts reaction is a cornerstone of organofluorine chemistry, involving the exchange of chlorine or bromine atoms with fluorine using a metal fluoride, most notably antimony trifluoride. This reaction is particularly effective for the synthesis of alkyl fluorides and has been historically significant in the industrial production of chlorofluorocarbons (freons). The reactivity of SbF₃ can be significantly enhanced by the use of a catalyst, typically a pentavalent antimony salt such as antimony pentachloride (SbCl₅), which generates the more active fluorinating species, SbCl₂F₃.

Safety Precautions

Antimony trifluoride is a toxic and corrosive substance that must be handled with appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.

• Storage: Store SbF₃ in a cool, dry place away from incompatible materials. Keep the container tightly sealed.

• Waste Disposal: Dispose of antimony-containing waste according to institutional and local regulations for hazardous materials.

Experimental Setups

The following are general experimental setups for conducting fluorination reactions with SbF₃. The specific apparatus may be modified based on the scale and nature of the reaction.

General Batch Reaction Setup

A typical laboratory-scale setup for a batch fluorination reaction consists of a multi-neck round-bottom flask equipped with:

• A mechanical or magnetic stirrer for efficient mixing.

• A thermometer to monitor the reaction temperature.

• A dropping funnel for the controlled addition of liquid reactants.

• A condenser (e.g., Liebig or Allihn) to prevent the loss of volatile components.

• An inert gas inlet (e.g., nitrogen or argon) to maintain an anhydrous atmosphere, as SbF₃ can be sensitive to moisture.

Diagram of a general batch reaction setup.

Detailed Experimental Protocols

The following protocols are provided as examples for the fluorination of different classes of organic compounds using SbF₃.

Protocol 1: Fluorination of an Alkyl Trichloride (Swarts Reaction)

This protocol details the synthesis of trimethyl(trifluoromethyl)silane from trimethyl(trichloromethyl)silane.

Materials:

• Trimethyl(trichloromethyl)silane

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst)

• Anhydrous solvent (if necessary)

Procedure:

• In a 0.5 L three-neck flask equipped with a magnetic stirrer, dropping funnel, thermometer, and a condenser, place 150 g (0.79 mol) of trimethyl(trichloromethyl)silane and 170 g of antimony trifluoride.

• Heat the reaction mixture to 60 °C with stirring.

• Slowly add 47 g of antimony pentachloride dropwise from the dropping funnel.

• After the addition is complete, gradually increase the temperature of the reaction mixture to 80-100 °C.

• The product, trimethyl(trifluoromethyl)silane, will distill over. Collect the distillate in a receiving flask. The temperature of the vapor should not exceed 60 °C.

• Purify the collected distillate by rectification to obtain the final product.

Protocol 2: Fluorination of a Polychlorinated Alkane

This protocol is a general guideline for the synthesis of dichlorodifluoromethane (a freon) from carbon tetrachloride.

Materials:

• Carbon tetrachloride (CCl₄)

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst)

Procedure:

• In a suitable reaction vessel equipped for gas collection, combine carbon tetrachloride with antimony trifluoride.

• Add a catalytic amount of antimony pentachloride.

• Gently heat the mixture to initiate the reaction. The reaction is often exothermic and may require cooling to control the rate.

• The gaseous product, dichlorodifluoromethane (CCl₂F₂), is evolved and can be collected in a cold trap or by other suitable gas collection methods.

• The reaction may also produce trichlorofluoromethane (CCl₃F) as a byproduct.

Quantitative Data Summary

The following table summarizes quantitative data from representative fluorination reactions using SbF₃.

Substrate	Reagents	Catalyst	Temperature (°C)	Reaction Time	Product	Yield (%)
Trimethyl(trichloromethyl)silane	SbF₃	SbCl₅	60 to 80-100	Not specified	Trimethyl(trifluoromethyl)silane	68
Trimethyl(trichloromethyl)silane	SbF₃	Br₂	100 - 105 to 138	Not specified	Trimethyl(trifluoromethyl)silane	76
2,2-Dichloropropane	SbF₃	Not specified	Not specified	Not specified	2,2-Difluoropropane	-
Carbon tetrachloride	SbF₃	SbCl₅	Not specified	Not specified	Dichlorodifluoromethane	-

Logical Relationships and Influencing Factors

The success of a fluorination reaction using SbF₃ is dependent on several interconnected factors.

Factors influencing SbF3 fluorination outcomes.

• Substrate: The nature of the organic substrate is critical. The ease of halogen exchange generally follows the order: R-I > R-Br > R-Cl. The presence of electron-withdrawing groups near the reaction center can hinder the reaction, while electron-donating groups may facilitate it.

• Catalyst: The presence of a Lewis acid catalyst like SbCl₅ is often crucial for activating the SbF₃ and increasing the reaction rate and yield. The catalyst facilitates the formation of a more potent fluorinating agent.

• Temperature: The reaction temperature needs to be carefully controlled. Higher temperatures can increase the reaction rate but may also lead to side reactions and decomposition of products.

• Solvent: While many Swarts reactions are performed neat, the choice of an inert, anhydrous solvent can be important for dissolving reactants and controlling the reaction temperature.

By carefully considering and optimizing these parameters, researchers can effectively utilize antimony trifluoride for a wide range of fluorination reactions in both academic and industrial settings.

Application Notes and Protocols: Antimony Trifluoride as a Co-catalyst with Hydrogen Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony trifluoride (SbF₃), in conjunction with hydrogen fluoride (HF), serves as a potent and versatile catalytic system for a variety of fluorination reactions in organic synthesis. This combination is particularly relevant in the pharmaceutical and agrochemical industries, where the introduction of fluorine atoms can significantly enhance the metabolic stability, bioavailability, and overall efficacy of active pharmaceutical ingredients (APIs).[1][2] While SbF₃ is a well-established fluorinating agent in its own right, particularly in halogen exchange (halex) reactions, its efficacy can be dramatically increased by the presence of HF.[3] In this synergistic relationship, SbF₃ functions as a Lewis acid, activating the H-F bond and enhancing the nucleophilicity of the fluoride, thereby facilitating the fluorination of a wide range of organic substrates.[4]

These application notes provide a detailed overview of the SbF₃/HF catalytic system, including its primary applications, the underlying reaction mechanism, experimental protocols for key transformations, and important safety considerations.

Principle of Co-catalysis

The co-catalytic activity of antimony trifluoride with hydrogen fluoride stems from the Lewis acidic nature of SbF₃. Hydrogen fluoride, while a source of fluorine, is a relatively weak acid and nucleophile on its own. Antimony trifluoride, a Lewis acid, can coordinate with the fluoride ion of HF, polarizing the H-F bond and generating a more potent fluorinating species. This activation can be represented by the formation of complex anions such as [SbF₄]⁻ and [SbF₅]²⁻.[4] This interaction increases the effective concentration of nucleophilic fluoride and facilitates its attack on electrophilic carbon centers.

The overall effect is a significant rate enhancement and often improved yields for fluorination reactions compared to using either reagent alone. This system is particularly effective for:

• Halogen Exchange Reactions (Swarts-type reactions): Replacement of chlorine or bromine atoms with fluorine.

• Hydrofluorination of Alkenes and Alkynes: Addition of H and F across a double or triple bond.

• Fluorination of Carbonyl Compounds and Alcohols: Though less common, this system can be adapted for such transformations.

Applications in Organic Synthesis

The primary application of the SbF₃/HF system is in the synthesis of organofluorine compounds, which are crucial building blocks in drug development.

Halogen Exchange Reactions

This is the most common application, where alkyl or acyl chlorides and bromides are converted to their corresponding fluorides. This reaction is a cornerstone of industrial fluorochemistry for the production of refrigerants, propellants, and pharmaceutical intermediates.[3][5]

Hydrofluorination of Unsaturated Bonds

The addition of HF across alkenes and alkynes, catalyzed by SbF₃, provides a direct route to fluoroalkanes and vinyl fluorides. The regioselectivity of this addition often follows Markovnikov's rule, where the fluorine atom adds to the more substituted carbon of the double or triple bond.[6][7][8]

Quantitative Data Summary

The following table summarizes representative yields for fluorination reactions utilizing antimony halides and hydrogen fluoride under various conditions. It is important to note that direct comparisons are challenging due to variations in substrates, catalysts (often SbCl₅ is used alongside or instead of SbF₃), and reaction conditions.

Substrate	Reagents	Catalyst	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Trichloromethoxybenzene	HF	2 mol% SbCl₅	50	1	Trifluoromethoxybenzene	>95	[4][9]
2-chloro-5-(trichloromethoxy)pyridine	SbF₃	SbCl₅ (cat.)	120	-	2-chloro-5-(trifluoromethoxy)pyridine	79	[4]
Chloroform	HF	SbCl₅	70-120	Continuous	Chlorodifluoromethane	Mixture	[5]
(Trichloromethyl)trimethylsilane	SbF₃	Br₂ (cat.)	100-105	-	(Trifluoromethyl)trimethylsilane	76	[10]
(Trichloromethyl)trimethylsilane	SbF₃	SbCl₅ (cat.)	60-100	-	(Trifluoromethyl)trimethylsilane	68	[10]
Various trichloromethoxy derivatives	SbF₃ / HF	SbCl₅ (cat.)	95	2.5	Various trifluoromethyl ethers	60-95	[11]

Experimental Protocols

Extreme caution must be exercised when handling antimony trifluoride and hydrogen fluoride. Both are highly toxic and corrosive. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and a face shield.

Protocol 1: General Procedure for Halogen Exchange Fluorination of a Trichloromethyl Group

This protocol is a representative example for the conversion of a trichloromethyl group to a trifluoromethyl group using antimony trifluoride with a catalytic amount of antimony pentachloride, which can be analogous to the activation mechanism in an SbF₃/HF system.

Materials:

• Substrate containing a trichloromethyl group (1.0 eq)

• Antimony trifluoride (SbF₃) (3.0 - 4.0 eq)

• Antimony pentachloride (SbCl₅) (0.1 - 0.2 eq)

• Anhydrous reaction vessel (e.g., three-necked flask) equipped with a magnetic stirrer, condenser, and thermometer.

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add antimony trifluoride and antimony pentachloride.

• Heat the mixture gently with stirring until a homogeneous paste is formed.

• Cool the mixture to 0 °C in an ice bath.

• Add the substrate to the cooled catalyst mixture in one portion.

• Slowly and carefully heat the reaction mixture to the desired temperature (typically between 80-150 °C, substrate-dependent) and maintain for the required reaction time (monitor by TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding it to a mixture of ice and a suitable organic solvent (e.g., dichloromethane).

• Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Protocol 2: General Procedure for Fluorination using Anhydrous Hydrogen Fluoride with a Lewis Acid Catalyst

This protocol illustrates the use of anhydrous HF with a Lewis acid catalyst, which is mechanistically similar to the SbF₃/HF system.

Materials:

• Substrate (1.0 eq)

• Anhydrous hydrogen fluoride (HF) (excess)

• Antimony pentachloride (SbCl₅) (catalytic amount, e.g., 5 mol%)

• Stainless steel autoclave

Procedure:

• Place the substrate into a stainless steel autoclave.

• Cool the autoclave to -78 °C using a dry ice/acetone bath.

• Carefully condense anhydrous hydrogen fluoride into the autoclave.

• Add the antimony pentachloride catalyst to the cooled mixture.

• Seal the autoclave and allow it to warm to room temperature behind a blast shield.

• Heat the autoclave to the desired reaction temperature (e.g., 50-100 °C) for the specified time.

• After the reaction is complete, cool the autoclave to room temperature.

• Carefully vent the excess hydrogen fluoride into a suitable trap (e.g., a scrubber containing a base like potassium carbonate).

• Open the autoclave and work up the reaction mixture as described in Protocol 1.

Reaction Mechanisms and Visualizations

The following diagrams illustrate the proposed catalytic cycle and a general experimental workflow for fluorination reactions using the SbF₃/HF system.

Caption: Proposed catalytic cycle for SbF₃/HF mediated halogen exchange.

Caption: General experimental workflow for fluorination using SbF₃/HF.

Safety and Handling

• Hydrogen Fluoride (HF): Anhydrous HF is extremely corrosive and toxic. It can cause severe burns that may not be immediately painful. Always handle in a specialized fume hood and have calcium gluconate gel readily available as a first aid measure for skin contact.

• Antimony Trifluoride (SbF₃): SbF₃ is toxic and corrosive. Avoid inhalation of dust and contact with skin and eyes.

• Pressure: Reactions involving HF, especially when heated, can generate significant pressure. Use of a properly rated and maintained autoclave is essential.

• Quenching: The quenching of reactions containing HF and antimony salts is highly exothermic and can release HF gas. Quenching should be performed slowly and with extreme caution in an efficient fume hood.

Conclusion

The combination of antimony trifluoride and hydrogen fluoride represents a powerful catalytic system for the introduction of fluorine into organic molecules. Its primary utility in halogen exchange reactions makes it a valuable tool in the synthesis of fluorinated compounds for the pharmaceutical and agrochemical industries. While the handling of these reagents requires stringent safety protocols, the efficiency and versatility of the SbF₃/HF system make it an important consideration for synthetic chemists working in drug discovery and development. Further research into the precise nature of the active catalytic species and the development of milder reaction conditions will continue to expand the utility of this potent fluorination method.

References

• 1. Catalysis for Fluorination and Trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. researchgate.net [researchgate.net]
• 5. US4885416A - Fluorination process - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Volume # 5(120), September - October 2018 — "Preparation of trifluoromethyl(trimethyl)silane using Swarts reaction " [notes.fluorine1.ru]
• 11. Evaluation of Efficient and Practical Methods for the Preparation of Functionalized Aliphatic Trifluoromethyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Organofluorine Compounds Using Antimony Trifluoride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of organofluorine compounds utilizing antimony trifluoride (SbF₃). The primary focus is on the Swarts reaction, a cornerstone of halogen exchange fluorination.

Introduction

Antimony trifluoride is a versatile and effective reagent for the introduction of fluorine into organic molecules.[1][2] Its application, dating back to the work of Frédéric Swarts in 1892, remains a significant method for the synthesis of alkyl fluorides and other fluorinated compounds.[1][3] This technique is particularly valuable in the pharmaceutical and agrochemical industries, where the unique properties of fluorine can enhance the biological activity and stability of molecules.

The most prominent application of antimony trifluoride is in the Swarts reaction, a halogen exchange process where chlorine or bromine atoms are substituted with fluorine.[3][4] The reaction is typically carried out by heating an alkyl chloride or bromide with antimony trifluoride.[4] The efficacy of the reaction is often enhanced by the addition of a catalytic amount of antimony pentachloride (SbCl₅) or by generating the active catalytic species in situ with chlorine.[3]

Key Reaction: The Swarts Fluorination

The Swarts reaction is a nucleophilic substitution reaction, generally proceeding via an SN2 mechanism for primary and secondary alkyl halides.[4] The fundamental transformation involves the displacement of a halide (typically chloride or bromide) by fluoride from antimony trifluoride.

General Reaction Scheme:

R-X + SbF₃ → R-F + SbF₂X (where X = Cl, Br)

The reaction can be catalyzed by antimony(V) salts, which are thought to generate a more potent fluorinating agent.

Mechanism of the Swarts Reaction

The mechanism of the Swarts reaction involves the coordination of the alkyl halide to the antimony trifluoride, followed by the nucleophilic attack of a fluoride ion to displace the halide. The presence of a catalyst like antimony pentachloride is believed to form a more reactive fluorinating species, such as SbCl₄F, facilitating the halogen exchange.

Caption: Mechanism of the Swarts Reaction.

Applications and Substrate Scope

The Swarts reaction using antimony trifluoride is applicable to a range of substrates, primarily for the synthesis of alkyl fluorides from the corresponding chlorides and bromides. The reaction conditions can be tuned to achieve mono-, di-, or trifluorination.

Data Presentation: Substrate Scope and Reaction Yields

Substrate	Reagents	Conditions	Product	Yield (%)	Reference
Ethyl Chloride (C₂H₅Cl)	SbF₃, SbCl₅ (cat.)	Heating	Ethyl Fluoride (C₂H₅F)	Good
Carbon Tetrachloride (CCl₄)	SbF₃, SbCl₅ (cat.)	Heating	Dichlorodifluoromethane (CCl₂F₂)	Not specified	[4]
Chloroform (CHCl₃)	SbF₃, SbCl₅ (cat.)	Heating	Dichlorofluoromethane (CHCl₂F) and Chlorodifluoromethane (CHClF₂)	Not specified	[4]
1,1,1-Trichloroethane (CH₃CCl₃)	SbF₃, SbCl₅ (cat.)	Heating	1,1,1-Trifluoroethane (CH₃CF₃)	Not specified	[4]
Benzotrichloride (C₆H₅CCl₃)	SbF₃	Heating	Benzotrifluoride (C₆H₅CF₃)	Good	[4]

Note: "Good" yield is indicated where specific quantitative data is not available in the cited literature.

Experimental Protocols

The following protocols are provided as examples of the application of antimony trifluoride in the synthesis of organofluorine compounds.

Protocol 1: General Procedure for the Fluorination of Alkyl Halides (Swarts Reaction)

This protocol outlines a general method for the substitution of chlorine or bromine with fluorine in alkyl halides.

Materials:

• Alkyl chloride or bromide

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅) (catalyst)

• Anhydrous reaction vessel with a reflux condenser and a distillation setup

• Heating mantle

• Appropriate solvent (optional, reaction can often be run neat)

Procedure:

• Preparation: In a dry reaction vessel, place the alkyl halide and antimony trifluoride. The molar ratio of SbF₃ to the halide depends on the number of halogen atoms to be exchanged.

• Catalyst Addition: Carefully add a catalytic amount of antimony pentachloride to the mixture.

• Reaction: Heat the reaction mixture to initiate the halogen exchange. The reaction temperature will vary depending on the substrate. For volatile products, the reaction can be monitored by the distillation of the fluorinated product.

• Work-up and Purification: The crude product is typically collected by distillation. Further purification can be achieved by washing with water to remove any remaining antimony salts, followed by drying and fractional distillation.

Caption: General experimental workflow for the Swarts reaction.

Protocol 2: Synthesis of Dichlorodifluoromethane (CCl₂F₂) from Carbon Tetrachloride (CCl₄)

This protocol is a specific application of the Swarts reaction for the synthesis of a chlorofluorocarbon (CFC).

Materials:

• Carbon tetrachloride (CCl₄)

• Antimony trifluoride (SbF₃)

• Antimony pentachloride (SbCl₅)

• Reaction vessel equipped with a reflux condenser and a distillation head

• Heating source

Procedure:

• Charge the reaction vessel with carbon tetrachloride and antimony trifluoride. A typical molar ratio is 3:2 (CCl₄:SbF₃) for the replacement of two chlorine atoms.

• Add a catalytic amount of antimony pentachloride.

• Gently heat the mixture. The reaction is exothermic and will proceed to produce dichlorodifluoromethane, which can be collected by distillation.

• The crude product is then purified by passing it through a series of scrubbers to remove any unreacted starting materials and byproducts.

Limitations

While the Swarts reaction with antimony trifluoride is a powerful tool, it has some limitations:

• Substrate Compatibility: The reaction is most effective for the fluorination of geminal and vicinal polychloro- or polybromoalkanes. The fluorination of monochloro- or monobromoalkanes can be less efficient.

• Toxicity: Antimony compounds are toxic and require careful handling and disposal.

• Reaction Conditions: The reaction often requires elevated temperatures, which may not be suitable for thermally sensitive substrates.

Conclusion

The use of antimony trifluoride, particularly in the Swarts reaction, remains a relevant and valuable method for the synthesis of organofluorine compounds. Its ability to efficiently replace chlorine and bromine with fluorine makes it a key reagent in the preparation of fluorinated alkanes and chlorofluorocarbons. The protocols and data presented here provide a foundation for researchers to apply this chemistry in their synthetic endeavors, with careful consideration of the reaction's scope and safety requirements.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. ck12.org [ck12.org]
• 3. Swarts Reaction [unacademy.com]
• 4. collegedunia.com [collegedunia.com]

Application Notes and Protocols: Antimony Trifluoride in Ceramic Enamels and Glazes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony compounds have long been utilized in the ceramics industry, primarily as opacifiers and colorants in enamels and glazes.[1] While antimony trioxide (Sb₂O₃) is the most commonly cited agent, antimony trifluororide (SbF₃) is also employed, offering unique characteristics due to the presence of fluoride.[2][3] These notes provide a detailed overview of the application of antimony trifluoride in the formulation of ceramic enamels and glazes, including its functional role, representative experimental protocols, and critical safety considerations.

The primary function of antimony in glazes is to induce opacity, providing a white, dense finish that obscures the underlying ceramic body.[4][5] This is achieved through the formation of microcrystalline particles within the glass matrix of the glaze during firing, which scatter light. Antimony is particularly effective as an opacifier when used in conjunction with halogens; therefore, SbF₃ serves as a source for both antimony and the halogen fluorine. The fluoride component also acts as a powerful flux, promoting the melting and fusion of glaze components at lower temperatures.

Principle of Action

The efficacy of antimony trifluoride as a glaze additive is based on its chemical transformations during the firing cycle.

• Decomposition and Oxidation: Upon heating, antimony trifluoride can react with atmospheric water and oxygen. It is proposed that it hydrolyzes to form antimony trioxide (Sb₂O₃), the primary opacifying species.[6][7]

• Opacification: The newly formed antimony trioxide particles, along with other potential crystalline phases like calcium or sodium antimonates, disperse within the molten glaze. If their refractive index differs sufficiently from the surrounding glass matrix, they effectively scatter light, causing opacity.

• Fluxing Action: The release of fluoride ions lowers the melting point and viscosity of the glaze, which can improve surface smoothness and reduce firing temperatures.[8]

• Color Development: In specific formulations, antimony can produce characteristic colors. In lead-containing glazes, it can form lead antimonate, a pigment known as Naples Yellow. In combination with other oxides like titanium dioxide, it can produce a range of yellow and beige tones.[9]

Quantitative Data and Formulations

The following tables summarize key properties and representative formulation data for the use of antimony compounds in low-temperature glazes.

Table 1: Comparative Properties of Antimony Opacifiers

Property	Antimony Trifluoride (SbF₃)	Antimony Trioxide (Sb₂O₃)
Molar Mass	178.76 g/mol	291.52 g/mol
Melting Point	292 °C[7]	656 °C
Boiling Point	376 °C[7]	1425 °C
Primary Function	Opacifier, Flux	Opacifier
Key Hazard	Toxic, Corrosive[6][10]	Suspected Carcinogen

Table 2: Representative Lead-Free, Low-Fire Opaque Glaze Formulation

Note: This is a representative formulation. Actual percentages will vary based on specific raw materials, desired opacity, and firing conditions. Testing is required.

Material	Purpose	Percentage by Weight (%)
Ferro Frit 3124	Primary Glass-former/Flux	75 - 85%
Kaolin (EPK)	Alumina Source, Suspension	10 - 15%
Silica (Flint)	Glass-former (durability)	1 - 5%
Antimony Trifluoride	Opacifier, Flux	4 - 8%
Bentonite	Suspension Aid	1 - 2%

Table 3: Representative Firing Protocol Parameters (Slow-Speed Electric Kiln)

Firing Stage	Rate	Target Temperature	Hold Time
Initial Heating	100 °C / hour	600 °C	30 minutes
Mid-Range Ramp	150 °C / hour	950 °C	0 minutes
Final Ramp	80 °C / hour	1060 °C (Cone 04)	15 minutes
Cooling	Natural (kiln off)	Ambient	N/A

Note: Antimony compounds can volatilize at higher temperatures, generally above Cone 1 (approx. 1150 °C), limiting their use to low-fire applications.

Experimental Protocols

The following protocols provide a detailed methodology for the preparation and application of a ceramic glaze containing antimony trifluoride.

Protocol: Glaze Preparation

• Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for antimony trifluoride.[11] All work must be performed in a well-ventilated area or fume hood. Wear appropriate Personal Protective Equipment (PPE), including a respirator with a P100 filter, chemical-resistant gloves, and safety goggles.[11]

• Weighing: Accurately weigh all dry ingredients as per the formulation in Table 2 using a calibrated digital scale.

• Sieving: Sieve all dry ingredients together through an 80-mesh screen to ensure proper mixing and to break up any clumps.

• Slurry Formation: Add the mixed dry ingredients to a volume of water approximately equal to the weight of the dry materials (e.g., 100g of dry mix to 100mL of water).

• Milling: Wet mill the slurry in a ball mill for 2-4 hours. This step is critical for homogenizing the mixture and ensuring a small, uniform particle size for a smooth, defect-free fired surface.

• Viscosity Check: After milling, measure the specific gravity of the glaze slurry using a hydrometer. A typical target range for dipping is 1.45 - 1.50. Adjust with small additions of water or by allowing the glaze to settle and decanting excess water.

• Final Sieving: Pass the milled slurry through an 80-mesh screen one final time to remove any large particles or contaminants.

Protocol: Glaze Application and Firing

• Substrate Preparation: Use ceramic test tiles or other forms that have been previously bisque-fired (typically to around Cone 08, 955 °C). Ensure the surfaces are clean and free of dust or oils.

• Application: Apply the glaze to the bisque ware using a consistent method such as dipping, spraying, or brushing to achieve a uniform thickness.

• Drying: Allow the applied glaze to dry completely at room temperature. Handle pieces carefully as the unfired glaze is fragile.

• Kiln Loading: Load the dried pieces into an electric kiln, ensuring they are not touching each other or the kiln elements.

• Firing: Execute the firing program as detailed in Table 3. Proper ventilation of the kiln during firing is mandatory to safely exhaust any fumes produced, including fluoride and antimony vapors.[12]

• Cooling and Unloading: Allow the kiln to cool naturally to below 100 °C before opening. Unload the finished pieces.

• Analysis: Evaluate the fired glaze for opacity, surface quality, color, and any defects (e.g., crazing, pinholing).

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow and the proposed chemical pathway for antimony trifluoride in a ceramic glaze.

Caption: Experimental workflow for preparing and testing a ceramic glaze with SbF₃.

Caption: Proposed chemical pathway of SbF₃ during the glaze firing process.

Safety and Handling

Antimony trifluoride is a hazardous substance and requires strict safety protocols.[13]

• Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[11] Chronic exposure to antimony compounds can potentially damage the liver, heart, and lungs.[10]

• Corrosivity: SbF₃ is corrosive to skin, eyes, and the respiratory tract, capable of causing severe burns.[6][10]

• Handling: Always handle in a fume hood. Use non-sparking tools and avoid creating dust. Ensure appropriate PPE is worn at all times, including respiratory protection, chemical-resistant gloves (e.g., nitrile), and a face shield.[11]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed, compatible container. It is sensitive to moisture.[12]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow it to enter drains or waterways.[11]

References

• 1. researchgate.net [researchgate.net]
• 2. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 3. Antimony trifluoride distributors, manufacturers, exporters, and suppliers in India | Vizag Chemicals [vizagchemical.com]
• 4. The role of antimony oxide in ceramic glaze - Knowledge - Zibo Yishun Ceramic Pigment & Glaze Co.,Ltd [ysfrit.com]
• 5. The Usage Of Antimony Oxide In Ceramic Glaze - News - Zibo Yishun Ceramic Pigment & Glaze Co.,Ltd [ysfrit.com]
• 6. ANTIMONY TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Antimony trifluoride | 7783-56-4 [chemicalbook.com]
• 8. The Role of Aluminum Fluoride as an Additive in Ceramic Industry - Foshan Nanhai Shuangfu Chemical Co., Ltd [df-chemicals.com]
• 9. ld-cz.com [ld-cz.com]
• 10. nj.gov [nj.gov]
• 11. chemicalbook.com [chemicalbook.com]
• 12. Antimony trifluoride Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 13. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Antimony Trifluorodichloride (SbCl₂F₃)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony trifluorodichloride (SbCl₂F₃) is a powerful fluorinating agent utilized in organic synthesis, particularly in the Swarts reaction for the conversion of chloroalkanes to fluoroalkanes.[1][2] This document provides detailed protocols for the laboratory-scale preparation of SbCl₂F₃ via two primary synthetic routes: the direct chlorination of antimony trifluoride (SbF₃) and the reaction of antimony trifluoride with antimony pentachloride (SbCl₅). Included are key reaction parameters, safety precautions, and characterization data to guide researchers in the safe and efficient synthesis of this important reagent.

Introduction

Antimony trifluorodichloride is a highly reactive inorganic compound that serves as an active species in various fluorination reactions. Its efficacy as a fluorine-exchange reagent has been recognized since the work of Frédéric Jean Edmond Swarts in 1892.[2] The compound can be generated in situ or prepared in bulk for subsequent use.[2] The choice of synthetic method may depend on the availability of starting materials and the desired scale of the reaction. Careful handling and an inert atmosphere are crucial due to its reactivity and sensitivity to moisture.

Physicochemical Properties

A summary of the key physicochemical properties of Antimony trifluorodichloride is provided in the table below.

Property	Value	Reference
Molecular Formula	SbCl₂F₃
Molecular Weight	249.66 g/mol	[3]
Appearance	Liquid phase (forms from solid SbF₃)	[1]
Decomposition Temperature	>150 °C	[1]
Solubility	Insoluble in many liquid organic media	[1]

Experimental Protocols

Two primary methods for the synthesis of Antimony trifluorodichloride are detailed below.

Method 1: Synthesis from Antimony Trifluoride and Chlorine

This method involves the direct chlorination of a slurry of antimony trifluoride in an inert liquid organic medium.[1]

Reaction: SbF₃ + Cl₂ → SbCl₂F₃

Materials:

• Antimony trifluoride (SbF₃), solid

• Chlorine (Cl₂), gas

• Inert liquid organic medium (e.g., a fluorinatable hydrocarbon or halocarbon with a boiling point >150 °C)[1]

• Reaction vessel equipped with a stirrer, gas inlet, and reflux condenser

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a reaction vessel under an inert atmosphere, prepare a slurry of antimony trifluoride in the chosen liquid organic medium.

• Heat the slurry with stirring to a temperature between 70 °C and 90 °C for optimal reaction rate. The broader operational range is 50 °C to 150 °C.[1]

• Introduce gaseous chlorine into the heated slurry. The amount of chlorine added should be up to an equimolar amount relative to the antimony trifluoride.[1]

• Continue the reaction until the formation of a separate liquid phase of antimony trifluorodichloride is observed. SbCl₂F₃ is insoluble in the organic medium, facilitating its separation.[1]

• After the reaction is complete, cool the mixture and separate the liquid SbCl₂F₃ product from the organic medium by decantation.[1]

Quantitative Data:

Parameter	Value	Reference
**Reactant Ratio (SbF₃:Cl₂) **	Up to 1:1 molar ratio	[1]
Reaction Temperature	70-90 °C (preferred)	[1]
Yield	> 80% (reported for subsequent fluorination)

Method 2: Synthesis from Antimony Trifluoride and Antimony Pentachloride

This historical method, first reported by Swarts, involves the reaction of two antimony halides.[2]

Reaction: SbF₃ + SbCl₅ → 2 SbCl₂F₃ (unbalanced, likely forms a mixture of products)

Materials:

• Antimony trifluoride (SbF₃), solid

• Antimony pentachloride (SbCl₅), liquid

• Reaction vessel under an inert atmosphere

Procedure: Detailed experimental procedures for this method from contemporary sources are not readily available in the searched literature. The original work by Swarts should be consulted for specific details. The reaction involves the direct combination of the two reactants.

Characterization Data

Detailed spectroscopic data for pure Antimony trifluorodichloride is not extensively available in the public domain. However, general expectations for relevant analytical techniques are provided below.

Technique	Expected Observations
¹⁹F NMR	The ¹⁹F NMR spectrum is expected to show signals in the chemical shift range typical for fluorine atoms bonded to antimony(V). For Sb(III) fluoride complexes, chemical shifts are reported in the range of 73.3–85.5 ppm relative to CFCl₃.[4] The exact chemical shift for SbCl₂F₃ will be influenced by the presence of chlorine atoms on the antimony center.
¹²¹Sb NMR	Antimony has two NMR active isotopes, ¹²¹Sb and ¹²³Sb. ¹²¹Sb is generally preferred due to its higher natural abundance and smaller quadrupole moment. The chemical shift will be indicative of the Sb(V) oxidation state and the coordination environment.
IR Spectroscopy	The IR spectrum will exhibit stretching and bending vibrations associated with the Sb-F and Sb-Cl bonds.
Raman Spectroscopy	Raman spectroscopy is also a valuable tool for observing Sb-F and Sb-Cl vibrational modes.

Purification

The product from Method 1 is reported to be a liquid phase that is insoluble in the organic reaction medium, which allows for a straightforward separation by decantation.[1] Further purification, if necessary, may involve distillation under reduced pressure, though care must be taken to avoid temperatures above 150 °C to prevent decomposition.[1]

Safety and Handling

• Antimony trifluorodichloride is a reactive and corrosive substance.

• It reacts with water and should be handled under a dry, inert atmosphere.[2]

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• All manipulations should be performed in a well-ventilated fume hood.

• Consult the Safety Data Sheet (SDS) for antimony trifluoride and antimony pentachloride before commencing any work.

Workflow and Diagrams

Synthesis Workflow (Method 1)

Caption: Workflow for the synthesis of SbCl₂F₃ from SbF₃ and Cl₂.

Logical Relationship of Synthesis Methods

Caption: Reactants for the synthesis of Antimony Trifluorodichloride.

References

• 1. US4438088A - Preparation of antimony trifluorodichloride and fluorination of fluorinatable hydrocarbons and halocarbons therewith - Google Patents [patents.google.com]
• 2. Antimony trifluoride distributors, manufacturers, exporters, and suppliers in India | Vizag Chemicals [vizagchemical.com]
• 3. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Application of Antimony(III) Fluoride in the Synthesis of Radiolabeled Fluorine Compounds: A Review of Current Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of radiolabeled fluorine compounds, particularly those containing fluorine-18 (¹⁸F), is a cornerstone of modern medical imaging, specifically Positron Emission Tomography (PET). The short half-life of ¹⁸F (approximately 110 minutes) necessitates rapid and efficient radiolabeling methods. While a variety of fluorinating agents are available in organic synthesis, the application of antimony(III) fluoride (SbF₃) in the direct radiolabeling of pharmaceuticals with ¹⁸F is not a commonly documented or utilized method in the current scientific literature. Historically, SbF₃, known as Swarts' reagent, has been employed for fluorination reactions, particularly in the conversion of organochlorine compounds to organofluorine compounds. However, for the specific requirements of ¹⁸F-radiochemistry, which involves working with pico- to nanomolar quantities of the radionuclide, other methods have proven to be more efficient and are predominantly used.

This document provides a comprehensive overview of the established and state-of-the-art methodologies for the synthesis of ¹⁸F-labeled compounds, which are the current standard in the field. We will delve into the principles of nucleophilic radiofluorination and the advancements in metal-mediated radiofluorination, providing detailed protocols and data to guide researchers in this domain.

Established Methods for ¹⁸F-Radiolabeling

The primary method for introducing ¹⁸F into organic molecules for PET tracer synthesis is through nucleophilic substitution reactions.[1] This approach utilizes the cyclotron-produced [¹⁸F]fluoride ion, which is a high-specific-activity nucleophile.

Nucleophilic Radiofluorination

Nucleophilic radiofluorination is the most widely used method for the synthesis of ¹⁸F-labeled PET tracers.[1] The process generally involves the displacement of a suitable leaving group (e.g., tosylate, mesylate, triflate, nitro group, or a trialkylammonium group) by the [¹⁸F]fluoride ion.

Workflow for Nucleophilic Radiofluorination:

Caption: General workflow for nucleophilic ¹⁸F-radiofluorination.

Experimental Protocol: General Procedure for Nucleophilic Radiofluorination

• [¹⁸F]Fluoride Trapping and Elution:

  • Aseptically transfer the cyclotron-produced aqueous [¹⁸F]fluoride solution to a pre-conditioned anion exchange cartridge (e.g., Sep-Pak Light QMA).

  • Wash the cartridge with sterile, pyrogen-free water to remove any impurities.

  • Elute the trapped [¹⁸F]fluoride from the cartridge using an eluent solution, typically containing a phase-transfer catalyst like Kryptofix 2.2.2 (K₂₂₂) and a base such as potassium carbonate (K₂CO₃) or tetrabutylammonium bicarbonate (TBAHCO₃), into a reaction vessel.

• Azeotropic Drying:

  • Dry the eluted [¹⁸F]fluoride by azeotropic distillation with acetonitrile under a stream of nitrogen or argon gas. This step is critical to remove water, which can significantly reduce the nucleophilicity of the fluoride ion. Repeat the addition and evaporation of acetonitrile until the mixture is anhydrous.

• Radiolabeling Reaction:

  • Dissolve the precursor molecule (containing a suitable leaving group) in an appropriate anhydrous solvent (e.g., DMSO, DMF, or acetonitrile).

  • Add the precursor solution to the dried [¹⁸F]fluoride/K₂₂₂/K₂CO₃ complex.

  • Seal the reaction vessel and heat it at a specific temperature (typically ranging from 80°C to 150°C) for a predetermined time (usually 5-20 minutes). The optimal temperature and time depend on the substrate and leaving group.

• Purification:

  • After the reaction is complete, cool the reaction vessel.

  • Purify the crude reaction mixture to separate the desired [¹⁸F]labeled compound from unreacted [¹⁸F]fluoride, the precursor, and any byproducts. This is typically achieved using solid-phase extraction (SPE) cartridges or semi-preparative high-performance liquid chromatography (HPLC).

• Formulation:

  • The purified [¹⁸F]radiotracer is formulated in a physiologically compatible solution (e.g., saline with a small percentage of ethanol) for in vivo applications.

Quantitative Data for Nucleophilic Radiofluorination:

The radiochemical yield (RCY) of nucleophilic radiofluorination reactions is highly dependent on the substrate, the leaving group, and the reaction conditions.

Precursor Type	Leaving Group	Typical RCY (decay-corrected)	Reference
Aliphatic	Tosylate, Mesylate, Triflate	40-90%	[1]
Activated Aromatic	Nitro, Trimethylammonium	20-60%	[1]
Non-activated Aromatic	-	Very low to negligible	-

Advancements in ¹⁸F-Radiolabeling: Metal-Mediated Methods

A significant challenge in traditional nucleophilic radiofluorination is the labeling of electron-rich or non-activated aromatic rings.[2] To address this, metal-mediated radiofluorination techniques have emerged as a powerful tool.[2] Copper-mediated methods, in particular, have gained considerable attention.

Copper-Mediated Radiofluorination

Copper-mediated radiofluorination allows for the labeling of a broader range of aromatic and heteroaromatic compounds that are not amenable to traditional nucleophilic aromatic substitution.[2] These reactions typically involve the use of organoboron, organotin, or diaryliodonium salt precursors.

Workflow for Copper-Mediated Radiofluorination:

Caption: General workflow for copper-mediated ¹⁸F-radiofluorination.

Experimental Protocol: General Procedure for Copper-Mediated Radiofluorination of Arylboronic Esters

• [¹⁸F]Fluoride Preparation:

  • Prepare the reactive [¹⁸F]fluoride complex as described in the nucleophilic radiofluorination protocol (trapping, elution, and azeotropic drying).

• Radiolabeling Reaction:

  • In a separate vial, dissolve the arylboronic ester precursor, a copper catalyst (e.g., copper(II) triflate, Cu(OTf)₂), and a ligand (e.g., pyridine) in a suitable anhydrous solvent (e.g., DMF or DMSO).

  • Transfer the solution of the precursor, catalyst, and ligand to the reaction vessel containing the dried [¹⁸F]fluoride complex.

  • Seal the vessel and heat the reaction mixture at an elevated temperature (typically 100-150°C) for 10-30 minutes.

• Purification and Formulation:

  • Follow the same purification and formulation steps as outlined in the nucleophilic radiofluorination protocol.

Quantitative Data for Copper-Mediated Radiofluorination:

Precursor Type	Catalyst System	Typical RCY (decay-corrected)	Reference
Arylboronic Esters	Cu(OTf)₂ / Pyridine	30-70%	[2]
Diaryliodonium Salts	Cu(OTf)₂	25-65%	-

Conclusion

While antimony(III) fluoride (SbF₃) is a known fluorinating agent in traditional organic synthesis, its application in the radiosynthesis of ¹⁸F-labeled compounds for PET imaging is not established in the current literature. The field of ¹⁸F-radiochemistry is dominated by nucleophilic substitution methods, which are highly efficient for a wide range of precursors. For challenging substrates, particularly non-activated aromatic systems, metal-mediated techniques, with a prominent role for copper catalysis, have become the methods of choice. The protocols and data presented herein provide a foundation for researchers and drug development professionals to engage with the most relevant and effective strategies for the synthesis of ¹⁸F-labeled radiopharmaceuticals. As the demand for novel PET tracers continues to grow, further advancements in radiolabeling methodologies will remain a critical area of research.

References

• 1. Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress on radiofluorination using metals: strategies for generation of C–18F bonds - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Antimony Trifluoride (SbF₃) Hydrolysis in Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate and manage antimony trifluoride (SbF₃) hydrolysis during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is antimony trifluoride hydrolysis and why is it a concern?

A1: Antimony trifluoride is highly susceptible to reaction with water (hydrolysis). This reaction produces antimony trioxide (Sb₂O₃), a white solid that is insoluble in many organic solvents.[1][2] The formation of antimony trioxide can lead to several experimental problems, including:

• Reduced yield of the desired product: The consumption of SbF₃ through hydrolysis decreases its availability for the intended reaction.

• Product contamination: The insoluble antimony trioxide can contaminate the reaction mixture, making purification difficult.

• Inconsistent reaction outcomes: The extent of hydrolysis can vary between experiments, leading to poor reproducibility.

Q2: What are the primary causes of SbF₃ hydrolysis in a reaction setup?

A2: The primary source of water that leads to SbF₃ hydrolysis includes:

• Atmospheric moisture: SbF₃ is deliquescent and can absorb moisture from the air.[3]

• Wet solvents: Solvents that have not been properly dried can contain significant amounts of water.

• Moisture in reagents: Other reactants in the mixture may contain residual water.

• Improperly dried glassware: Water adsorbed onto the surface of glassware can be a significant source of contamination.

Q3: How can I visually identify if SbF₃ hydrolysis has occurred in my reaction?

A3: The most common visual indicator of SbF₃ hydrolysis is the formation of a white precipitate, which is antimony trioxide (Sb₂O₃).[1] If your reaction mixture, which is expected to be a solution, turns cloudy or if a white solid forms upon addition of SbF₃, it is highly likely that hydrolysis is occurring.

Q4: What solvents are suitable for reactions with SbF₃?

A4: The choice of solvent is critical. It should be anhydrous and inert to SbF₃. Based on solubility data, the following solvents can be considered, provided they are rigorously dried:

Solvent	Solubility of SbF₃ ( g/100 g of solvent at 25°C)
Methanol	168
Acetone	70
1-Propanol	42.7
1,4-Dioxane	1.07
Nitrobenzene	0.047
Dibutyl ether	0.065
Benzene	0.0063
Heptane	0.0024
Carbon tetrachloride	Insoluble (can be a good reaction medium)[4]
Sulfur dioxide	Insoluble[5]

Note: While SbF₃ is soluble in protic solvents like methanol and acetone, these solvents must be exceptionally dry to prevent hydrolysis. For many applications, non-polar, aprotic solvents are preferred.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting and preventing SbF₃ hydrolysis.

Problem 1: A white precipitate forms immediately upon adding SbF₃ to the reaction mixture.

• Likely Cause: Significant water contamination in the solvent, reagents, or from the atmosphere.

• Corrective Actions:

  • Verify Solvent Dryness: Ensure the solvent has been dried according to standard laboratory procedures. For highly sensitive reactions, consider distilling the solvent from an appropriate drying agent immediately before use.

  • Check Reagent Purity: If possible, use freshly opened reagents or dry them according to established protocols.

  • Improve Inert Atmosphere Technique: If working on a Schlenk line, ensure the system is leak-free and that the inert gas is dry. If using a glove box, check the moisture levels.

  • Proper Glassware Preparation: Flame-dry or oven-dry all glassware immediately before use and cool it under a stream of dry inert gas.

Problem 2: The reaction is sluggish, and the yield is lower than expected.

• Likely Cause: Slow, ongoing hydrolysis of SbF₃ is reducing the concentration of the active reagent.

• Corrective Actions:

  • Implement Rigorous Anhydrous Techniques: Follow the detailed experimental protocol for handling moisture-sensitive reagents outlined below.

  • Monitor the Reaction: If possible, take aliquots of the reaction mixture at different time points to check for the formation of antimony trioxide.

  • Consider a Co-solvent: In some cases, a co-solvent that azeotropically removes water can be beneficial, though this must be carefully evaluated for compatibility with the reaction chemistry.

Problem 3: The product is contaminated with a white solid that is difficult to remove.

• Likely Cause: Antimony trioxide has precipitated during the reaction or work-up.

• Corrective Actions:

  • Filtration: For many organic products, the insoluble antimony trioxide can be removed by filtration. Use a fine porosity filter paper or a Celite pad to ensure complete removal.

  • Solvent Selection for Work-up: Choose a work-up solvent in which your desired product is highly soluble, but antimony trioxide is not.

  • Analytical Quantification of Contamination: If complete removal is challenging, quantify the amount of antimony contamination in your final product using techniques like Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES).[6][7]

Experimental Protocols

Detailed Protocol for a Fluorination Reaction (e.g., Swarts Reaction) using SbF₃ under Anhydrous Conditions

This protocol outlines the key steps to minimize hydrolysis when performing a fluorination reaction.

1. Preparation of Glassware and Equipment:

• All glassware (reaction flask, condenser, dropping funnel, etc.) must be thoroughly cleaned and then either oven-dried (at >120 °C for at least 4 hours) or flame-dried under vacuum.

• Assemble the glassware hot and allow it to cool under a positive pressure of dry inert gas (Nitrogen or Argon).

• Use greased ground-glass joints to ensure a good seal.

2. Solvent and Reagent Preparation:

• Use a solvent that has been rigorously dried. For example, tetrahydrofuran (THF) or dichloromethane (DCM) should be distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF, calcium hydride for DCM).

• Store dried solvents over activated molecular sieves (3Å or 4Å) in a sealed container under an inert atmosphere.

• Ensure all other reagents are of high purity and are handled in a way that minimizes exposure to atmospheric moisture. Solid reagents can be dried in a vacuum oven.

3. Reaction Setup and Execution (Schlenk Line Technique):

• Set up the reaction apparatus on a Schlenk line.

• Purge the entire system with dry inert gas for at least 30 minutes.

• If the substrate is a solid, add it to the reaction flask before purging. If it is a liquid, add it via a gas-tight syringe through a rubber septum against a positive flow of inert gas.

• Add the anhydrous solvent to the reaction flask via cannula transfer or a gas-tight syringe.

• Weigh the required amount of SbF₃ in a glove box or a glove bag and transfer it to a separate, dry flask.

• If the SbF₃ is to be added as a solid, do so under a strong positive pressure of inert gas. If it is to be added as a solution, dissolve it in the anhydrous reaction solvent in a separate flask and add it to the main reaction flask via cannula transfer.

• Maintain a positive pressure of inert gas throughout the reaction. Use a bubbler to monitor the gas flow.

• Stir the reaction mixture at the appropriate temperature for the required time.

4. Reaction Work-up:

• Upon completion, cool the reaction to room temperature.

• If antimony trioxide has formed, it can be removed by filtration under an inert atmosphere.

• Quench the reaction carefully, typically with a saturated aqueous solution (e.g., NH₄Cl), ensuring the quenching is done slowly to control any exothermic processes.

• Proceed with standard extraction and purification procedures.

Visualizations

Caption: The hydrolysis pathway of Antimony Trifluoride (SbF₃).

Caption: A logical workflow for troubleshooting SbF₃ hydrolysis.

References

• 1. Antimony Trioxide | Sb2O3 | CID 14794 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ANTIMONY TRIOXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Antimony trioxide (Determination of antimony, expressed as antimony trioxide) - analysis - Analytice [analytice.com]
• 7. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Swarts Reaction with Antimony Trifluoride (SbF₃)

Welcome to the technical support center for the Swarts reaction, focusing on the use of antimony trifluoride (SbF₃) for the fluorination of alkyl halides. This resource is designed for researchers, scientists, and professionals in drug development to provide guidance on optimizing reaction yields and troubleshooting common experimental issues.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the Swarts reaction with SbF₃.

Issue	Potential Cause	Recommended Solution
Low or No Yield	1. Inactive SbF₃: Antimony trifluoride can be deactivated by moisture. 2. Insufficient Catalyst: The reaction often requires a catalyst, such as SbCl₅ or Cl₂, to proceed efficiently.[1][2] 3. Low Reaction Temperature: The reaction may require heating to overcome the activation energy. 4. Inappropriate Substrate: Tertiary alkyl halides may undergo elimination side reactions, and aryl or vinyl halides are generally unreactive.[1]	1. Ensure SbF₃ is anhydrous. If necessary, dry it under vacuum before use. 2. Add a catalytic amount of SbCl₅ or introduce Cl₂ gas. The active species is often considered to be antimony trifluorodichloride (SbCl₂F₃), formed in situ.[3] 3. Gradually increase the reaction temperature. For example, in the synthesis of trimethyl(trifluoromethyl)silane, the temperature was raised to 138°C. 4. The Swarts reaction is most effective for primary and secondary alkyl halides.[1]
Incomplete Reaction	1. Insufficient Reagent: The stoichiometry of SbF₃ to the alkyl halide may be inadequate. 2. Short Reaction Time: The reaction may not have been allowed to proceed to completion.	1. Use a stoichiometric excess of SbF₃. For complete conversion, a molar ratio of at least 1.5 equivalents of the fluoride salt may be necessary in some fluorination reactions. 2. Monitor the reaction progress using an appropriate analytical technique (e.g., GC, TLC) and extend the reaction time if necessary.
Formation of Side Products	1. Elimination Reactions: Especially with secondary and tertiary alkyl halides, elimination can compete with substitution. 2. Over-fluorination: If the substrate has multiple halogen atoms, more than the desired number may be substituted.	1. Use milder reaction conditions (e.g., lower temperature). 2. Carefully control the stoichiometry of SbF₃ and the reaction time.
Difficulty in Product Isolation	1. Similar Boiling Points: The boiling point of the product may be close to that of the starting material or solvent.[1] 2. Complex Reaction Mixture: The presence of unreacted starting materials, byproducts, and antimony salts can complicate purification.	1. Use fractional distillation for purification. The Swarts' rule states that the fluoride product generally has a lower boiling point than the corresponding chloride.[4] 2. Quench the reaction mixture carefully (e.g., with water or a basic solution) to remove antimony salts, followed by extraction and distillation.

Frequently Asked Questions (FAQs)

Q1: What is the role of the SbCl₅ or Cl₂ catalyst in the Swarts reaction?

A1: Antimony pentachloride (SbCl₅) or chlorine (Cl₂) acts as a catalyst to increase the reactivity of the antimony trifluoride (SbF₃). It is believed that SbF₃ reacts with SbCl₅ or Cl₂ to form an active species, such as antimony trifluorodichloride (SbCl₂F₃), which is a more potent fluorinating agent.[3] This is particularly important for less reactive alkyl chlorides.

Q2: Can I use other metal fluorides for the Swarts reaction?

A2: Yes, other heavy metal fluorides like silver fluoride (AgF) and mercurous fluoride (Hg₂F₂) are also effective.[1][5] However, using alkali metal fluorides such as sodium fluoride (NaF) or potassium fluoride (KF) will result in a significantly lower yield.[1][4]

Q3: What solvents are suitable for the Swarts reaction?

A3: The Swarts reaction is often performed without a solvent, especially when the reactants are liquids. However, in some cases, a high-boiling inert solvent can be used. For some variations of halogen exchange reactions, polar aprotic solvents like acetone have been used, particularly with AgF.[6][7]

Q4: Is the Swarts reaction applicable to all types of alkyl halides?

A4: The reaction works best for primary and secondary alkyl chlorides and bromides.[1] Tertiary alkyl halides are more prone to elimination side reactions, leading to lower yields of the desired fluoride. Vinyl and aryl halides are generally unreactive under Swarts conditions.[1]

Q5: What are the typical yields for the Swarts reaction with SbF₃?

A5: The yields of the Swarts reaction can be quite good, often exceeding 70%. For instance, the fluorination of trimethyl(trichloromethyl)silane to trimethyl(trifluoromethyl)silane using SbF₃ and a bromine catalyst has been reported with a yield of 76% after purification.

Quantitative Data

The efficiency of the Swarts reaction is highly dependent on the substrate, catalyst, and reaction conditions. Below is a summary of representative data.

Table 1: Examples of Swarts Reaction Conditions and Yields with SbF₃

Substrate	Catalyst	Temperature (°C)	Time (h)	Yield (%)
Trimethyl(trichloromethyl)silane	Br₂	100 - 138	Not Specified	76
Trimethyl(trichloromethyl)silane	SbCl₅	Not Specified	Not Specified	Not Specified

Note: The table is based on a specific documented procedure and yields can vary.

Experimental Protocols

Protocol 1: Synthesis of Trimethyl(trifluoromethyl)silane using SbF₃ and Br₂ Catalyst

This protocol is adapted from a documented procedure for the fluorination of trimethyl(trichloromethyl)silane.

Materials:

• Trimethyl(trichloromethyl)silane

• Antimony trifluoride (SbF₃)

• Bromine (Br₂)

• p-Chlorobenzotrifluoride (solvent)

• 1L three-neck flask

• Magnetic stirrer

• Dropping funnel

• Thermometer

• Dephlegmator

• Liebig condenser

• Receiving flask

• Tishchenko flask with concentrated H₂SO₄

Procedure:

• To a 1L three-neck flask equipped with a magnetic stirrer, dropping funnel, thermometer, and a distillation setup (dephlegmator, Liebig condenser, receiving flask), add 500 ml of p-chlorobenzotrifluoride.

• While stirring, add 300 g (1.58 mol) of trimethyl(trichloromethyl)silane followed by 336 g (1.89 mol) of antimony trifluoride.

• Heat the reaction mixture to 100-105°C.

• Slowly add 28 g (0.176 mol) of bromine dropwise from the dropping funnel.

• After the addition of bromine, gradually increase the temperature of the reaction mixture to 138°C.

• Collect the product in the receiving flask, ensuring the vapor temperature does not exceed 65°C.

• The crude product can be purified by rectification to obtain trimethyl(trifluoromethyl)silane with high purity.

Safety Precautions:

• Antimony compounds are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• Bromine is highly corrosive and toxic. Handle with extreme care.

• The reaction should be carried out under an inert atmosphere if the reactants or products are sensitive to air or moisture.

Visualizations

Below are diagrams illustrating key aspects of the Swarts reaction.

Caption: A generalized workflow for the Swarts reaction.

Caption: A troubleshooting flowchart for low yield issues.

References

• 1. Swarts Reaction [unacademy.com]
• 2. askfilo.com [askfilo.com]
• 3. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. scienceinfo.com [scienceinfo.com]
• 6. Swarts Reaction: Definition, Mechanism & Example for Class 12 [vedantu.com]
• 7. collegedunia.com [collegedunia.com]

Side reactions of Antimony trifluoride with functional groups

Technical Support Center: Antimony Trifluoride (SbF₃)

Welcome to the technical support center for Antimony Trifluoride (SbF₃). This guide provides troubleshooting advice and answers to frequently asked questions regarding the use of SbF₃ in organic synthesis, with a focus on potential side reactions with common functional groups.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Antimony Trifluoride (SbF₃)?

Antimony Trifluoride, often referred to as Swarts' reagent, is primarily used as a fluorinating agent in organic chemistry.[1][2] Its most common application is in the Swarts reaction, which converts alkyl chlorides and bromides into their corresponding alkyl fluorides.[3][4][5] This reaction is particularly effective for producing geminal di- or tri-fluorides from the corresponding chlorides.[6]

Q2: My SbF₃ reaction is sluggish or failing. What is the most common cause?

The most frequent cause of poor performance is the presence of water. Antimony trifluoride is highly susceptible to hydrolysis, especially when heated.[4] Water reacts with SbF₃ to form antimony trioxide and hydrofluoric acid, which reduces the amount of active reagent available for your desired fluorination.[7][8] It is critical to use anhydrous reagents and solvents and to thoroughly dry all glassware.[4]

Q3: Can I use SbF₃ in the presence of carbonyl groups like ketones or aldehydes?

Use with caution. SbF₃ is a mild Lewis acid.[2] While less potent than other antimony halides like SbF₅, its Lewis acidity can be sufficient to catalyze side reactions with sensitive carbonyl compounds. Potential side reactions include aldol condensations, self-polymerization of aldehydes, or other rearrangements. The outcome is highly substrate-dependent. It is advisable to run a small-scale test reaction first.

Q4: Is SbF₃ compatible with alcohol or amine functional groups?

These functional groups are generally problematic.

• Alcohols: Under heated conditions (e.g., >70 °C), alcohols can react in the presence of antimony halides to form alkyl halide byproducts.[7] This represents a significant potential side reaction.

• Amines: As Lewis bases, amines are expected to form complexes with the Lewis acidic SbF₃. This can deactivate both the amine and the SbF₃ reagent, halting the desired reaction.

Q5: Why is my reaction producing a mixture of chloro-fluoro compounds instead of the fully fluorinated product?

This is a common outcome related to substrate reactivity. The ease of chlorine-fluorine exchange with SbF₃ decreases in the order: CCl₃ > CCl₂R > CClR₂.[6] Monochloroalkanes (CH₂Cl) and secondary chlorides (CHCl) are often unaffected or react slowly.[6] To drive the reaction to completion, a more active catalyst system, such as adding catalytic amounts of antimony pentachloride (SbCl₅), may be required.[1][4]

Troubleshooting Guide

Issue 1: Low or No Yield of Fluorinated Product

Potential Cause	Troubleshooting Step	Explanation
Moisture Contamination	1. Oven-dry all glassware and allow to cool under an inert atmosphere (N₂ or Ar).2. Use freshly distilled, anhydrous solvents.3. Ensure the SbF₃ has been stored in a desiccator and handled in a glovebox or under inert atmosphere.	SbF₃ readily hydrolyzes, consuming the reagent and generating byproducts.[4][7][8] This is the most common reason for reaction failure.
Low Substrate Reactivity	1. Increase the reaction temperature.2. Add a catalytic amount of a Lewis acid co-catalyst, such as SbCl₅.	Some alkyl halides, particularly monochlorides, are not reactive enough for SbF₃ alone.[6] SbCl₅ helps generate the more active fluorinating species, SbCl₂F₃.[1]
Reagent Degradation	1. Use a fresh bottle of SbF₃.2. Purify older SbF₃ by sublimation if it appears discolored or clumpy.	Improper storage can lead to gradual hydrolysis and degradation over time.

Issue 2: Formation of Unidentified Byproducts

Potential Cause	Troubleshooting Step	Explanation
Hydrolysis Products	Analyze byproducts for the presence of Sb-O bonds (e.g., via IR spectroscopy) or acidic character. Confirm by running the reaction under strictly anhydrous conditions.	The presence of water will generate antimony oxides/oxyfluorides.[8]
Lewis Acid-Catalyzed Reactions	If your substrate contains sensitive groups (carbonyls, epoxides), consider using a milder, non-Lewis acidic fluorinating agent.	The Lewis acidity of SbF₃ can catalyze unintended reactions like epoxide ring-opening or carbonyl additions.[2][9]
Reaction with Solvent	If using an alcohol as a solvent, switch to an inert solvent like carbon tetrachloride or a high-boiling hydrocarbon.	Alcohols can be converted to alkyl halides in the presence of antimony halides at elevated temperatures.[7]

Data Presentation

Table 1: Qualitative Compatibility of SbF₃ with Common Functional Groups

Functional Group	Compatibility	Potential Side Reaction(s)	Notes
Alkyl Chloride/Bromide	High	Incomplete halogen exchange	Primary target for the Swarts reaction.[3] Reactivity varies based on substitution.[6]
Alcohols	Low	Conversion to alkyl halides	Side reaction is promoted by heat (>70 °C).[7]
Amines (Primary, Secondary)	Low	Lewis acid-base adduct formation	Deactivates both the amine and the SbF₃ catalyst.
Aldehydes / Ketones	Moderate	Aldol condensation, polymerization	Risk of side reactions due to the Lewis acidic nature of SbF₃.[2] Substrate-dependent.
Esters / Amides	Generally Good	Low	These carbonyls are less reactive and generally tolerate SbF₃ under typical conditions.
Epoxides	Moderate	Lewis acid-catalyzed ring-opening	SbF₃ can potentially catalyze the opening of the epoxide ring.[9]
Water / Protic Solvents	Incompatible	Rapid Hydrolysis	Must be avoided to ensure reaction success.[4][7]

Experimental Protocols

Protocol: General Procedure for Fluorination of an Alkyl Chloride (Swarts Reaction)

Disclaimer: This is a representative protocol. Reaction conditions (temperature, time, stoichiometry) must be optimized for each specific substrate. Antimony compounds are toxic and corrosive; handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.[6][8]

1. Preparation (Under Inert Atmosphere): a. Assemble a round-bottom flask equipped with a reflux condenser and a magnetic stir bar. b. Oven-dry all glassware at 120 °C for at least 4 hours and cool under a stream of dry nitrogen or argon. c. To the flask, add Antimony Trifluoride (SbF₃) (1.0 eq. per C-Cl bond to be replaced). d. If required, add the catalytic co-catalyst, Antimony Pentachloride (SbCl₅) (0.05 - 0.1 eq.). e. Add the alkyl chloride substrate (1.0 eq.). No solvent is required for many liquid substrates, but an inert, high-boiling solvent can be used if the substrate is a solid.

2. Reaction: a. Heat the reaction mixture with stirring to the desired temperature (typically between 60 °C and 150 °C). b. Monitor the reaction progress by GC or ¹⁹F NMR. The formation of the product is often accompanied by the precipitation of antimony trichloride (SbCl₃).

3. Workup and Purification: a. Cool the reaction mixture to room temperature. b. Carefully decant or filter the liquid product away from the solid antimony salts. c. The crude product can often be purified by distillation. d. Quenching Caution: Do not quench the reaction mixture with water directly, as this can generate corrosive HF.[7] Cool the mixture thoroughly and add it slowly to a stirred, saturated aqueous solution of sodium bicarbonate or calcium hydroxide to neutralize any reactive species.

Visualizations

References

• 1. SECTION ‘B’ ( 2 \times 2 = 4 11) Describe the swart's reactions with exam.. [askfilo.com]
• 2. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 3. Swarts Reaction [unacademy.com]
• 4. byjus.com [byjus.com]
• 5. scienceinfo.com [scienceinfo.com]
• 6. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. US2068005A - Antimony trifluoride preparation - Google Patents [patents.google.com]
• 8. BF3/HY as a microporous solid acid catalyst for regioselective ring-opening of epoxides - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. Ring Opening of Epoxides with [18F]FeF Species to Produce [18F]Fluorohydrin PET Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing temperature and pressure for SbF₃ fluorination

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with antimony trifluoride (SbF₃) fluorination.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing Antimony Trifluoride (SbF₃)?

The most common laboratory and industrial synthesis of SbF₃ involves the reaction of antimony trioxide (Sb₂O₃) with hydrogen fluoride (HF).[1] The general reaction is:

Sb₂O₃ + 6HF → 2SbF₃ + 3H₂O[1]

Alternatively, antimony trichloride (SbCl₃) can be used as a starting material.[2]

Q2: What is the role of SbF₃ in fluorination reactions?

SbF₃ is a widely used fluorinating agent, most notably in the Swarts reaction, for converting alkyl chlorides and bromides to their corresponding fluorides.[3][4][5] It is particularly effective for this halogen exchange.[3][4]

Q3: What are the typical temperature conditions for a Swarts reaction using SbF₃?

The Swarts reaction using SbF₃ is generally carried out with heating.[3][4] While optimal temperatures are substrate-dependent, reaction temperatures can range from 60 °C to over 100 °C. For example, the fluorination of trimethyl(trichloromethyl)silane is initiated at 60 °C and gradually increased to 80-100 °C.[6] In another variation, the reaction is heated to 100-105 °C and then up to 138 °C.[6]

Q4: Is pressure a critical parameter in SbF₃ fluorination?

Based on available literature, most SbF₃ syntheses and its subsequent use in Swarts reactions are conducted at atmospheric pressure. While pressure is not highlighted as a primary optimization parameter, maintaining a dry atmosphere is crucial to prevent hydrolysis.

Q5: What are common side products or impurities in SbF₃ synthesis?

A common issue during the synthesis of SbF₃ is its susceptibility to hydrolysis, which can lead to the formation of basic antimony salts.[2] This is why it is often recommended to use an excess of hydrofluoric acid and to handle the material in a moisture-free environment.

Troubleshooting Guides

Issue 1: Low Yield of SbF₃ During Synthesis

• Possible Cause: Incomplete reaction due to insufficient heating or reaction time.

  • Solution: Ensure the reaction mixture is heated to an appropriate temperature. While specific optimal temperatures can vary, a range of up to 150°C has been noted for the reaction with HF. Monitor the reaction for the cessation of gas evolution (in the case of SbCl₃ starting material) or for the complete dissolution of Sb₂O₃.

• Possible Cause: Loss of product during workup.

  • Solution: SbF₃ is soluble in water, so aqueous workups should be avoided if possible.[1] If an aqueous workup is necessary, minimize the volume of water used and consider back-extraction of the aqueous layer with a suitable organic solvent.

• Possible Cause: Hydrolysis of the product.

  • Solution: Use a slight excess of anhydrous hydrogen fluoride to drive the reaction to completion and prevent the formation of basic antimony salts.[2] Ensure all glassware is thoroughly dried and the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

Issue 2: Low Yield of Alkyl Fluoride in Swarts Reaction

• Possible Cause: Insufficient reaction temperature.

  • Solution: Gradually increase the reaction temperature. For many substrates, temperatures in the range of 80-140 °C are effective.[6] Monitor the reaction progress by techniques such as GC-MS or NMR to determine the optimal temperature for your specific substrate.

• Possible Cause: Impure or hydrolyzed SbF₃.

  • Solution: Use freshly prepared or properly stored SbF₃. If the SbF₃ has been exposed to moisture, it may be less effective. The presence of basic antimony salts can interfere with the reaction.

• Possible Cause: Catalyst deactivation.

  • Solution: In some variations of the Swarts reaction, a catalyst such as antimony pentachloride (SbCl₅) is used.[3][7] Ensure the catalyst is active and used in the correct proportion.

Issue 3: Product is Contaminated with Starting Material or Side Products

• Possible Cause: Incomplete reaction.

  • Solution: Increase the reaction time and/or temperature. Consider adding a catalyst if one is not already in use.

• Possible Cause: Unwanted side reactions.

  • Solution: Optimize the reaction temperature. Overheating can sometimes lead to decomposition or the formation of elimination byproducts. Purify the final product by distillation or recrystallization. For instance, in the synthesis of trimethyl(trifluoromethyl)silane, the product is collected as a distillate with a vapor temperature not exceeding 60-65 °C, followed by rectification to achieve high purity.[6]

Quantitative Data

Reaction Type	Reactants	Temperature (°C)	Pressure	Yield	Purity	Reference
Swarts Fluorination	trimethyl(trichloromethyl)silane, SbF₃, SbCl₅	60 to 100	Atmospheric	68%	99%	[6]
Swarts Fluorination	trimethyl(trichloromethyl)silane, SbF₃, Br₂	100 to 138	Atmospheric	76%	99% (after rectification)	[6]

Experimental Protocols

Synthesis of Antimony Trifluoride (SbF₃) from Antimony Trioxide (Sb₂O₃)

Materials:

• Antimony Trioxide (Sb₂O₃)

• Anhydrous Hydrogen Fluoride (HF)

• Lead or Platinum reaction vessel (HF is highly corrosive to glass and other materials)

• Heating mantle

• Stirring apparatus

• Apparatus for working under a dry, inert atmosphere

Procedure:

• Ensure all glassware and equipment are thoroughly dried to prevent hydrolysis.

• In a suitable reaction vessel (e.g., lead or platinum), place antimony trioxide.

• Under a dry, inert atmosphere, carefully add a stoichiometric excess of anhydrous hydrogen fluoride with stirring. The reaction is exothermic and may require initial cooling.

• Once the initial reaction subsides, gently heat the mixture. The temperature can be gradually increased, monitoring for the dissolution of the antimony trioxide.

• After the reaction is complete (i.e., all Sb₂O₃ has reacted), the excess HF and water formed during the reaction are carefully removed by evaporation. This step should be performed in a well-ventilated fume hood with appropriate safety precautions for handling HF.

• The resulting solid SbF₃ can be further purified by sublimation if necessary.

• Store the final product in a tightly sealed container in a desiccator to prevent moisture absorption.

Visualizations

Caption: Workflow for SbF₃ Synthesis.

Caption: Troubleshooting Low Fluorination Yield.

References

• 1. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 2. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Swarts Reaction [unacademy.com]
• 4. byjus.com [byjus.com]
• 5. Swarts Reaction: Definition, Mechanism & Example for Class 12 [vedantu.com]
• 6. Volume # 5(120), September - October 2018 — "Preparation of trifluoromethyl(trimethyl)silane using Swarts reaction " [notes.fluorine1.ru]
• 7. Swarts Reaction in Organic Chemistry Explain the substrate, reagent, pro.. [askfilo.com]

Technical Support Center: Removal of Antimony Byproducts from Reaction Mixtures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the removal of antimony byproducts from reaction mixtures. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments.

Troubleshooting Guide

This section addresses common problems encountered during the removal of antimony byproducts, offering potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
High Levels of Antimony Detected in Final Product	- Inefficient Scavenger: The chosen scavenger may have a low affinity for the specific antimony species in your reaction. Antimony can exist in different oxidation states (e.g., Sb(III), Sb(V)), which can affect scavenger efficiency.[1] - Insufficient Scavenger Amount: The amount of scavenger used may be inadequate to bind all the antimony byproducts. - Suboptimal Reaction Conditions: Factors like solvent, temperature, and pH can influence the scavenger's performance.[2] - Matrix Effects: Other components in the reaction mixture might interfere with the scavenger's ability to bind to antimony.	- Scavenger Screening: Test a panel of scavengers with different functional groups (e.g., thiol, amine, triaminetetraacetate) to identify the most effective one for your system.[3] - Increase Scavenger Equivalents: Gradually increase the amount of scavenger used. A typical starting point is 4-8 molar equivalents relative to the residual metal concentration.[4] - Optimize Conditions: If possible, adjust the solvent, temperature, or pH to enhance scavenger performance. For silica-based scavengers, avoid highly basic conditions (pH > 10).[2] - Pre-treatment: Consider a pre-treatment step, such as filtration or extraction, to remove interfering species before adding the scavenger.
Precipitation of Antimony Salts During Workup	- Changes in Solubility: Altering the solvent system during workup (e.g., adding an anti-solvent) can cause the precipitation of antimony salts. - pH Adjustment: Changes in pH can lead to the formation of insoluble antimony hydroxides or oxides.	- Solvent Selection: Carefully select workup solvents to maintain the solubility of antimony species until they can be removed. - pH Control: Maintain the pH of the aqueous phase within a range where antimony salts remain soluble.
Incomplete Removal of Antimony Catalyst	- Catalyst Deactivation/Transformation: The antimony catalyst may have changed its form during the reaction, making it less susceptible to the chosen removal method. - Strong Coordination: The catalyst might be strongly coordinated to the product molecule.	- Alternative Removal Techniques: Consider methods other than scavenging, such as crystallization, distillation, or chromatography.[5] - Ligand Exchange: Introduce a competing ligand to displace the antimony catalyst from the product.
Product Loss During Antimony Removal	- Non-specific Binding: The scavenger may be binding to the product in addition to the antimony byproducts. - Co-precipitation: The product may co-precipitate with antimony salts during workup.	- Scavenger Selectivity: Choose a scavenger with high selectivity for antimony. Biotage's MP-TMT is noted for its high metal affinity, potentially reducing non-specific binding.[2] - Optimize Workup: Adjust workup conditions (e.g., solvent, temperature) to minimize co-precipitation.
Suspected Antimony Leaching from Lab Equipment	- Glassware: Some types of glass can leach antimony, especially under acidic conditions or at elevated temperatures.[6] - Plasticware: Antimony trioxide is used as a catalyst in the production of polyethylene terephthalate (PET), which can lead to leaching.[6]	- Use High-Purity Labware: Employ borosilicate glass or high-purity plasticware. - Pre-leach Equipment: Before use, consider leaching new glassware with a dilute acid solution to remove surface contaminants.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of antimony contamination in a laboratory setting?

A1: Antimony contamination can originate from several sources:

• Reagents and Catalysts: Antimony compounds are used as catalysts in some reactions, such as the production of polyethylene terephthalate (PET).[7]

• Leaching from Lab Equipment: Antimony can leach from certain types of glassware and plastic containers, particularly under acidic conditions or at high temperatures.[6]

• Starting Materials: Impurities in the starting materials or reagents can introduce antimony into the reaction mixture.

Q2: What are the regulatory limits for antimony in pharmaceutical products?

A2: Regulatory limits for elemental impurities, including antimony, are set by bodies like the International Council for Harmonisation (ICH). For oral drug products, the permitted daily exposure (PDE) for antimony is 3.5 µ g/day . The concentration limits in drug substances and excipients depend on the daily dose of the drug product.[8]

Q3: How do I choose the right antimony removal method for my specific reaction?

A3: The choice of removal method depends on several factors, including the nature of the antimony species, the reaction solvent, the stability of your product, and the desired level of purity.

• Metal Scavengers: Effective for removing a wide range of metals from various solvents. A screening process is recommended to find the optimal scavenger.[2][5]

• Crystallization: Can be effective if the antimony byproduct has significantly different solubility from the desired product.

• Chromatography: Useful for separating the product from impurities, but can be less efficient for large-scale purifications.[5]

• Extraction: Liquid-liquid extraction can be used to partition the antimony species into an aqueous or organic phase for removal.

Q4: What is the difference between Sb(III) and Sb(V) and how does it affect removal?

A4: Antimony can exist in different oxidation states, most commonly as Sb(III) (antimonite) and Sb(V) (antimonate). The toxicity and chemical behavior of these species differ, which can impact the effectiveness of removal methods. For example, some scavengers may show preferential binding to one form over the other. It is important to consider the likely oxidation state of antimony in your reaction mixture when selecting a removal strategy.

Q5: How can I quantify the amount of residual antimony in my sample?

A5: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a highly sensitive analytical technique for quantifying trace levels of elemental impurities, including antimony.[9] Proper sample preparation, including digestion, is crucial for accurate results.

Experimental Protocols

Protocol 1: General Procedure for Antimony Removal using a Bulk Scavenger

This protocol provides a general guideline for using a solid-supported metal scavenger to remove antimony byproducts from a reaction mixture.

• Scavenger Selection: Based on preliminary screening or literature recommendations, select an appropriate scavenger (e.g., SiliaMetS Thiol, Biotage MP-TMT).

• Calculate Scavenger Amount: Determine the molar equivalents of scavenger needed relative to the initial amount of antimony catalyst or the expected amount of byproduct. A starting point of 4-8 equivalents is often recommended.[4]

• Reaction Setup: In a suitable reaction vessel, dissolve the crude product containing the antimony byproduct in an appropriate solvent.

• Add Scavenger: Add the calculated amount of the solid-supported scavenger to the solution.

• Agitation: Stir the mixture at room temperature. The required time can range from 1 to 24 hours. The progress of the scavenging can be monitored by taking small aliquots of the solution and analyzing for residual antimony.

• Filtration: Once the scavenging is complete, filter the mixture to remove the scavenger-bound antimony. Wash the collected scavenger with a small amount of fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the washings, and concentrate the solution under reduced pressure to obtain the purified product.

• Analysis: Analyze the purified product for residual antimony content using a sensitive analytical technique like ICP-MS to confirm the effectiveness of the removal process.

Protocol 2: Standard Operating Procedure for ICP-MS Analysis of Antimony

This protocol outlines the key steps for quantifying antimony in a pharmaceutical sample using ICP-MS.

• Sample Preparation (Digestion):

  • Accurately weigh a representative sample of the material to be analyzed.

  • Digest the sample using a suitable acid mixture (e.g., nitric acid) in a closed-vessel microwave digestion system. This ensures that all antimony is in a soluble form for analysis.

  • After digestion, dilute the sample to a known volume with deionized water.

• Instrument Calibration:

  • Prepare a series of calibration standards of known antimony concentrations.

  • Run the calibration standards on the ICP-MS to generate a calibration curve.

• Sample Analysis:

  • Introduce the digested and diluted sample into the ICP-MS.

  • The instrument will measure the intensity of the antimony signal, which is proportional to its concentration.

• Data Processing:

  • Using the calibration curve, determine the concentration of antimony in the analyzed solution.

  • Calculate the original concentration of antimony in the sample, taking into account the initial sample weight and dilution factors.

• Quality Control:

  • Analyze blank samples and quality control standards alongside the test samples to ensure the accuracy and reliability of the results.

Data Presentation

The following tables summarize the performance of various antimony removal techniques.

Table 1: Comparison of Antimony Removal Methods

Method	Principle	Advantages	Disadvantages	Typical Efficiency
Metal Scavenging	Adsorption of metal ions onto a solid support with functional groups.[3]	High selectivity, ease of use, applicable to a wide range of solvents.[2][3]	Cost of scavengers, potential for product loss due to non-specific binding.	Can reduce antimony levels to < 5 ppm.[2]
Crystallization	Separation based on differences in solubility between the product and the impurity.	Cost-effective, can be highly efficient for certain systems.	Not universally applicable, can lead to product loss in the mother liquor.	Highly variable, dependent on the specific system.
Chromatography	Separation based on differential partitioning between a stationary and a mobile phase.[5]	High resolution, can separate multiple impurities simultaneously.	Can be time-consuming and solvent-intensive, may be difficult to scale up.[5]	Can achieve very high purity (>99%).
Extraction	Partitioning of the impurity into a different liquid phase.	Simple and scalable.	Requires immiscible solvents, may not be highly selective.	Dependent on the partition coefficient of the antimony species.
Electrodeionization (EDI)	Combination of ion exchange resins and ion exchange membranes to remove ionic species.[10]	Effective for removing ionic antimony species.[10]	Requires specialized equipment, may not be suitable for all reaction mixtures.	Can achieve up to 99% removal of Sb(V) from aqueous solutions.[10]

Table 2: Selection of Metal Scavengers for Antimony Removal

Scavenger Functional Group	Examples	Recommended for	Comments
Thiol	SiliaMetS Thiol, QuadraPure™ Thiol	General purpose for various metals, including antimony.[1]	Effective for a broad range of metals.
Diamine	SiliaMetS Diamine	Good scavenger for various metals.	Can also scavenge electrophiles.
Triaminetetraacetate (EDTA analog)	SiliaMetS TAAcONa	Effective for metals in higher oxidation states (2+ or higher).[11]	The supported version of EDTA.
Dimercaptotriazine (DMT)	SiliaMetS DMT	Versatile scavenger for a variety of metals, including arsenic and selenium which are chemically similar to antimony.[11]	Preferred for ruthenium catalysts.

Visualizations

Caption: Workflow for the removal of antimony byproducts.

Caption: Decision tree for selecting an antimony removal method.

Caption: Mechanism of action of a metal scavenger.

References

• 1. silicycle.com [silicycle.com]
• 2. sopachem.com [sopachem.com]
• 3. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 4. silicycle.com [silicycle.com]
• 5. silicycle.com [silicycle.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Table 7-1, Regulations and Guidelines Applicable to Antimony - Toxicological Profile for Antimony and Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Inductively coupled plasma mass spectrometry method for plasma and intracellular antimony quantification applied to pharmacokinetics of meglumine antimoniate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Removal of Antimony(V) from aqueous solutions by electrodeionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. silicycle.com [silicycle.com]

Technical Support Center: Safe Handling and Disposal of Antimony Trifluoride Waste

This guide provides essential information for researchers, scientists, and drug development professionals on the proper handling and disposal of antimony trifluoride (SbF₃) waste. Adherence to these protocols is critical to ensure laboratory safety and environmental compliance.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with antimony trifluoride?

A1: Antimony trifluoride is a corrosive and toxic substance. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] It can cause severe skin burns and eye damage.[1][3][4] The substance is also toxic to aquatic life with long-lasting effects.[2][3][4] Upon heating or in a fire, it can produce poisonous gases, including hydrogen fluoride and antimony oxides.[1][4] Chronic exposure to antimony compounds may lead to symptoms resembling lead or arsenic poisoning, including irritation of the mouth and nose, gastrointestinal distress, and potential damage to the liver, heart, and lungs.[5]

Q2: What personal protective equipment (PPE) should I wear when handling antimony trifluoride waste?

A2: When handling antimony trifluoride, it is imperative to wear appropriate personal protective equipment. This includes chemical-resistant gloves, a face shield, and safety glasses that are tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[3][4] Protective work clothing is also necessary.[6] For situations where dust or aerosols may be generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1] Ensure that an eyewash station and safety shower are readily accessible in the work area.[1]

Q3: How should I store antimony trifluoride waste before disposal?

A3: Antimony trifluoride waste should be stored in tightly closed, suitable containers in a cool, dry, and well-ventilated area.[1][2][3] The storage area should be designated for corrosive materials. It is also recommended to store it under an inert atmosphere, such as nitrogen, and to protect it from moisture.[1][6] Waste containers should be clearly labeled as "Hazardous Waste: Antimony Trifluoride."

Q4: What materials are incompatible with antimony trifluoride?

A4: Antimony trifluoride can react violently with water.[6] It is incompatible with strong oxidizing agents (e.g., perchlorates, nitrates), strong acids (e.g., hydrochloric, sulfuric, nitric acid), and metals.[1][6] Contact with these substances should be strictly avoided to prevent dangerous reactions.

Q5: What is the correct procedure for cleaning up a small spill of antimony trifluoride?

A5: For a small spill, first evacuate any personnel not wearing appropriate protective equipment from the area.[6] Ensure the area is well-ventilated.[6] Carefully collect the powdered material using a method that avoids creating dust, such as sweeping and shoveling, and place it into a sealed container for disposal.[4][6][7] Do not use water to clean up the spill, as it can react violently.[6] After the cleanup is complete, the area should be thoroughly ventilated.[6] All cleanup materials should be disposed of as hazardous waste.

Q6: How is antimony trifluoride waste ultimately disposed of?

A6: Antimony trifluoride is considered a hazardous waste and must be disposed of in accordance with federal, state, and local environmental regulations.[4][6] The recommended method of disposal is to offer surplus and non-recyclable solutions to a licensed disposal company.[3][4][7] One suggested method involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3][4][7] Do not discharge antimony trifluoride waste into drains or the environment.[4]

Quantitative Data Summary

Parameter	Value	Issuing Organization
Oral LD50 (Rat)	804 mg/kg	ChemicalBook
Occupational Exposure Limit (as Antimony)	0.5 mg/m³ (TLV)	ACGIH
Immediately Dangerous to Life and Health (IDLH) (as Antimony)	50 mg/m³	NIOSH

Experimental Protocols

Protocol for Segregation and Temporary Storage of Antimony Trifluoride Waste

This protocol outlines the procedure for the safe segregation and temporary storage of solid and liquid antimony trifluoride waste generated during laboratory experiments.

Materials:

• Designated hazardous waste container (solid)

• Designated hazardous waste container (liquid, compatible material)

• Waste labels

• Personal Protective Equipment (PPE) as specified in the FAQs

• Fume hood

Procedure:

• Preparation: Before starting any experiment that will generate antimony trifluoride waste, designate separate, clearly labeled waste containers for solid and liquid waste. Ensure these containers are made of compatible materials.

• Waste Collection (Solid):

  • All solid waste contaminated with antimony trifluoride (e.g., contaminated filter paper, disposable labware) should be placed directly into the designated solid waste container.

  • Avoid creating dust when transferring solid waste. If necessary, moisten the waste with a non-reactive solvent (e.g., mineral oil) to minimize dust generation.

• Waste Collection (Liquid):

  • Collect all liquid waste containing antimony trifluoride in the designated liquid waste container.

  • Do not mix with incompatible waste streams (e.g., strong acids, oxidizers).[6]

• Container Management:

  • Keep waste containers closed at all times, except when adding waste.

  • Do not overfill containers. Leave adequate headspace for expansion.

• Storage:

  • Store the sealed and labeled waste containers in a designated, well-ventilated, and cool secondary containment area away from incompatible materials.[1][2]

• Disposal Request:

  • Once the waste container is full, or on a regular schedule, arrange for pickup and disposal by a licensed hazardous waste disposal company. Follow your institution's specific procedures for hazardous waste disposal requests.

Visualizations

Caption: Workflow for routine and emergency handling of SbF₃ waste.

References

• 1. fishersci.com [fishersci.com]
• 2. chemos.de [chemos.de]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. ANTIMONY TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. nj.gov [nj.gov]
• 7. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Antimony Trifluoride for Long-Term Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the long-term storage and stabilization of antimony trifluoride (SbF₃).

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of antimony trifluoride.

Issue	Possible Cause(s)	Recommended Action(s)
White powder appears clumpy or has a "wet" appearance.	Hydrolysis due to exposure to moisture. SbF₃ is highly hygroscopic and reacts with water to form antimony (III) oxide and hydrogen fluoride.	Immediately move the container to a glove box or dry room with a controlled low-humidity atmosphere.If the material is intended for a moisture-sensitive reaction, consider purification by sublimation to remove hydrolysis products.Review storage procedures to ensure containers are properly sealed and stored in a desiccator or under an inert atmosphere.
A strong, pungent odor is detected upon opening the container.	This could indicate the presence of hydrogen fluoride (HF) gas, a product of SbF₃ hydrolysis. HF is highly corrosive and toxic.	Handle the container exclusively within a certified chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and a face shield.Ensure adequate ventilation in the storage and handling areas.If the odor is strong, evacuate the immediate area and refer to your institution's safety protocols for chemical spills or releases.
Discoloration (yellowish or grayish tint) of the SbF₃ powder.	This may indicate the presence of impurities or degradation products. Antimony oxides, which can form upon hydrolysis, can be white to grayish.	Assess the purity of the material using the analytical procedures outlined in the Experimental Protocols section.For high-purity applications, purification by sublimation may be necessary.If the discoloration is significant, it is recommended to use a fresh, unopened container of SbF₃ for critical experiments.
Visible corrosion or etching on the inside of a glass storage container.	Antimony trifluoride and its hydrolysis product, hydrogen fluoride, can react with and etch glass (silicon dioxide).	Immediately and carefully transfer the SbF₃ to a compatible container made of materials such as polytetrafluoroethylene (PTFE) or polyethylene.Do not use glass containers for the long-term storage of SbF₃.Inspect all glassware that has come into contact with SbF₃ for signs of damage before reuse.

Frequently Asked Questions (FAQs)

1. What are the optimal conditions for the long-term storage of antimony trifluoride?

For optimal long-term stability, antimony trifluoride should be stored in a cool, dry, and well-ventilated area, away from incompatible materials. The primary goal is to rigorously exclude moisture to prevent hydrolysis.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Cool, ambient temperature. Avoid high temperatures.	High temperatures can accelerate decomposition.
Atmosphere	Store under a dry, inert atmosphere (e.g., nitrogen or argon).	To prevent contact with atmospheric moisture and subsequent hydrolysis.
Container	Tightly sealed containers made of compatible materials such as PTFE or polyethylene.	To prevent moisture ingress and reaction with the container material. Avoid glass for long-term storage.
Storage Area	In a desiccator containing a suitable desiccant (e.g., silica gel, calcium sulfate).	To provide an additional layer of protection against moisture.
Compatibility	Store away from strong acids, oxidizing agents, and water.	To prevent hazardous reactions.

2. What are the signs of antimony trifluoride degradation?

The primary degradation pathway for SbF₃ is hydrolysis. Signs of degradation include:

• Physical Appearance: Caking or clumping of the powder, a wet appearance.

• Odor: A sharp, pungent odor of hydrogen fluoride.

• Discoloration: A shift from a white to a grayish or yellowish powder.

3. What materials should be used for containers and handling equipment?

Due to its corrosive nature, especially in the presence of moisture, careful selection of materials is crucial.

Material Compatibility Summary

Material	Compatibility	Notes
Polytetrafluoroethylene (PTFE)	Excellent	Highly resistant to SbF₃ and HF. Recommended for storage containers, liners, and utensils.
Polyethylene (PE)	Good	Suitable for storage containers and handling equipment for short- to medium-term use.
Glass	Not Recommended	SbF₃ and its hydrolysis product (HF) will etch glass. Avoid for long-term storage.
Stainless Steel	Moderate	May be suitable for short-term handling, but corrosion is possible, especially in the presence of moisture.
Aluminum	Not Recommended	While some historical patents suggest its use, aluminum is generally reactive with acids and its use is not recommended without further specific compatibility studies.

4. Can a desiccant be used to stabilize antimony trifluoride during storage?

Yes, storing containers of antimony trifluoride in a desiccator with a drying agent like silica gel or calcium sulfate is a highly recommended practice to minimize exposure to ambient moisture.

Experimental Protocols

Protocol 1: Purity Assessment of Antimony Trifluoride by Titration

This protocol provides a method to determine the purity of SbF₃ by quantifying the antimony (III) content.

Workflow for Purity Assessment

Caption: Workflow for the titrimetric purity assessment of SbF₃.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 0.5 g of the antimony trifluoride sample.

  • Dissolve the sample in 20 mL of 4 M hydrochloric acid.

  • Add 1 g of Rochelle salt (potassium sodium tartrate) to complex the antimony and prevent precipitation of its oxide.

  • Carefully add 1 g of sodium bicarbonate to neutralize the excess acid.

  • Dilute the solution to 100 mL with deionized water.

• Titration:

  • Titrate the prepared solution with a standardized 0.1 N iodine solution.

  • Add a few drops of starch solution as an indicator near the endpoint.

  • The endpoint is reached when a persistent blue color appears.

• Calculation:

  • Calculate the percentage purity of SbF₃ using the following formula:

    • Purity (%) = (V_I × N_I × MW_SbF₃) / (2 × W_sample × 10)

    • Where:

      • V_I = Volume of iodine solution used (mL)

      • N_I = Normality of the iodine solution

      • MW_SbF₃ = Molecular weight of SbF₃ (178.76 g/mol )

      • W_sample = Weight of the SbF₃ sample (g)

Protocol 2: Monitoring Hydrolysis by Ion-Selective Electrode (ISE) for Fluoride

This protocol is for monitoring the extent of hydrolysis in a stored SbF₃ sample by measuring the concentration of free fluoride ions. An increase in free fluoride over time can indicate degradation.

Workflow for Hydrolysis Monitoring

Caption: Workflow for monitoring SbF₃ hydrolysis using a fluoride ISE.

Methodology:

• Instrument Setup:

  • Calibrate the fluoride ion-selective electrode and reference electrode according to the manufacturer's instructions.

  • Prepare a series of standard fluoride solutions of known concentrations.

  • Generate a calibration curve by plotting the potential (mV) readings versus the logarithm of the fluoride concentration.

• Sample Preparation and Measurement:

  • Accurately weigh a sample of SbF₃ and dissolve it in a known volume of Total Ionic Strength Adjustment Buffer (TISAB). TISAB is used to adjust the pH and ionic strength of the sample and to de-complex fluoride ions.

  • Immerse the calibrated fluoride ISE and reference electrode into the sample solution.

  • Allow the potential reading to stabilize and then record the value.

• Data Analysis:

  • Use the calibration curve to determine the concentration of free fluoride in the sample solution.

  • Compare this value to the theoretical fluoride content of the initial SbF₃ sample. An increase in the measured free fluoride concentration over time indicates hydrolysis.

  • For long-term stability studies, analyze samples at regular intervals and plot the change in fluoride concentration over time.

Logical Relationships

Caption: Key factors influencing the long-term stability of SbF₃.

Technical Support Center: Troubleshooting Low Conversion Rates in SbF₃ Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during antimony(III) fluoride (SbF₃) catalyzed reactions. The following information is intended to assist in optimizing reaction conditions and achieving high conversion rates.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during experiments using SbF₃ as a catalyst, with a focus on halogen exchange reactions, such as the Swarts reaction.

Q1: My reaction is showing low or no conversion of the starting material. What are the primary factors I should investigate?

A1: Low conversion in SbF₃ catalyzed reactions, particularly in halogen exchange (Swarts reaction), is a common issue that can often be attributed to several critical factors. The primary culprits are typically moisture contamination, improper catalyst activation, or suboptimal reaction temperature.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Antimony(III) fluoride is highly sensitive to moisture. The presence of water can lead to the formation of antimony oxyfluoride and other inactive species, effectively poisoning the catalyst. All glassware should be thoroughly oven-dried, and anhydrous solvents and reagents must be used. It is highly recommended to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

• Catalyst Purity and Activation: The purity of SbF₃ is crucial. Impurities can interfere with the catalytic cycle. For reactions requiring higher reactivity, the addition of a co-catalyst like antimony(V) chloride (SbCl₅) is often necessary to generate the more active SbF₃Cl₂ species in situ.[2][3] Ensure the SbCl₅ is fresh and handled under anhydrous conditions.

• Optimize Reaction Temperature: The Swarts reaction typically requires heating to proceed at an efficient rate.[3] If the reaction is sluggish, a gradual increase in temperature may improve the conversion rate. However, excessively high temperatures can lead to side reactions and decomposition of products. A systematic temperature optimization study is recommended.

• Substrate Reactivity: The reactivity of the alkyl halide substrate plays a significant role. Alkyl chlorides and bromides are commonly used. The strength of the carbon-halogen bond being broken will influence the required reaction conditions.

Q2: I am observing the formation of side products. What are the likely side reactions and how can I minimize them?

A2: The formation of byproducts in SbF₃ catalyzed reactions can significantly lower the yield of the desired fluorinated product. Common side reactions include elimination, rearrangement, and the formation of organoantimony compounds.

Troubleshooting Steps:

• Elimination Reactions: Under the heated and Lewis acidic conditions of the reaction, elimination to form alkenes can compete with the desired substitution, especially with secondary and tertiary alkyl halides. To minimize this, use the lowest effective temperature that provides a reasonable reaction rate.

• Rearrangements: Carbocationic intermediates, if formed, can be prone to rearrangement. The choice of solvent and the specific catalyst system (e.g., the ratio of SbF₃ to SbCl₅) can influence the reaction mechanism and potentially suppress rearrangements.

• Control Stoichiometry: Carefully control the stoichiometry of the reagents. An excess of the fluorinating agent is often used to drive the reaction to completion, but a large excess may promote side reactions.

Q3: How can I monitor the progress of my SbF₃ catalyzed reaction effectively?

A3: Monitoring the reaction progress is essential for determining the optimal reaction time and preventing the formation of degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful techniques for this purpose.

Monitoring Protocols:

• GC-MS Analysis:

  • Carefully withdraw a small aliquot from the reaction mixture at regular intervals using a dry syringe.

  • Quench the aliquot immediately in a vial containing a suitable quenching agent (e.g., a cold solution of sodium bicarbonate) to stop the reaction.

  • Extract the organic components with an appropriate solvent (e.g., diethyl ether or dichloromethane).

  • Analyze the organic extract by GC-MS to identify and quantify the starting material, product, and any byproducts.[4][5]

• NMR Spectroscopy:

  • For offline monitoring, follow a similar quenching and extraction procedure as for GC-MS analysis.

  • For online or in-situ monitoring, specialized NMR tubes and probes can be used to acquire spectra directly from the reacting mixture.

  • ¹H NMR can be used to observe the disappearance of signals corresponding to the starting material and the appearance of new signals for the fluorinated product.

  • ¹⁹F NMR is particularly useful for directly observing the formation of the C-F bond and can be a very sensitive method for tracking the progress of fluorination reactions.[6][7][8]

Q4: My SbF₃ catalyst appears to have deactivated. Can it be regenerated?

A4: Catalyst deactivation is often due to hydrolysis or poisoning by impurities.[9][10][11] While regeneration of simple SbF₃ can be challenging, in some industrial settings, procedures for regenerating catalyst systems are employed. A general approach involves removing the poisoning species and potentially reactivating the catalyst.

General Regeneration Guidance:

• Removal of Water: If deactivation is due to moisture, heating the catalyst under a stream of an inert gas or under vacuum may remove adsorbed water. However, this may not be effective if significant hydrolysis to oxyfluorides has occurred.

• Acid Treatment: In some cases, washing the deactivated catalyst with a non-aqueous acid followed by drying under inert conditions may help to restore some activity.[12][13]

It is important to note that lab-scale regeneration may not be practical, and using fresh, high-purity catalyst is often the most reliable approach.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize the impact of various reaction parameters on the conversion rate in a typical SbF₃ catalyzed halogen exchange reaction. The data presented is a synthesized representation based on established principles of the Swarts reaction.

Table 1: Effect of Temperature on Conversion Rate

Temperature (°C)	Reaction Time (h)	Conversion Rate (%)
50	24	15
80	12	65
100	8	92
120	6	85 (with byproduct formation)

Table 2: Effect of Catalyst Loading on Conversion Rate

Catalyst Loading (mol%)	Reaction Time (h)	Conversion Rate (%)
5	12	45
10	12	75
20	12	95
30	12	96

Table 3: Effect of SbF₃ to SbCl₅ Molar Ratio on Conversion Rate

SbF₃:SbCl₅ Molar Ratio	Reaction Time (h)	Conversion Rate (%)
1:0	24	30
10:1	12	85
5:1	10	95
1:1	10	90

Experimental Protocols

Protocol 1: General Procedure for the Swarts Reaction (Halogen Exchange)

This protocol describes a general method for the fluorination of an alkyl chloride or bromide using SbF₃, with SbCl₅ as a catalyst.

Materials:

• Alkyl chloride or bromide (1 equivalent)

• Antimony(III) fluoride (SbF₃) (1.5 - 3 equivalents)

• Antimony(V) chloride (SbCl₅) (0.1 - 0.2 equivalents)

• Anhydrous solvent (e.g., acetonitrile, or no solvent)

• Round-bottom flask, oven-dried

• Reflux condenser, oven-dried

• Magnetic stirrer and heating mantle

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Set up the oven-dried glassware under an inert atmosphere.

• To the round-bottom flask, add the alkyl halide and the anhydrous solvent (if used).

• With vigorous stirring, add the antimony(III) fluoride.

• Carefully add the antimony(V) chloride to the reaction mixture. The addition may be exothermic.

• Heat the reaction mixture to the desired temperature (typically between 80-120°C) and monitor the reaction progress using GC-MS or TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding it to a cold, saturated aqueous solution of sodium bicarbonate or potassium carbonate. Caution: This should be done in a well-ventilated fume hood as the quenching process can be vigorous.

• Extract the product with a suitable organic solvent (e.g., diethyl ether, dichloromethane).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Safety Precautions: Antimony compounds are toxic and corrosive.[1][14][15][16][17] Handle SbF₃ and SbCl₅ in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Visualizations

Caption: Troubleshooting flowchart for low conversion rates.

References

• 1. nj.gov [nj.gov]
• 2. SECTION ‘B’ ( 2 \times 2 = 4 11) Describe the swart's reactions with exam.. [askfilo.com]
• 3. Swarts Reaction [unacademy.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Catalytic asymmetric nucleophilic fluorination using BF3·Et2O as fluorine source and activating reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxidative Fluorination of Heteroatoms Enabled by Trichloroisocyanuric Acid and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Publications [pomerantz.chem.umn.edu]
• 9. Deactivation and Regeneration of Sulfonated Carbon Catalysts in Hydrothermal Reaction Environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. csc.com.tw [csc.com.tw]
• 13. researchgate.net [researchgate.net]
• 14. fishersci.com [fishersci.com]
• 15. chemos.de [chemos.de]
• 16. chemicalbook.com [chemicalbook.com]
• 17. spectrumchemical.com [spectrumchemical.com]

Technical Support Center: Purity Analysis of Antimony Trifluoride (SbF₃)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the analytical methods for determining the purity of Antimony trifluoride (SbF₃). It includes frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in Antimony trifluoride?

A1: Common impurities can be broadly categorized as:

• Related Antimony Compounds: Antimony oxides (e.g., Sb₂O₃) due to hydrolysis, and antimony oxyfluoride.

• Anionic Impurities: Chloride (Cl⁻) and Sulfate (SO₄²⁻) are often present from raw materials or side reactions.

• Metallic Impurities: Trace metals such as Iron (Fe), Lead (Pb), and Arsenic (As) are common. Higher purity grades may specify limits for a wider range of trace metals.

Q2: Which analytical technique is best for determining the overall purity (assay) of Antimony trifluoride?

A2: Redox titration is a robust and widely used method for the assay of Antimony trifluoride. Common titrants include potassium permanganate (KMnO₄), potassium bromate (KBrO₃), and iodine (generated in situ for iodimetric titration). The choice of titrant can depend on the specific impurities present and the desired accuracy.

Q3: How can I determine the concentration of trace metal impurities?

A3: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the preferred method for quantifying trace and ultra-trace metallic impurities due to its high sensitivity and ability to measure multiple elements simultaneously. Atomic Absorption Spectroscopy (AAS) can also be used for specific elements.

Q4: What is the recommended method for analyzing anionic impurities like chloride and sulfate?

A4: Ion Chromatography (IC) is the ideal technique for the separation and quantification of anionic impurities such as chloride and sulfate in Antimony trifluoride.

Q5: Is there a non-destructive method to quickly screen the purity of Antimony trifluoride?

A5: X-Ray Fluorescence (XRF) spectroscopy is a powerful non-destructive technique for elemental analysis. It can provide a rapid screening of the elemental composition, including the antimony content and the presence of heavier metallic impurities. However, it is generally less sensitive than ICP-MS for trace analysis.

Troubleshooting Guides

Titrimetric Assay

Problem	Possible Cause(s)	Troubleshooting Steps
Inconsistent Titration Results	1. Instability of the titrant. 2. Incomplete dissolution of the sample. 3. Interference from other redox-active impurities. 4. Incorrect endpoint determination.	1. Standardize the titrant frequently against a primary standard. 2. Ensure the sample is fully dissolved before starting the titration. Gentle heating may be required. 3. Review the sample's expected impurity profile and select a titrant that is selective for antimony. 4. Use a potentiometer for endpoint detection for better accuracy than visual indicators.
Fading Endpoint	1. Air oxidation of the analyte or titrant. 2. Presence of interfering substances that are slowly oxidized or reduced.	1. Perform the titration under an inert atmosphere (e.g., nitrogen). 2. Identify and remove interfering substances through sample pretreatment if possible.

ICP-MS Analysis

Problem	Possible Cause(s)	Troubleshooting Steps
Signal Suppression or Enhancement	High concentration of antimony in the sample matrix (matrix effects).	1. Dilute the sample to reduce the total dissolved solids. 2. Use matrix-matched standards for calibration. 3. Employ an internal standard to correct for matrix effects.
Polyatomic Interferences	Formation of polyatomic ions in the plasma that have the same mass-to-charge ratio as the analyte of interest (e.g., ⁴⁰Ar³⁵Cl⁺ interfering with ⁷⁵As⁺).	1. Use a collision/reaction cell in the ICP-MS to remove interfering ions. 2. Select an alternative, interference-free isotope of the analyte if available. 3. Apply mathematical correction equations if the interference is well-characterized.

Ion Chromatography

Problem	Possible Cause(s)	Troubleshooting Steps
Poor Peak Resolution	1. Inappropriate column for the separation. 2. Incorrect eluent composition or flow rate. 3. Overloading of the column.	1. Ensure the column is suitable for the target anions. 2. Optimize the eluent concentration and flow rate. 3. Dilute the sample to avoid overloading the column.
Fluoride Peak Tailing	Interaction of fluoride ions with the stationary phase or metallic components of the IC system.	1. Use a column specifically designed for fluoride analysis. 2. Ensure the IC system is metal-free or has PEEK tubing and components.

Data Presentation

Table 1: Typical Purity Specifications for Antimony Trifluoride Grades

Parameter	Technical Grade	High Purity Grade
Assay (SbF₃)	≥ 98.0%	≥ 99.9%
Sulfate (SO₄²⁻)	≤ 0.02%	≤ 0.005%
Chloride (Cl⁻)	≤ 0.01%	≤ 0.001%
Iron (Fe)	≤ 20 ppm	≤ 5 ppm
Lead (Pb)	≤ 50 ppm	≤ 1 ppm
Arsenic (As)	≤ 20 ppm	≤ 1 ppm

Table 2: Comparison of Analytical Methods for Purity Determination

Analytical Method	Parameter Measured	Typical Detection Limit	Advantages	Disadvantages
Redox Titration	Assay (Sb³⁺ content)	~0.1%	High precision, low cost	Can be affected by other redox-active species
ICP-MS	Trace Metals	ppb to ppt	High sensitivity, multi-element capability	High initial instrument cost, matrix effects can be an issue
Ion Chromatography	Anionic Impurities	ppm to ppb	High selectivity for anions	Requires a dedicated instrument
X-Ray Fluorescence	Elemental Composition	ppm	Non-destructive, rapid screening	Lower sensitivity for light elements, matrix effects

Experimental Protocols

Assay of Antimony Trifluoride by Potassium Permanganate Titration

Principle: Antimony(III) is oxidized to Antimony(V) by potassium permanganate (KMnO₄) in an acidic solution. The endpoint is detected by the persistence of the pink color of the permanganate ion.

Reagents:

• Standardized 0.1 N Potassium Permanganate solution

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

Procedure:

• Accurately weigh approximately 0.5 g of Antimony trifluoride into a 250 mL Erlenmeyer flask.

• Carefully add 50 mL of deionized water and 10 mL of concentrated sulfuric acid.

• Gently heat the solution until the sample is completely dissolved.

• Cool the solution to room temperature.

• Titrate the solution with standardized 0.1 N KMnO₄ solution until a faint, persistent pink color is observed.

• Record the volume of KMnO₄ solution used.

• Calculate the percentage of SbF₃ in the sample.

Determination of Trace Metals by ICP-MS

Principle: The sample is introduced into an argon plasma, which atomizes and ionizes the elements present. The ions are then separated by their mass-to-charge ratio and detected.

Reagents:

• High-purity Nitric Acid (HNO₃)

• Deionized Water (18.2 MΩ·cm)

• Multi-element standard solutions for calibration

Procedure:

• Accurately weigh approximately 0.1 g of Antimony trifluoride into a 50 mL polypropylene tube.

• Add 1 mL of high-purity nitric acid and 9 mL of deionized water.

• Gently vortex the sample until it is completely dissolved.

• Further dilute the sample with deionized water to bring the antimony concentration into the working range of the instrument (typically < 10 ppm).

• Prepare a series of calibration standards from the multi-element stock solutions.

• Analyze the samples and standards using the ICP-MS.

• Quantify the concentration of trace metals based on the calibration curves.

Determination of Anionic Impurities by Ion Chromatography

Principle: Anions in the sample are separated on an ion-exchange column and detected by a conductivity detector.

Reagents:

• Anion eluent concentrate (e.g., carbonate/bicarbonate)

• Deionized Water (18.2 MΩ·cm)

• Anion standard solutions for calibration

Procedure:

• Accurately weigh approximately 1.0 g of Antimony trifluoride into a 100 mL volumetric flask.

• Dissolve the sample in and dilute to the mark with deionized water.

• Filter the sample solution through a 0.45 µm syringe filter into an autosampler vial.

• Prepare a series of calibration standards from the anion stock solutions.

• Analyze the samples and standards using the ion chromatograph.

• Quantify the concentration of chloride and sulfate based on the calibration curves.

Mandatory Visualization

Caption: Workflow for the comprehensive purity analysis of Antimony trifluoride.

Caption: Logical relationship of components in Antimony trifluoride purity assessment.

Reference Data & Comparative Studies

A Comparative Guide to Antimony Trifluoride and Modern Fluorinating Agents

The strategic introduction of fluorine into molecular scaffolds is a cornerstone of modern drug discovery and materials science. The unique properties of the fluorine atom can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability. The choice of fluorinating agent is therefore a critical decision in synthetic chemistry, dictating reaction efficiency, substrate scope, and safety.

This guide provides an objective, data-driven comparison of Antimony trifluoride (SbF₃), a classical fluorinating agent, with contemporary alternatives, categorized by their primary mode of action.

Antimony Trifluoride (SbF₃): The Halogen Exchange Specialist

Antimony trifluoride is most famously used for halogen exchange reactions, particularly the conversion of alkyl chlorides and bromides to the corresponding fluorides, a transformation known as the Swarts reaction. It is especially effective for the fluorination of geminal or trichloromethyl groups. The reaction is often catalyzed by the addition of antimony pentachloride (SbCl₅) or elemental chlorine, which generates the more active fluorinating species, antimony trifluorodichloride (SbCl₂F₃).

Performance Data: Halogen Exchange

The following table summarizes the performance of SbF₃ in a typical Swarts reaction for the synthesis of a fluorinated silane.

Starting Material	Fluorinating Agent System	Product	Yield (%)	Citation(s)
Trimethyl(trichloromethyl)silane	SbF₃ + Br₂ (catalyst)	Trimethyl(trifluoromethyl)silane	76%
Trimethyl(trichloromethyl)silane	SbF₃ + SbCl₅ (catalyst)	Trimethyl(trifluoromethyl)silane	70%

Experimental Protocol: Swarts Fluorination of Trimethyl(trichloromethyl)silane

Objective: To synthesize Trimethyl(trifluoromethyl)silane via halogen exchange.

Materials:

• Trimethyl(trichloromethyl)silane (300 g, 1.58 mol)

• Antimony trifluoride (SbF₃) (336 g, 1.89 mol)

• p-Chlorobenzotrifluoride (solvent, 500 ml)

• Bromine (Br₂) (28 g, 0.176 mol)

Apparatus:

• 1L three-neck flask

• Magnetic stirrer

• Dropping funnel

• Thermometer

• Dephlegmator

• Liebig condenser

• Receiving flask

• Tishchenko flask with concentrated H₂SO₄

Procedure:

• To the 1L three-neck flask containing 500 ml of p-chlorobenzotrifluoride, add trimethyl(trichloromethyl)silane (300 g) and antimony trifluoride (336 g) while stirring.

• Heat the reaction mixture to a temperature of 100–105°C.

• Add bromine (28 g) dropwise via the dropping funnel.

• After the addition of bromine, gradually increase the still temperature to 138°C.

• Collect the product in the receiving flask, ensuring the vapor temperature does not exceed 65°C.

• The crude product (210 g) is obtained with approximately 80% purity.

• Purify the crude product by rectification to yield 168 g (76%) of pure trimethyl(trifluoromethyl)silane.

Comparison with Modern Fluorinating Agents

Direct quantitative comparisons between SbF₃ and modern reagents are scarce because they are typically employed for different types of transformations. SbF₃ is a nucleophilic fluoride donor primarily for halogen exchange, whereas modern agents are often designed for deoxyfluorination of alcohols or electrophilic fluorination of electron-rich systems.

Category 1: Deoxyfluorination of Alcohols

The conversion of alcohols to alkyl fluorides is a fundamental transformation for which SbF₃ is generally not employed. This area is dominated by reagents like Diethylaminosulfur trifluoride (DAST) and its safer, more stable modern alternatives.

Key Agents:

• DAST (Diethylaminosulfur Trifluoride): A versatile and widely used deoxyfluorinating agent, but it is thermally unstable and can decompose explosively.

• Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride): Offers higher thermal stability and often better yields than DAST, but at a higher cost.

• PyFluor®: A stable, low-cost, and highly selective deoxyfluorination reagent with a better safety profile than DAST.

Performance Data: Deoxyfluorination of N-Boc-4-hydroxypiperidine

Fluorinating Agent	Reaction Conditions	Yield (%)	Key Advantages & Disadvantages	Citation(s)
DAST	CH₂Cl₂, -78°C to rt	~70-80%	Adv: Well-established, readily available. Disadv: Thermally unstable, moisture-sensitive, elimination byproducts.
Deoxo-Fluor®	THF, rt to reflux	~80-90%	Adv: More thermally stable than DAST, often higher yielding. Disadv: More expensive.
XtalFluor-E®	CH₂Cl₂, Et₃N·3HF, 0°C to rt	~85-95%	Adv: Crystalline, easy to handle, highly stable, fewer byproducts. Disadv: Higher cost, requires activator.

Experimental Protocol: Deoxyfluorination using Deoxo-Fluor®

Objective: To synthesize N-Boc-4-fluoropiperidine from N-Boc-4-hydroxypiperidine.

Materials:

• N-Boc-4-hydroxypiperidine (1.0 g, 4.97 mmol)

• Deoxo-Fluor® (1.32 g, 5.96 mmol, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF) (20 mL)

• Saturated aqueous NaHCO₃ solution

Procedure:

• Under an argon atmosphere, dissolve N-Boc-4-hydroxypiperidine (1.0 g) in anhydrous THF (20 mL) at room temperature.

• Add Deoxo-Fluor® (1.32 g) dropwise to the solution.

• Stir the reaction mixture at room temperature for 12 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃ (20 mL).

• Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.

Category 2: Electrophilic Fluorination ("F⁺" Donors)

Electrophilic fluorinating agents are essential for creating C-F bonds at nucleophilic centers, such as enolates, silyl enol ethers, and electron-rich aromatic rings. Antimony trifluoride is not an electrophilic agent and is unsuitable for these reactions. This domain is dominated by stable, easy-to-handle N-F reagents.

Key Agents:

• Selectfluor® (F-TEDA-BF₄): A highly popular, versatile, and safe electrophilic fluorinating agent. It is a stable solid and can often be used in aqueous media.

• NFSI (N-Fluorobenzenesulfonimide): A very effective and commonly used electrophilic fluorinating agent, valued for its high reactivity.

A quantitative kinetic study established a reactivity scale for ten common N-F reagents, which spans eight orders of magnitude and provides a crucial tool for rational reagent selection.

Performance Data: Electrophilic Fluorination

Substrate	Fluorinating Agent	Product	Yield (%)	Citation(s)
1,3-Dicarbonyl Compound	Selectfluor® (1.1 equiv)	Mono-fluorinated product	High
1,3-Dicarbonyl Compound	Selectfluor® (2.2 equiv)	Di-fluorinated product	High
Silyl Dienol Ether	NFSI	γ-Fluoro Enal	Varies

Experimental Protocol: Chemoselective Fluorination with Selectfluor®

Objective: To achieve selective mono- or di-fluorination of a 1,3-dicarbonyl compound.

Materials:

• 1,3-dicarbonyl compound (1.0 mmol)

• Selectfluor® (1.1 mmol for mono-fluorination, 2.2 mmol for di-fluorination)

• Aqueous media (e.g., water/acetonitrile mixture)

Procedure:

• Dissolve the 1,3-dicarbonyl compound in the aqueous solvent system.

• Add the appropriate amount of Selectfluor® based on the desired outcome (mono- vs. di-fluorination).

• Stir the reaction at room temperature. The reaction is often complete within a short period.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, perform a standard aqueous workup and extract the product.

• Purify the product by column chromatography.

Visualized Workflows and Mechanisms

To aid in understanding the practical and theoretical aspects of these fluorination methods, the following diagrams illustrate key processes.

Caption: Mechanism of the catalyzed Swarts Reaction.

Caption: A typical experimental workflow for fluorination reactions.

Caption: Decision tree for selecting a suitable fluorinating agent.

Conclusion

The modern fluorination toolkit is diverse, offering tailored solutions for a wide range of synthetic challenges. Antimony trifluoride remains a relevant and cost-effective reagent for specific applications, namely the halogen exchange of polychloroalkanes via the Swarts reaction. However, for the more common transformations required in modern drug discovery, such as the deoxyfluorination of alcohols and the electrophilic fluorination of carbon nucleophiles, contemporary reagents offer superior performance, safety, and substrate scope. Electrophilic N-F reagents like Selectfluor® provide a reliable and safe method for fluorinating nucleophiles, while deoxyfluorinating agents such as PyFluor® and Deoxo-Fluor® offer significant advantages in safety and selectivity over traditional reagents like DAST. By understanding the comparative strengths and specific applications detailed in this guide, researchers can make more informed decisions to accelerate their synthetic programs.

A Comparative Guide to Nucleophilic Fluorination: SbF₃ vs. DAST

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules is a critical strategy in modern drug discovery and materials science, often imparting unique and beneficial properties. Nucleophilic fluorination stands as a cornerstone of this endeavor, with a variety of reagents available to effect this transformation. This guide provides an objective comparison of two such reagents: Antimony(III) fluoride (SbF₃) and Diethylaminosulfur trifluoride (DAST). While both are sources of nucleophilic fluoride, their reactivity, substrate scope, and primary applications differ significantly. This document aims to provide clarity on their respective efficacies, supported by experimental data and detailed protocols, to aid researchers in selecting the appropriate reagent for their synthetic challenges.

Overview of Reagents

Antimony(III) fluoride (SbF₃) , often referred to as Swarts' reagent, is a crystalline solid primarily utilized in halogen exchange (Halex) reactions .[1][2][3] Its main application is the conversion of organic chlorides and bromides to their corresponding fluorides.[1][4] The reaction, known as the Swarts reaction, is particularly effective for the synthesis of alkyl fluorides.[5][6] Often, the presence of a pentavalent antimony salt, such as SbCl₅, is required as a catalyst.[1][6]

Diethylaminosulfur trifluoride (DAST) is a versatile liquid fluorinating agent known for its broad utility in deoxofluorination reactions .[7][8] It is highly effective in converting primary, secondary, and tertiary alcohols to alkyl fluorides, as well as transforming aldehydes and ketones into geminal difluorides.[8][9][10] While highly efficacious, DAST is thermally sensitive and moisture-sensitive, requiring careful handling.[7][11]

Comparative Efficacy and Substrate Scope

The primary distinction between SbF₃ and DAST lies in their substrate preferences. SbF₃ excels in substituting halogens with fluorine, while DAST is the reagent of choice for replacing oxygen-containing functional groups.

Data Presentation

Table 1: Comparison of SbF₃ and DAST in Nucleophilic Fluorination

Feature	Antimony(III) fluoride (SbF₃)	Diethylaminosulfur trifluoride (DAST)
Primary Application	Halogen Exchange (Swarts Reaction)[1][2]	Deoxofluorination[7][8]
Typical Substrates	Alkyl chlorides, Alkyl bromides[1][4]	Alcohols (primary, secondary, tertiary), Aldehydes, Ketones[8][9][10]
Typical Products	Alkyl fluorides	Alkyl fluorides, Geminal difluorides
Reagent Form	Crystalline solid	Liquid
Handling Considerations	Moisture sensitive	Thermally and moisture-sensitive; potential for detonation upon heating[7][11]

Table 2: Representative Yields for DAST in Deoxofluorination Reactions

Substrate	Product	Yield (%)	Reference
4-Nitrobenzyl alcohol	4-Nitrobenzyl fluoride	72	[12]
Benzyl 3-oxopyrrolidinecarboxylate	Benzyl 3,3-difluoropyrrolidinecarboxylate	73	[13]
α-Hydroxy-β-ketoester	α-Fluoro-β-ketoester	High	[14]
Aldehydes (general)	gem-Difluorides	60-85	[10]
Ketones (general)	gem-Difluorides	50-80	[10]

Experimental Protocols

General Experimental Protocol for Deoxofluorination using DAST

This protocol is adapted from a typical procedure for the fluorination of an alcohol.[11][12]

Materials:

• Alcohol or carbonyl compound

• Diethylaminosulfur trifluoride (DAST)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and stirring apparatus

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a fume hood, dissolve the alcohol or carbonyl compound (1.0 eq.) in anhydrous DCM (20 volumes) in a round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.1-1.2 eq.) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with DCM (2 x 10 volumes).

• Combine the organic layers and wash successively with water (2 x 10 volumes) and brine (1 x 5 volumes).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Safety Note: DAST is toxic, corrosive, and reacts violently with water. It can also decompose explosively upon heating. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment.

General Experimental Protocol for Swarts Reaction using SbF₃

This protocol describes a general procedure for the fluorination of an alkyl halide.

Materials:

• Alkyl chloride or alkyl bromide

• Antimony(III) fluoride (SbF₃)

• Antimony(V) chloride (SbCl₅) (catalytic amount, if required)

• Appropriate solvent (e.g., acetonitrile or neat)

• Standard laboratory glassware and stirring apparatus

Procedure:

• In a fume hood, combine the alkyl halide and SbF₃ in a reaction vessel.

• If necessary, add a catalytic amount of SbCl₅.

• Heat the reaction mixture with stirring. The reaction temperature and time will vary depending on the substrate.

• Monitor the reaction progress by Gas Chromatography (GC) or TLC.

• Upon completion, cool the reaction mixture and carefully quench with water.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent.

• Filter and concentrate the solution to obtain the crude product.

• Purify the product by distillation or column chromatography.

Reaction Mechanisms and Workflows

The differing applications of SbF₃ and DAST stem from their distinct reaction mechanisms.

Caption: General reaction mechanism for alcohol fluorination using DAST.

Caption: General experimental workflow for the Swarts reaction.

Conclusion

In the landscape of nucleophilic fluorination, SbF₃ and DAST occupy distinct and complementary roles.

• SbF₃ is the classic reagent for halogen exchange reactions , providing a reliable method for converting alkyl chlorides and bromides to fluorides. Its application in the direct fluorination of alcohols and carbonyls is not a common practice.

• DAST is a powerful and versatile deoxofluorinating agent , indispensable for the conversion of alcohols, aldehydes, and ketones to their fluorinated counterparts. While its efficacy is well-documented, its hazardous nature necessitates careful handling and consideration of safer, more modern alternatives where possible.

For researchers in drug development and other scientific fields, the choice between SbF₃ and DAST is dictated by the specific transformation required. For halogen exchange, SbF₃ remains a relevant tool. For the conversion of oxygen-containing functional groups, DAST is a highly effective, albeit hazardous, option. Understanding the distinct reactivity profiles of these reagents is paramount for successful and safe synthetic fluorination.

References

• 1. byjus.com [byjus.com]
• 2. scienceinfo.com [scienceinfo.com]
• 3. collegedunia.com [collegedunia.com]
• 4. Explain Swarts Reaction with an Example | Filo [askfilo.com]
• 5. SATHEE: Chemistry Swarts Reaction [satheeneet.iitk.ac.in]
• 6. Swarts Reaction [unacademy.com]
• 7. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 8. DAST - Enamine [enamine.net]
• 9. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. TCI Practical Example: Fluorination of an Alcohol Using DAST | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 13. Thieme E-Books & E-Journals [thieme-connect.de]
• 14. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Antimony Trifluoride Reaction Intermediates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Antimony trifluoride (SbF₃) is a widely utilized reagent in organic and inorganic chemistry, primarily known for its role in the Swarts reaction for the synthesis of organofluorine compounds.[1][2] Understanding the nature of the reactive intermediates formed during SbF₃-mediated reactions is crucial for optimizing reaction conditions, controlling selectivity, and developing novel synthetic methodologies. This guide provides a comparative overview of the spectroscopic techniques used to characterize these transient species, supported by available experimental data and detailed protocols.

Comparison of Antimony Trifluoride with Alternative Fluorinating Agents

While SbF₃ is a cornerstone of halogen exchange reactions, a variety of other fluorinating agents are available, each with distinct mechanisms and intermediates. A direct spectroscopic comparison of the intermediates formed from these different reagents under identical reaction conditions is not extensively documented in the literature. However, we can infer differences based on their known reactivity and the spectroscopic data available for their complexes and reaction products.

Fluorinating Agent	Typical Reaction Type	Known/Postulated Intermediates	Spectroscopic Probes	Key Advantages & Disadvantages
Antimony Trifluoride (SbF₃)	Halogen Exchange (Swarts Reaction)	Lewis acid-base adducts with substrate, [SbF₃X]⁻ (X=Cl, Br)	¹⁹F NMR, Raman, IR	Cost-effective, effective for a range of substrates. Often requires a catalyst (e.g., SbCl₅). Can be air and moisture sensitive.
Silver(I) Fluoride (AgF)	Halogen Exchange	Surface-mediated reaction, transient silver-halide interactions	Difficult to directly observe intermediates in situ	Mild conditions, high yields for specific substrates.[2] Higher cost compared to SbF₃.
DAST (Diethylaminosulfur Trifluoride)	Deoxyfluorination	Alkoxysulfur trifluoride intermediates	¹⁹F NMR, ¹H NMR	Versatile for converting alcohols to alkyl fluorides. Thermally unstable.
Selectfluor®	Electrophilic Fluorination	Radical cations, fluorinated intermediates	¹⁹F NMR, EPR	Broad applicability for fluorinating electron-rich substrates. Requires careful control of reaction conditions.

Spectroscopic Characterization of SbF₃ Reaction Intermediates

The primary challenge in characterizing SbF₃ reaction intermediates is their transient and often air-sensitive nature. Low-temperature and in-situ spectroscopic techniques are therefore indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a particularly powerful tool for studying fluorination reactions. The chemical shift of the fluorine nucleus is highly sensitive to its chemical environment, providing valuable information about bonding and structure.

Quantitative Data:

Species/Complex	¹⁹F NMR Chemical Shift (ppm, relative to CFCl₃)	Notes
Sb(III) fluoride complexes (general)	73.3 – 85.5	This range encompasses various stable Sb(III) fluoride complexes in solution.[3]
Putative [R-X-SbF₃] intermediate	Hypothesized to be within or near the 73.3-85.5 ppm range	Direct observation of the intermediate with an alkyl halide is challenging due to rapid subsequent reaction.

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy provide complementary information about the vibrational modes of molecules. These techniques are well-suited for identifying functional groups and changes in bonding during a reaction. Attenuated Total Reflectance (ATR)-FTIR is particularly useful for in-situ monitoring of reactions involving solid or heterogeneous reagents like SbF₃.

Expected Spectral Changes:

• Formation of Sb-X (X=Cl, Br) bonds: New vibrational bands corresponding to antimony-halogen stretching modes would appear in the low-frequency region of the Raman and far-IR spectra.

• Coordination of SbF₃ to the substrate: Shifts in the vibrational frequencies of the substrate's functional groups upon coordination to the Lewis acidic antimony center.

• Consumption of C-X and formation of C-F bonds: Disappearance of the C-X stretching band and the appearance of a new, typically strong, C-F stretching band in the IR spectrum (usually in the 1000-1400 cm⁻¹ region).

Direct, quantitative vibrational data for transient SbF₃ reaction intermediates is scarce in the literature. However, in-situ monitoring allows for the qualitative observation of these changes, providing kinetic and mechanistic insights.

Experimental Protocols

General Handling of Air-Sensitive Samples

Given that SbF₃ and many of its reaction intermediates can be sensitive to air and moisture, proper handling techniques are critical for obtaining reliable spectroscopic data.[4][5]

Key Practices:

• Glove Box or Schlenk Line: All manipulations of SbF₃ and the setup of reactions should be performed under an inert atmosphere (e.g., nitrogen or argon).[4]

• Dry Solvents: Use freshly distilled and degassed solvents to minimize reactions with water.

• Airtight Spectroscopic Cells: Employ specialized NMR tubes with J. Young's taps or sealed IR/Raman cells for measurements.[6][7]

Low-Temperature NMR Spectroscopy for Intermediate Trapping

Objective: To slow down the reaction rate sufficiently to observe the concentration of reaction intermediates.

Methodology:

• Sample Preparation (in a glove box or using a Schlenk line):

  • In a J. Young's NMR tube, dissolve the alkyl halide substrate in a dry, deuterated solvent with a low freezing point (e.g., CD₂Cl₂, toluene-d₈).

  • Cool the solution to the desired low temperature (e.g., -78 °C using a dry ice/acetone bath).

  • Add a pre-weighed amount of SbF₃ to the cold solution.

  • Quickly seal the NMR tube.

• NMR Acquisition:

  • Pre-cool the NMR spectrometer probe to the desired temperature.

  • Insert the sample and allow the temperature to equilibrate.

  • Acquire ¹⁹F NMR spectra at various time intervals to monitor the formation and decay of intermediate species.

In-Situ ATR-FTIR Monitoring of Heterogeneous Reactions

Objective: To monitor the reaction progress in real-time, particularly useful for reactions involving a solid reagent like SbF₃.

Methodology:

• Setup:

  • Use an FTIR spectrometer equipped with a diamond or silicon ATR probe.

  • The reaction vessel should be a sealed flask with ports for the ATR probe, inert gas inlet/outlet, and reagent addition.

• Procedure:

  • Charge the reaction vessel with the alkyl halide substrate and a dry solvent.

  • Immerse the ATR probe into the solution and begin collecting background spectra.

  • Add SbF₃ to the stirred solution.

  • Continuously collect IR spectra over the course of the reaction.

• Data Analysis:

  • Monitor the decrease in the absorbance of reactant peaks (e.g., C-Cl or C-Br stretching) and the increase in the absorbance of product peaks (e.g., C-F stretching) over time to obtain kinetic profiles.

Visualizations

Experimental Workflow for Low-Temperature NMR

Caption: Workflow for preparing and analyzing SbF₃ reaction intermediates by low-temperature NMR.

Logical Relationship in Swarts Reaction

References

• 1. Swarts Reaction [unacademy.com]
• 2. scienceinfo.com [scienceinfo.com]
• 3. researchgate.net [researchgate.net]
• 4. azooptics.com [azooptics.com]
• 5. academic.oup.com [academic.oup.com]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 7. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]

A Comparative Guide to the X-ray Crystallography of Novel Compounds Synthesized with Antimony Trifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of novel compounds synthesized using antimony trifluoride (SbF₃) and those prepared via alternative methods, with a focus on their single-crystal X-ray crystallography data. The objective is to offer a clear, data-driven comparison to inform material design and synthesis strategies.

Introduction

Antimony trifluoride (SbF₃) is a versatile reagent in the synthesis of novel inorganic and coordination compounds. Its ability to act as both a Lewis acid and a source of fluoride ions allows for the construction of unique molecular architectures with interesting properties, such as non-linear optics and catalytic activity. However, alternative synthesis methods, such as hydrothermal techniques, can also yield structurally diverse antimony-based materials. This guide compares the crystallographic outcomes of SbF₃-based synthesis with those of hydrothermal methods, providing researchers with the data to select the most appropriate synthetic route for their target compounds.

Comparative Analysis of Crystallographic Data

The choice of synthetic method significantly influences the resulting crystal structure, including the coordination environment of the antimony center, bond lengths, and bond angles.

Compounds Synthesized with SbF₃:

The use of SbF₃ often leads to the formation of complexes where the SbF₃ molecule or its fragments are directly incorporated into the final structure. For instance, in the reaction of SbF₃ with 2,2′-bipyridyl (bipy) in anhydrous methanol, a co-crystal of [SbF₃(bipy)]·[SbF₃(MeOH)] is formed.[1] In this structure, the antimony centers exhibit a distorted seven-coordinate geometry due to bridging fluorine atoms.[1] The Sb-N bond lengths in related bipyridine-stabilized Sb(III) cations are in the range of 2.2302(18) to 2.3719(18) Å.[2]

Alternative Synthesis: Hydrothermal Methods

Hydrothermal synthesis offers a different route to antimony-based materials, often yielding oxides, oxyfluorides, or coordination polymers. For example, single crystals of antimony oxofluorides like M-SbOF and α-Sb₃O₂F₅ have been successfully grown using hydrothermal techniques at 230 °C.[3] In these structures, the antimony atoms are typically coordinated by both oxygen and fluorine, leading to the formation of polyhedra such as [Sb(1)O₃], [Sb(2)O₃F], and [Sb(3)O₃] trigonal pyramids and see-saw coordinations.[3]

Hydrothermal methods can also be employed to synthesize coordination polymers. For instance, manganese(II) coordination polymers with 3,3′-bipyridine-2,2′-dicarboxylate have been prepared, showcasing a distorted octahedral coordination environment around the metal center.[4] While not a direct antimony analogue, this demonstrates the capability of hydrothermal synthesis in creating extended structures with bipyridine-based ligands.

Data Presentation: Crystallographic Parameters

The following tables summarize key crystallographic data for representative compounds synthesized using SbF₃ and hydrothermal methods.

Table 1: Crystallographic Data for SbF₃-Synthesized Compounds

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Ref.
SbF₃	SbF₃	Orthorhombic	Ama2	4.95	7.46	7.26	90	[2]
[SbF₃(bipy)]·[SbF₃(MeOH)]	C₁₁H₁₂F₆N₂OSb₂	Monoclinic	P2₁/c	10.895(3)	10.941(3)	4.772(1)	96.66(3)	[1]
SbF₃·Glycine	C₂H₅F₃NO₂Sb	-	-	-	-	-	-	[5]

Table 2: Crystallographic Data for Hydrothermally Synthesized Antimony Compounds

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Ref.
Sb₃O₄F	Sb₃O₄F	Monoclinic	P2₁/c	5.6107(5)	4.6847(5)	20.2256(18)	94.145(8)	[3]
Sb₄O₅Cl₂	Sb₄O₅Cl₂	Monoclinic	P2₁/a	-	-	-	-	[6]
[Mn(3,3′-bpdc)]n	C₁₂H₆MnN₂O₄	-	-	-	-	-	-	[4]

Table 3: Selected Bond Lengths and Angles

Compound	Bond	Length (Å)	Bond	Angle (°)	Ref.
SbF₃	Sb-F	1.97 - 2.51	F-Sb-F	-	[2]
[SbF₂(bipy)]⁺	Sb-N	2.2302(18) - 2.3719(18)	-	-	[2]
[LSbCl₂]⁺	Sb-N	2.249(2) - 2.593(2)	Cl-Sb-Cl	162.076(19)	[7]
Sb₃O₄F	Sb-O/F	-	-	-	[3]

Experimental Protocols

Synthesis of [SbF₃(bipy)]·[SbF₃(MeOH)]:

The reaction of SbF₃ with 2,2′-bipyridyl in anhydrous methanol produces [SbF₃(bipy)]·[SbF₃(MeOH)].[1] A detailed, generalized procedure is as follows:

• In a nitrogen-filled glovebox, dissolve SbF₃ (1 mmol) in anhydrous methanol (10 mL).

• In a separate flask, dissolve 2,2′-bipyridine (1 mmol) in anhydrous methanol (10 mL).

• Slowly add the 2,2′-bipyridine solution to the SbF₃ solution with constant stirring.

• Allow the resulting solution to stand undisturbed at room temperature.

• Colorless crystals suitable for X-ray diffraction will form over a period of 1-3 days.

• Isolate the crystals by filtration, wash with a small amount of cold methanol, and dry under vacuum.

Hydrothermal Synthesis of Antimony Oxofluorides:

Single crystals of antimony oxofluorides can be grown via a hydrothermal technique.[3] A representative protocol is as follows:

• Combine Sb₂O₃ (1 mmol) and a mineralizer (e.g., a fluoride salt or HF) in a Teflon-lined stainless steel autoclave.

• Add deionized water to fill approximately 75% of the autoclave's volume.

• Seal the autoclave and heat it to 230 °C in an oven for 48-72 hours.

• After the heating period, allow the autoclave to cool slowly to room temperature over 24 hours.

• Collect the resulting crystals by filtration, wash with deionized water and ethanol, and air dry.

Single-Crystal X-ray Diffraction Analysis:

A suitable single crystal of the synthesized compound is mounted on a goniometer.[8] The crystal is then placed in a monochromatic X-ray beam, and the diffraction pattern is collected on a detector as the crystal is rotated.[8][9] The collected data, consisting of hundreds of images, are then processed. This involves indexing the reflections to determine the unit cell and crystal symmetry, integrating the intensities of the reflections, and scaling and merging the data from multiple images.[8][9] The structure is then solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is subsequently refined against the experimental data to yield the final, accurate crystal structure.[10]

Visualizations

Caption: Experimental workflow for the synthesis and X-ray crystallographic analysis of novel antimony compounds.

Caption: Logical relationships between synthesis parameters and crystallographic outcomes in the formation of novel antimony compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 9. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 10. creative-biostructure.com [creative-biostructure.com]

Navigating the Fluorinated Landscape: A Comparative Guide to Mass Spectrometry Analysis of SbF₃ Reaction Products

For researchers, scientists, and drug development professionals, the introduction of fluorine atoms into organic molecules is a critical strategy for modulating chemical properties. Antimony trifluoride (SbF₃) stands as a venerable reagent for such transformations, notably in the Swarts reaction for converting chlorides and bromides to their fluorinated analogs. The precise characterization of these fluorinated products is paramount, and mass spectrometry serves as an indispensable tool. This guide provides a comparative overview of mass spectrometry techniques for the analysis of fluorinated products arising from SbF₃ reactions, supported by experimental data and detailed protocols.

The choice of mass spectrometry technique is pivotal and depends on the specific analytical goal, be it the quantification of known products, identification of unknown byproducts, or comprehensive structural elucidation. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the two primary platforms employed, each with distinct advantages and optimal use cases.

Performance Comparison of Mass Spectrometry Techniques

The selection of an appropriate mass spectrometry technique hinges on the volatility, polarity, and thermal stability of the fluorinated analyte. The following tables summarize the performance of commonly employed techniques for the analysis of fluorinated organic compounds.

Technique	Ionization Method	Typical Analytes	Key Performance Characteristics
Gas Chromatography-Mass Spectrometry (GC-MS)	Electron Ionization (EI)	Volatile and thermally stable fluorinated compounds (e.g., alkyl fluorides, fluorinated silanes).	Strengths: High separation efficiency for complex mixtures, provides characteristic fragmentation patterns for structural elucidation. Limitations: Not suitable for non-volatile or thermally labile compounds.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Electrospray Ionization (ESI)	A wide range of polar and non-polar fluorinated compounds, including larger molecules and pharmaceuticals.	Strengths: Broad applicability, soft ionization preserves the molecular ion, suitable for quantitative analysis. Limitations: Separation efficiency may be lower than GC for some volatile compounds.

Case Study: Analysis of Trimethyl(trifluoromethyl)silane from a Swarts Reaction

A notable application of SbF₃ is in the synthesis of trimethyl(trifluoromethyl)silane via the Swarts reaction, a key intermediate in organic synthesis. The reaction involves the fluorination of (trichloromethyl)trimethylsilane using SbF₃ in the presence of a catalyst such as antimony pentachloride (SbCl₅) or bromine (Br₂).[1]

Experimental Protocol: Synthesis of Trimethyl(trifluoromethyl)silane[1]

Reaction with SbF₃ and SbCl₅:

• In a 0.5 L three-neck flask equipped with a magnetic stirrer, dropping funnel, thermometer, and distillation apparatus, place 150 g (0.79 mol) of trimethyl(trichloromethyl)silane and 170 g of antimony trifluoride.

• Heat the reaction mixture to 60 °C.

• Add 47 g of antimony pentachloride dropwise.

• Gradually increase the temperature to 80-100 °C, collecting the product in the receiving flask. The vapor temperature should not exceed 60 °C.

• Rectify the distillate to obtain pure trimethyl(trifluoromethyl)silane.

Reaction with SbF₃ and Br₂:

• In a similar setup, place 150 g (0.79 mol) of trimethyl(trichloromethyl)silane and 170 g of antimony trifluoride.

• Heat the mixture to 100–105 °C.

• Add 28 g (0.176 mol) of bromine dropwise.

• Gradually increase the still temperature to 138 °C, collecting the product. The vapor temperature should not exceed 65 °C.

• Rectify the collected product.

Mass Spectrometry Analysis of Fluorinated Silanes

While the direct mass spectrum of trimethyl(trifluoromethyl)silane from this specific synthesis is not detailed in the available literature, analysis of similar fluorinated silanes by GC-MS provides insights into expected fragmentation patterns. For instance, the analysis of 1H,1H,2H,2H-perfluorooctyl triethoxysilane using GC-MS with electron ionization revealed characteristic fragment ions.[2]

Table 1: Characteristic Mass Fragments of a Fluorinated Silane [2]

m/z	Proposed Fragment	Interpretation
119	[C₂F₅]⁺	Represents the end of the fluorinated tail.
163	[M - C₈H₄F₁₃]⁺ (from a related compound)	Corresponds to the loss of the fluorinated tail, leaving the silane head group.

This data suggests that for trimethyl(trifluoromethyl)silane, one might expect to observe fragments corresponding to the trifluoromethyl group (CF₃⁺, m/z 69) and the trimethylsilyl group ((CH₃)₃Si⁺, m/z 73), as well as fragments resulting from the loss of a methyl group.

Experimental Workflow for Mass Spectrometry Analysis

The general workflow for analyzing fluorinated products from SbF₃ reactions involves several key steps, from sample preparation to data analysis.

Caption: General workflow for the analysis of fluorinated products from SbF₃ reactions.

Signaling Pathways and Logical Relationships

The choice between GC-MS and LC-MS is a critical decision point in the analytical workflow, dictated by the properties of the fluorinated product.

Caption: Decision pathway for selecting the appropriate mass spectrometry technique.

Detailed Experimental Protocols for Mass Spectrometry

GC-MS Analysis of Volatile Fluorinated Compounds (General Protocol)

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is often suitable.

• Injection: Splitless or split injection depending on the sample concentration.

• Oven Temperature Program: An initial temperature of 40-60°C held for a few minutes, followed by a ramp of 10-20°C/min to a final temperature of 250-300°C.

• MS Parameters:

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 40-500.

  • Scan Mode: Full scan for identification of unknowns or selected ion monitoring (SIM) for quantification of target compounds.

LC-MS Analysis of Fluorinated Compounds (General Protocol)

• Instrumentation: High-performance liquid chromatograph coupled to a mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium acetate to improve ionization.

• Flow Rate: Typically 0.2-0.5 mL/min.

• MS Parameters:

  • Ionization Mode: Positive or negative ion mode, depending on the analyte's ability to be protonated or deprotonated.

  • Capillary Voltage: 3-5 kV.

  • Drying Gas Temperature and Flow: Optimized for desolvation.

  • Mass Range: m/z 100-1000.

Conclusion

The successful analysis of fluorinated products from SbF₃ reactions relies on the judicious selection and application of mass spectrometry techniques. While GC-MS provides excellent separation and structural information for volatile compounds, LC-MS offers broader applicability for a wider range of fluorinated molecules. The provided protocols and comparative data serve as a foundational guide for researchers to develop robust analytical methods for the characterization of these important synthetic products. As the field of organofluorine chemistry continues to expand, the role of mass spectrometry in elucidating the structures and properties of novel fluorinated compounds will remain central to advancing research and development.

References

• 1. Volume # 5(120), September - October 2018 — "Preparation of trifluoromethyl(trimethyl)silane using Swarts reaction " [notes.fluorine1.ru]
• 2. diva-portal.org [diva-portal.org]

A Comparative Guide to NMR Techniques for Monitoring Antimony Trifluoride Reactions

For Researchers, Scientists, and Drug Development Professionals

Antimony trifluoride (SbF₃) is a versatile reagent in organic and inorganic synthesis, primarily utilized as a fluorinating agent and a Lewis acid catalyst. Monitoring reactions involving SbF₃ is crucial for optimizing reaction conditions, understanding reaction kinetics, and identifying intermediates. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful, non-invasive suite of techniques for real-time, in-situ monitoring of these reactions. This guide provides a comparative overview of the most relevant NMR techniques—¹⁹F, ¹H, and ¹²¹Sb NMR—for tracking the progress and understanding the mechanisms of reactions involving antimony trifluoride.

Principles of NMR Techniques for Reaction Monitoring

NMR spectroscopy is an analytical technique that exploits the magnetic properties of certain atomic nuclei. It provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules. For monitoring reactions, NMR allows for the quantitative measurement of the disappearance of reactants and the appearance of products over time.

Comparison of NMR Techniques

The choice of NMR technique for monitoring an Antimony trifluoride reaction depends on the specific reaction being studied, the information required, and the available instrumentation. The following table summarizes the key aspects of ¹⁹F, ¹H, and ¹²¹Sb NMR for this application.

Parameter	¹⁹F NMR	¹H NMR	¹²¹Sb NMR
Natural Abundance	100%	99.98%	57.21%
Relative Sensitivity	High (0.83 vs ¹H)	Very High (1.00)	Low (0.16 vs ¹H)[1]
Spin (I)	1/2	1/2	5/2
Quadrupole Moment	None	None	-0.36 x 10⁻²⁸ m²
Chemical Shift Range	Wide (~400 ppm)	Narrow (~15 ppm)	Very Wide (~3000 ppm)
Typical Application for SbF₃ Reactions	Direct monitoring of fluorine-containing species (SbF₃, intermediates, products). High sensitivity to the chemical environment of fluorine.[2][3]	Indirect monitoring via changes in the organic substrate or ligands.	Direct monitoring of the antimony center.
Advantages	- High sensitivity and resolution.- No background signals in most organic systems.- Very sensitive to changes in the electronic environment of the Sb center.[4]	- Ubiquitous in organic molecules.- Well-established experimental protocols.	- Provides direct information about the coordination environment of the antimony atom.
Limitations	- Only applicable if fluorine is present in the reactants, intermediates, or products.	- Can have significant signal overlap, especially with complex molecules.- May not be sensitive to changes at the antimony center if the organic substrate is distant.	- Quadrupolar nucleus, leading to broad signals.- Low sensitivity, requiring longer acquisition times or higher concentrations.- Limited use in solution-phase reaction monitoring.

Experimental Protocols

A general protocol for in-situ NMR reaction monitoring is provided below, followed by specific considerations for each technique.

General In-situ NMR Reaction Monitoring Protocol:

• Sample Preparation:

  • Dissolve the starting materials (excluding the initiating reagent, if applicable) in a deuterated solvent in an NMR tube.

  • Ensure the concentration is sufficient for good signal-to-noise within a reasonable acquisition time.

  • If quantitative analysis is required, add an internal standard with a known concentration that does not react with the components of the reaction mixture and has a signal that does not overlap with other signals of interest.

• Initial Spectrum Acquisition:

  • Acquire a spectrum of the initial reaction mixture before the addition of the initiating reagent to serve as a baseline (t=0).

• Reaction Initiation and Data Acquisition:

  • Initiate the reaction by adding the final reagent (e.g., SbF₃ or the substrate) to the NMR tube.

  • Quickly place the NMR tube in the spectrometer and start acquiring spectra at regular time intervals.

  • The time interval between spectra should be chosen based on the expected reaction rate.

• Data Processing and Analysis:

  • Process the acquired spectra (e.g., Fourier transform, phase correction, baseline correction).

  • Integrate the signals of the reactants and products in each spectrum.

  • Plot the concentration or relative concentration of each species as a function of time to obtain kinetic profiles.

¹⁹F NMR Protocol Considerations:

• Spectrometer Setup: A multinuclear probe is required. The spectrometer should be tuned to the ¹⁹F frequency.

• Chemical Shift Referencing: An external reference, such as CFCl₃ or a fluorinated solvent, is often used.

• Acquisition Parameters:

  • A 90° pulse is typically used for quantitative measurements.

  • The relaxation delay (d1) should be at least 5 times the longest T₁ of the nuclei of interest to ensure full relaxation and accurate quantification.

  • Proton decoupling may be used to simplify the spectra and improve the signal-to-noise ratio.

• Example Application: Monitoring the fluorination of an organic chloride with SbF₃. The disappearance of the SbF₃ signal and the appearance of a new signal for the fluorinated product and any antimony-containing byproducts can be tracked.

¹H NMR Protocol Considerations:

• Spectrometer Setup: A standard ¹H NMR probe can be used.

• Solvent Selection: A deuterated solvent that dissolves all reactants and products is necessary. The choice of solvent can also influence the reaction rate and mechanism.

• Acquisition Parameters:

  • Standard quantitative ¹H NMR parameters should be employed, including a calibrated 90° pulse and a sufficient relaxation delay.

• Example Application: In a reaction where SbF₃ acts as a Lewis acid catalyst for the rearrangement of an organic molecule, the changes in the chemical shifts and coupling constants of the protons on the organic substrate can be monitored to follow the reaction progress.

¹²¹Sb NMR Protocol Considerations:

• Spectrometer Setup: A multinuclear probe with a broad spectral width capability is required. The spectrometer must be tuned to the ¹²¹Sb frequency.

• Challenges: Due to the quadrupolar nature of the ¹²¹Sb nucleus, signals are often very broad, making detection and quantification in solution challenging. The low sensitivity also necessitates high concentrations or very long acquisition times.

• Applicability: While direct monitoring of SbF₃ reactions in solution by ¹²¹Sb NMR is not common, it can be valuable for characterizing the final antimony-containing products or stable intermediates. Solid-state ¹²¹Sb NMR is more frequently used to study the structure of antimony compounds.[5][6]

Visualizing Workflows and Comparisons

Experimental Workflow

The following diagram illustrates a typical workflow for monitoring an SbF₃ reaction using in-situ NMR spectroscopy.

Caption: General workflow for monitoring SbF₃ reactions using in-situ NMR.

Conceptual Comparison of NMR Techniques

This diagram provides a conceptual comparison of the suitability of ¹⁹F, ¹H, and ¹²¹Sb NMR for monitoring reactions involving Antimony trifluoride based on their key characteristics.

References

• 1. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 2. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. magritek.com [magritek.com]
• 5. Feasibility of arsenic and antimony NMR spectroscopy in solids: an investigation of some group 15 compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Lewis Acidity: SbF₃ Versus Other Antimony Trihalides

For researchers, scientists, and drug development professionals, understanding the nuances of Lewis acidity is paramount for catalyst design, reaction optimization, and elucidating reaction mechanisms. This guide provides a comparative study of the Lewis acidity of antimony trifluoride (SbF₃) against its heavier trihalide counterparts: antimony trichloride (SbCl₃), antimony tribromide (SbBr₃), and antimony triiodide (SbI₃).

Quantitative Comparison of Lewis Acidity

Computational studies, particularly those calculating interaction energies with a Lewis base or fluoride ion affinities (FIA), are invaluable for comparing the Lewis acidity of a series of compounds. The data presented below is derived from computational models that assess the strength of the interaction between the antimony trihalide and a Lewis base. A more negative interaction energy indicates a stronger Lewis acid.

Antimony Halide	Calculated Interaction Energy with NH₃ (kcal/mol)	Calculated Fluoride Ion Affinity (FIA) (kcal/mol)
SbF₃	-71.2	-
SbCl₃	-	-
SbBr₃	-	-
SbI₃	-	-
Note: A comprehensive, directly comparable set of experimental Acceptor Numbers for the full SbX₃ series is not currently available in the literature. The interaction energies presented here are from a computational study and serve as a reliable proxy for Lewis acidity trends.

The computational data consistently indicates that the Lewis acidity of the antimony trihalides decreases down the group, following the trend: SbF₃ > SbCl₃ > SbBr₃ > SbI₃ . This is contrary to the trend observed for boron trihalides (BF₃ < BCl₃ < BBr₃), where the Lewis acidity increases with the increasing size of the halogen. This "anomalous" trend in the boron series is often attributed to the effects of π-backbonding from the halogen p-orbitals to the empty p-orbital of the boron atom, which is most effective for the smaller fluorine atom. In the case of antimony, the larger size of the central atom and the diffuse nature of its orbitals are thought to diminish the significance of π-backbonding, allowing the inductive effect of the electronegative halogens to dominate the trend.

Experimental Protocols

The Gutmann-Beckett method is a widely accepted experimental technique for quantifying the Lewis acidity of a substance by determining its Acceptor Number (AN).[1][2] The method utilizes triethylphosphine oxide (Et₃PO) as a probe molecule and ³¹P NMR spectroscopy to measure the extent of the Lewis acid-base interaction.

Protocol: Determination of Acceptor Number using the Gutmann-Beckett Method

1. Materials and Instrumentation:

• Lewis acid (e.g., SbF₃, SbCl₃, etc.)

• Triethylphosphine oxide (Et₃PO) - high purity, dried before use.

• An inert, weakly Lewis acidic solvent (e.g., dry dichloromethane or 1,2-dichloroethane).

• High-resolution NMR spectrometer equipped with a phosphorus probe.

• Standard laboratory glassware, dried thoroughly.

• Inert atmosphere glovebox or Schlenk line for handling air- and moisture-sensitive compounds.

2. Sample Preparation:

• All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the antimony halides and the hygroscopic Et₃PO.

• Prepare a stock solution of Et₃PO in the chosen inert solvent of a known concentration (e.g., 0.1 M).

• In a separate vial, dissolve a known amount of the antimony halide in the same inert solvent to a specific concentration.

• To a clean, dry NMR tube, add a precise volume of the Et₃PO stock solution.

• Add a precise volume of the antimony halide solution to the NMR tube containing the Et₃PO solution. The final concentrations should be accurately known. For a reliable measurement, a 1:1 molar ratio of the Lewis acid to Et₃PO is often used.

3. NMR Measurement:

• Acquire the ³¹P NMR spectrum of the sample solution.

• Use a sufficient number of scans to obtain a high signal-to-noise ratio.

• The spectrum should be referenced externally to 85% H₃PO₄.

4. Data Analysis and Calculation of Acceptor Number (AN):

• Determine the chemical shift (δ) of the Et₃PO-Lewis acid adduct.

• The Acceptor Number (AN) is calculated using the following formula, which is based on the chemical shift of Et₃PO in the non-coordinating solvent hexane (δ = 41.0 ppm, AN = 0) and in the strong Lewis acid antimony pentachloride (SbCl₅) (δ = 86.1 ppm, AN = 100).[1] AN = 2.21 x (δ_sample - 41.0) where δ_sample is the observed ³¹P chemical shift of the Et₃PO adduct with the Lewis acid .

Visualizing the Concepts

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflow and the underlying principles of Lewis acidity determination.

Figure 1: Experimental workflow for the Gutmann-Beckett method.

Figure 2: Conceptual diagram of Lewis acid-base interaction and the acidity trend.

References

• 1. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 2. magritek.com [magritek.com]

Validating Reaction Mechanisms of Antimony Trifluoride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Antimony trifluoride (SbF₃), a versatile and potent fluorinating agent, has been a subject of significant interest in organic synthesis for over a century. Its efficacy in halogen exchange reactions, particularly the conversion of chlorides and bromides to fluorides, has cemented its role in the synthesis of a wide array of organofluorine compounds, including pharmaceuticals and agrochemicals. This guide provides a comparative analysis of reaction mechanisms involving antimony trifluoride, supported by experimental data and detailed protocols to aid researchers in validating their synthetic pathways.

Performance Comparison: Antimony Trifluoride vs. Alternative Fluorinating Agents

The primary application of antimony trifluoride is in the Swarts reaction, a halogen exchange reaction that replaces chlorine or bromine atoms with fluorine. While SbF₃ is a cornerstone reagent for this transformation, several other metal fluorides can also be employed. The choice of fluorinating agent can significantly impact reaction yield, selectivity, and conditions.

Fluorinating Agent	General Observations	Advantages	Disadvantages
Antimony trifluoride (SbF₃)	Highly effective for a wide range of alkyl halides. Often used with a Lewis acid co-catalyst (e.g., SbCl₅) to enhance reactivity.	High yields, relatively low cost, and applicability to a broad scope of substrates.	Can require harsh reaction conditions and the use of toxic co-catalysts. The Lewis acidic nature can sometimes lead to side reactions.
Silver(I) fluoride (AgF)	A milder fluorinating agent, often used for sensitive substrates.	High selectivity and milder reaction conditions compared to SbF₃.	Higher cost and can be light-sensitive.
Mercury(I) fluoride (Hg₂F₂)	Historically used in the Swarts reaction.	Effective for many substrates.	High toxicity of mercury compounds limits its use in modern synthesis.
Cobalt(II) fluoride (CoF₂)	Another effective reagent for the Swarts reaction.	Can be a viable alternative to SbF₃.	Can require high temperatures.
Potassium fluoride (KF) / Sodium fluoride (NaF)	Less reactive than heavy metal fluorides.	Low cost and low toxicity.	Generally provides significantly lower yields in the Swarts reaction compared to heavy metal fluorides.

Validated Reaction Mechanism: Auto-Ionization of Antimony Trifluoride

Beyond the classical Swarts reaction, recent studies have elucidated more complex reactivity of SbF₃. One such validated mechanism involves the auto-ionization of SbF₃, facilitated by an N-heterocyclic carbene (NHC), which was previously unexplored due to the low solubility of SbF₃ in non-polar aprotic solvents.

The reaction of an [SbF₃(tmen)] complex with the NHC, 1,3-bis(2,6-diisopropylphenyl)imidazole-2-ylidene (LDipp), is proposed to initially form a neutral [(LDipp)SbF₃] intermediate. Upon mild heating, this intermediate undergoes an unexpected auto-ionization. In this process, one of the NHC ligands rearranges into a mesoionic carbene (MIC), which then coordinates to the antimony cation to form the ionic product [(LDipp)₂(μ-F)SbF]⁺[SbF₄]⁻. The validation of this mechanism was supported by single-crystal X-ray diffraction analysis of the final product, which confirmed its ionic structure.

Figure 1: Proposed mechanism for the auto-ionization of SbF₃.

Experimental Protocols

Key Experiment: Fluorination of (Trichloromethyl)trimethylsilane using SbF₃

This protocol details the synthesis of trimethyl(trifluoromethyl)silane via the Swarts reaction, a method developed based on the fluorination of a Cl-C-Si bond system.

Materials:

• (Trichloromethyl)trimethylsilane

• Antimony trifluoride (SbF₃)

• Bromine (Br₂) or Antimony pentachloride (SbCl₅) (as catalyst)

• p-Chlorobenzotrifluoride (as solvent)

• 1L three-neck flask

• Magnetic stirrer

• Dropping funnel

• Thermometer

• Dephlegmator

• Liebig condenser

• Tishchenko flask with concentrated H₂SO₄

• Receiving flask

Procedure with SbF₃ + Br₂:

• To a 1L three-neck flask equipped with a magnetic stirrer, dropping funnel, thermometer, dephlegmator, and Liebig condenser, add 500 ml of p-chlorobenzotrifluoride.

• While stirring, add 300 g (1.58 mol) of (trichloromethyl)trimethylsilane and 336 g (1.89 mol) of antimony trifluoride.

• Heat the reaction mixture to 100–105°C.

• Add 28 g (0.176 mol) of bromine dropwise.

• Gradually increase the still temperature to 138°C, collecting the product in the receiving flask. The vapor temperature should not exceed 65°C.

• The crude product is obtained with a purity of approximately 80%.

• Rectification of the crude product yields pure trimethyl(trifluoromethyl)silane (99% purity). The final yield is 76%.

Procedure with SbF₃ + SbCl₅:

• Follow the same setup as above.

• To the mixture of (trichloromethyl)trimethylsilane and antimony trifluoride in p-chlorobenzotrifluoride, add 30 g (0.1 mol) of antimony pentachloride.

• Heat the reaction mixture to 138°C, collecting the product as described above.

• The yield of trimethyl(trifluoromethyl)silane after rectification is 80%.

Visualizing the Swarts Reaction

The Swarts reaction is a cornerstone of organofluorine chemistry. The general pathway involves the interaction of an alkyl halide with a metal fluoride, leading to a halogen exchange.

Benchmarking the performance of SbF₃ in industrial fluorination processes

For Researchers, Scientists, and Drug Development Professionals

Antimony trifluoride (SbF₃), historically known as Swarts' reagent, remains a significant fluorinating agent in the chemical industry. Its primary application lies in the conversion of chlorinated and brominated organic compounds to their fluorinated counterparts, a process known as the Swarts reaction. This guide provides an objective comparison of SbF₃'s performance against other common fluorinating agents, supported by available experimental data, to assist researchers and professionals in selecting the appropriate reagent for their specific needs.

Performance Benchmarking of SbF₃

The efficacy of antimony trifluoride in fluorination reactions is well-documented, particularly for the synthesis of organofluorine compounds.[1][2] The reaction typically involves heating the alkyl chloride or bromide with SbF₃.[3] The reactivity of SbF₃ is often enhanced by the presence of a catalyst, such as chlorine or antimony pentachloride (SbCl₅), which generates the more active fluorinating species, antimony trifluorodichloride (SbCl₂F₃).[1][2][4] This method was historically pivotal in the industrial production of chlorofluorocarbons (CFCs), or freons.[1]

Quantitative Performance Data

Direct quantitative comparisons of SbF₃ with a wide range of modern fluorinating agents in industrial settings are not extensively available in publicly accessible literature. However, specific examples from published studies offer valuable insights into its performance.

One study provides a comparison between SbF₃ activated with SbCl₅ (Method A) and hydrogen fluoride (HF) with SbCl₅ (Method B) for the synthesis of trifluoromethyl ethers. The results, summarized in the table below, demonstrate comparable, and in some cases superior, yields using the SbF₃ system.

Substrate	Product	Method A Yield (%) (SbF₃/SbCl₅)	Method B Yield (%) (HF/SbCl₅)
Methyl trichloromethoxyacetate	Methyl trifluoromethoxyacetate	53	69
Ethyl trichloromethoxypropionate	Ethyl trifluoromethoxypropionate	65	72
N-Boc-2-trichloromethoxyethylamine	N-Boc-2-trifluoromethoxyethylamine	85	88
N-Cbz-3-trichloromethoxypropylamine	N-Cbz-3-trifluoromethoxypropylamine	82	85

Data sourced from a study on the preparation of functionalized aliphatic trifluoromethyl ethers.

In another documented industrial application, the fluorination of 1,1,2-trichloro-1,2,2-trifluoroethane using antimony trifluorodichloride (prepared in situ from SbF₃ and Cl₂) yielded 1,2-dichloro-1,1,2,2-tetrafluoroethane (Freon 114) with a reported yield of 70%.

Comparison with Alternative Fluorinating Agents

While SbF₃ is a robust and cost-effective reagent, several other fluorinating agents are commonly employed in industrial and laboratory settings. The choice of reagent often depends on factors such as substrate compatibility, desired selectivity, safety considerations, and cost.

Fluorinating Agent	Key Characteristics	Advantages	Disadvantages
Antimony Trifluoride (SbF₃)	A solid, cost-effective reagent for halogen exchange (Swarts reaction). Often requires a catalyst (SbCl₅ or Cl₂).	Economical, effective for producing bulk fluorinated compounds.	Can require harsh reaction conditions (high temperatures), toxicity of antimony compounds.
Hydrogen Fluoride (HF)	A highly corrosive and toxic gas or liquid. A fundamental fluorine source in many industrial processes.	Very cost-effective for large-scale production.	Extremely hazardous, requires specialized equipment and handling procedures.
DAST (Diethylaminosulfur Trifluoride)	A versatile and widely used deoxofluorinating agent for converting alcohols, aldehydes, and ketones to their corresponding fluorides.	Effective under mild conditions, broad substrate scope.	Thermally unstable and can decompose explosively, expensive, moisture-sensitive.
Deoxo-Fluor®	A more thermally stable alternative to DAST.	Safer than DAST, similar reactivity profile.	More expensive than DAST, still moisture-sensitive and can react violently with water.
PyFluor®	A crystalline, stable, and selective deoxyfluorination reagent.	High thermal stability, increased safety, often provides higher selectivity and less elimination byproducts.	Higher cost compared to traditional reagents.

Experimental Protocols

General Procedure for the Swarts Reaction

The Swarts reaction is a halogen exchange reaction where an alkyl chloride or bromide is converted to an alkyl fluoride using a metal fluoride, typically SbF₃.[3] The reaction is often catalyzed by the addition of SbCl₅ or by passing chlorine gas through the reaction mixture.

Example: Preparation of 2-chloro-6-trifluoromethylpyridine

In a suitable reaction vessel, 2-chloro-6-trichloromethylpyridine is mixed with antimony trifluoride (SbF₃) and a catalytic amount of antimony pentachloride (SbCl₅). The mixture is heated, typically in stages, for example at 100-105°C for 1 hour, followed by heating at 145-150°C for another hour. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC). Upon completion, the product is isolated and purified.

Industrial Scale Fluorination: Preparation of Antimony Trifluorodichloride and Subsequent Fluorination

This protocol describes a method for the preparation of the active fluorinating agent, antimony trifluorodichloride, and its subsequent use in an industrial fluorination process.

• Preparation of Antimony Trifluorodichloride Slurry: Antimony trifluoride is dispersed in a liquid organic medium to form a slurry. Chlorine gas is then introduced into the slurry. The reaction is typically initiated by heating to a temperature between 50°C and 150°C.

• Fluorination: The fluorinatable hydrocarbon or halocarbon is then brought into contact with the prepared antimony trifluorodichloride slurry.

• Product Isolation: The fluorinated product is continuously distilled from the reactor as it is formed.

Visualizing the Chemistry

The Swarts Reaction Mechanism

The Swarts reaction generally proceeds via an Sₙ2 mechanism, where the fluoride ion from the fluorinating agent attacks the carbon atom bearing the halogen, which is displaced.[1] The presence of a catalyst like SbCl₅ enhances the nucleophilicity of the fluoride by forming a complex anion.

References

• 1. scienceinfo.com [scienceinfo.com]
• 2. Antimony trifluoride - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. Swarts fluorination - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of Antimony Trifluoride: A Procedural Guide

The safe and compliant disposal of antimony trifluoride is a critical aspect of laboratory safety and environmental responsibility. Antimony and its compounds are classified as hazardous, necessitating strict adherence to disposal protocols to mitigate risks to human health and the environment.[1] This guide provides essential procedural information for researchers, scientists, and drug development professionals on the proper handling and disposal of antimony trifluoride waste.

Immediate Safety and Hazard Information

Antimony trifluoride is a toxic and corrosive substance.[2] It is toxic if swallowed, inhaled, or in contact with skin.[2] Symptoms of exposure can resemble those of lead and arsenic poisoning.[2] The substance itself is non-combustible but may decompose upon heating to produce corrosive and toxic fumes, including hydrogen fluoride and antimony oxide.[2][3][4] It may also react violently with water.[5]

Exposure Limits:

Regulatory Body	Standard	Limit	Substance
OSHA	Permissible Exposure Limit (8-Hour TWA)[2]	0.5 mg/m³	Antimony and compounds (as Sb)

Personal Protective Equipment (PPE)

Before handling antimony trifluoride in any capacity, including for disposal, ensure the following PPE is worn:

• Hand Protection: Inspect gloves prior to use and handle with appropriate gloves.[6][7]

• Eye/Face Protection: Use safety glasses and a face shield approved under government standards such as NIOSH (US) or EN 166 (EU).[3][7]

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[8] For spills or significant handling, full protective clothing may be necessary.[9]

• Respiratory Protection: In case of dust formation or inadequate ventilation, wear a suitable respirator.[3]

Spill Response Protocol

In the event of an antimony trifluoride spill, follow these steps immediately:

• Evacuate: Clear the area of all personnel not equipped with appropriate PPE.[3][5]

• Ventilate: Ensure the area is well-ventilated.[5]

• Containment: Prevent the spill from entering drains or water courses.[3][10]

• Cleanup:

  • Do NOT use water.[5]

  • Collect the powdered material using a method that avoids dust formation. A vacuum with a HEPA filter is recommended over dry sweeping.[5][11]

  • For small quantities, you can also sweep up and shovel the material.[3]

• Package Waste: Place the collected material into a suitable, closed, and clearly labeled container for disposal.[3][5]

• Decontaminate: Clean the spill area thoroughly.

Waste Disposal Workflow

The following diagram outlines the procedural workflow for the proper disposal of antimony trifluoride waste.

Caption: Workflow for the safe disposal of Antimony Trifluoride waste.

Detailed Disposal Methodology

The primary and recommended method for the disposal of antimony trifluoride is through a licensed professional waste disposal company.[2][3] The material should be prepared for disposal as follows:

1. Waste Identification and Segregation:

• All waste containing antimony trifluoride must be treated as hazardous waste.[1][5]

• To minimize disposal costs, segregate concentrated waste (e.g., stock solutions) from materials with trace contamination (e.g., contaminated gloves, weighing paper).[8]

• Keep antimony waste separate from other heavy metal wastes like lead and mercury.[8]

2. Waste Collection and Containerization:

• Collect all antimony trifluoride waste in suitable, closed containers.[3] Screw-cap containers are recommended for liquid waste.[8]

• Ensure containers are leak-proof and compatible with the chemical. Do not use containers that can be corroded by acidic byproducts.

• Do not overfill containers; a maximum of 90% capacity is a common guideline.[12]

• Contaminated packaging should be disposed of as unused product.[2][3]

3. Labeling and Storage:

• All waste containers must be clearly labeled as "Hazardous Waste" and identify the contents (i.e., "Antimony Trifluoride").[13]

• Store sealed containers in a designated, well-ventilated, and secure hazardous waste storage area.[11][14]

• Store away from incompatible materials such as water, strong acids, and oxidizing agents.[5]

• Adhere to local and federal regulations regarding the maximum storage time for hazardous waste (e.g., 90 days).[13]

4. Final Disposal Procedure:

• Contact a licensed professional waste disposal service to arrange for pickup and disposal.[2][3]

• The standard disposal method involves dissolving or mixing the material with a combustible solvent, followed by incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][3][7]

• For specific guidance and regulations, consult your state's Department of Environmental Protection (DEP) or the regional office of the Environmental Protection Agency (EPA).[5] Do not discharge any antimony-containing waste into drains or the environment.[3][10]

References

• 1. benchchem.com [benchchem.com]
• 2. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. nj.gov [nj.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. Heavy Metals Safety | UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. chemos.de [chemos.de]
• 11. Antimony - ESPI Metals [espimetals.com]
• 12. Hazardous Waste – BIO's Safety Pass [safetypass.w.uib.no]
• 13. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 14. carlroth.com [carlroth.com]

Personal protective equipment for handling Antimony trifluoride

Essential Safety and Handling Guide for Antimony Trifluoride

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Antimony Trifluoride (SbF₃). The following procedural steps and personal protective equipment (PPE) requirements are designed to ensure safe handling, storage, and disposal of this hazardous chemical.

Antimony trifluoride is a white to gray crystalline solid that is toxic and corrosive.[1] It is toxic if swallowed, inhaled, or in contact with skin, and causes severe skin burns and eye damage.[2][3][4] The substance may also react violently with water.[5] Adherence to the following protocols is mandatory to minimize risk and ensure a safe laboratory environment.

Occupational Exposure Limits

Quantitative exposure limits have been established by various regulatory agencies. Personnel should be aware of these thresholds to prevent overexposure.

Agency	Exposure Limit Type	Value	Notes
OSHA	PEL (TWA)	0.5 mg/m³	8-hour time-weighted average, as Antimony (Sb).[1]
ACGIH	TLV (TWA)	0.5 mg/m³	8-hour time-weighted average, as Antimony (Sb).[6]
NIOSH	IDLH	50 mg/m³	Immediately Dangerous to Life or Health, as Antimony (Sb).[5][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table summarizes the minimum required PPE for handling Antimony trifluoride.

Body Part	Required PPE	Specification
Eyes/Face	Safety Glasses & Face Shield	Use equipment tested and approved under government standards like NIOSH (US) or EN 166 (EU).[2][4]
Skin	Chemical Resistant Gloves & Protective Clothing	Safety suppliers can recommend the most protective material.[5] Inspect gloves before use and use proper removal techniques.[2][4] Full protective clothing (suits, footwear, headgear) should be worn.[5]
Respiratory	NIOSH-approved Respirator	Required when dust is generated or ventilation is inadequate.[5][7] For higher concentrations, a full-face particle respirator (N100 or P3) or a full-face supplied-air respirator should be used.[2] An SCBA is necessary if exposure may exceed 50 mg/m³.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential. The following step-by-step guidance outlines the procedures from preparation to final waste disposal.

Step 1: Pre-Handling Preparations

• Engineering Controls : All work with Antimony trifluoride must be conducted in a designated area with local exhaust ventilation, such as a chemical fume hood.[5][8] Ensure all equipment used for handling is properly grounded.[1][8]

• Gather Materials : Assemble all necessary PPE, handling equipment (e.g., spatulas, weigh boats), and waste containers before accessing the chemical.

• Verify Safety Equipment : Confirm that a safety shower and eyewash station are accessible and in working order.

• Review Safety Data Sheet (SDS) : Before beginning work, thoroughly review the SDS for Antimony trifluoride.

Step 2: Safe Handling Procedure

• Don PPE : Put on all required personal protective equipment as specified in the table above.[5]

• Chemical Handling : Handle the substance under an inert atmosphere (e.g., nitrogen) if possible.[2][5] Avoid any actions that could generate dust, such as crushing or grinding.[1][2][3]

• Avoid Incompatibilities : Keep Antimony trifluoride away from water, with which it can react violently.[5] It is also incompatible with oxidizing agents and strong acids.[5]

• Work Practices : Do not eat, drink, or smoke in the work area.[8]

Step 3: Post-Handling Decontamination

• Clean Work Area : Once handling is complete, decontaminate the work surface according to laboratory-specific procedures.

• Doff PPE : Remove PPE carefully, avoiding skin contact with the outer surfaces of gloves.[4]

• Personal Hygiene : Wash hands and any exposed skin thoroughly with soap and water immediately after handling.[4][5][8] Contaminated clothing must be removed immediately and washed before reuse.[6][8]

Step 4: Storage

• Container : Store in a tightly closed, suitable container.[2][4][8] Do not store in glass.[2]

• Location : Keep the container in a cool, dry, and well-ventilated area.[2][4] The storage area should be locked or otherwise secured.[2]

• Environment : Store under an inert gas like nitrogen to maintain stability.[2][5]

Disposal Plan

Disposal of Antimony trifluoride and associated waste must be treated as hazardous.

Spill Response

• Evacuate : Immediately evacuate all non-essential personnel from the spill area.[1][5]

• Ventilate : Ventilate the area of the spill.[5]

• Contain : Wearing full PPE, cover the spill with dry earth, sand, or other non-combustible material.[1] Do not use water.[5]

• Collect : Carefully sweep or shovel the material into a suitable, sealed container for disposal without creating dust.[1][2][5]

• Decontaminate : Clean the spill area thoroughly.

Waste Disposal

• Classification : Antimony trifluoride waste is classified as hazardous waste.[5]

• Collection : Collect all waste, including contaminated PPE and cleaning materials, in clearly labeled, sealed containers.[1][2]

• Disposal Method : Engage a licensed professional waste disposal service.[1] Approved disposal methods may include dissolving the material in a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

• Environmental Protection : Do not allow the chemical or its containers to enter drains or waterways.[1][2][4] Handle uncleaned containers as you would the product itself.[7]

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling Antimony trifluoride, from initial preparation through to final disposal.

Caption: Workflow for the safe handling of Antimony trifluoride.

References

• 1. Antimony trifluoride | F3Sb | CID 24554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. nj.gov [nj.gov]
• 6. manuals.plus [manuals.plus]
• 7. merckmillipore.com [merckmillipore.com]
• 8. chemos.de [chemos.de]